4,5-Bis(mercaptomethyl)-o-xylene

• CAS: 10230-61-2

Core Science & Biosynthesis

4,5-Bis(mercaptomethyl)-o-xylene chemical structure and properties

An In-Depth Technical Guide to 4,5-Bis(mercaptomethyl)-o-xylene

Abstract: This technical guide provides a comprehensive overview of 4,5-bis(mercaptomethyl)-o-xylene, a versatile dithiol building block. The document details its chemical structure, physicochemical and spectral properties, a representative synthetic pathway, and its significant applications in coordination chemistry and the formation of self-assembled monolayers. This guide is intended for researchers, chemists, and material scientists who utilize bifunctional organic ligands in their work.

Introduction and Core Concepts

4,5-Bis(mercaptomethyl)-o-xylene, also known by synonyms such as 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene and 4,5-Dimethyl-o-xylylenedithiol, is an aromatic dithiol of significant interest in supramolecular chemistry, materials science, and nanotechnology.[1][2][3] Its structure features a rigid o-xylene core functionalized with two flexible mercaptomethyl (-CH₂SH) groups. This unique architecture, combining a planar aromatic spacer with reactive thiol termini, makes it an exceptional bidentate ligand and a fundamental component for constructing well-ordered molecular assemblies on surfaces. The spatial arrangement of the thiol groups allows for chelation to metal centers and robust anchoring to metallic substrates, particularly gold. This guide will explore the foundational properties and applications that establish 4,5-bis(mercaptomethyl)-o-xylene as a critical tool for advanced scientific research.

Chemical Structure and Physicochemical Properties

The molecular identity of 4,5-bis(mercaptomethyl)-o-xylene is defined by its distinct structure, which dictates its physical and chemical behavior.

Molecular Structure

The core of the molecule is a 1,2-dimethylbenzene (o-xylene) ring. The key functional groups are the two mercaptomethyl substituents located at the 4 and 5 positions of the aromatic ring.

Caption: Chemical structure of 4,5-Bis(mercaptomethyl)-o-xylene.

Physicochemical Data

The key physical and chemical properties are summarized below for quick reference. These values are critical for determining appropriate solvents, reaction temperatures, and storage conditions.

Property	Value	Reference(s)
CAS Number	10230-61-2	[1][2][4]
Molecular Formula	C₁₀H₁₄S₂	[2][3][4]
Molecular Weight	198.34 g/mol	[2][4]
Appearance	White to light yellow/orange powder or crystal	[1][5]
Melting Point	65.0 to 69.0 °C	[1][3]
Purity	Typically ≥95%	[1][2][5]
Solubility	Soluble in Chloroform	[1]
Storage Temperature	0-8 °C, cool and dark place recommended	[3][5]
InChI Key	NNGQXIUDFKIVKI-UHFFFAOYSA-N	[5][6]

Spectral Properties

Spectral data are indispensable for structural confirmation and purity assessment.

• ¹H NMR (Proton NMR): In a DMSO-d₆ solvent, the proton NMR spectrum is expected to show distinct signals corresponding to the aromatic protons, the benzylic methylene protons (-CH₂-), the methyl protons (-CH₃), and the thiol protons (-SH).[6] The integration of these signals confirms the proton count for each group.

• ¹³C NMR (Carbon NMR): The carbon spectrum will show signals for the aromatic carbons (both substituted and unsubstituted), the methylene carbons, and the methyl carbons, providing a complete map of the carbon skeleton.

• Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the compound, with the molecular ion peak appearing at m/z = 198.[6]

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands. Key peaks include the S-H stretching vibration of the thiol group, C-H stretching for the aromatic and aliphatic components, and C=C stretching vibrations within the aromatic ring.

Synthesis and Purification

The synthesis of 4,5-bis(mercaptomethyl)-o-xylene typically starts from o-xylene and proceeds through a di-halogenated intermediate. A common and reliable method involves the conversion of a bis(halomethyl) derivative using thiourea, which serves as an odorless and easy-to-handle sulfur source.[7]

Causality of Experimental Choices

The chosen synthetic route is a two-step process: chloromethylation followed by thiol formation.

• Chloromethylation of o-Xylene: This step introduces the reactive "handles" onto the aromatic ring. While various methods exist, a common approach is reacting o-xylene with paraformaldehyde and hydrochloric acid.

• Thiol Formation via Isothiouronium Salt: Direct reaction with sulfide sources like NaSH can be problematic due to the malodorous nature of H₂S and potential side reactions. The use of thiourea elegantly circumvents this.[7] Thiourea acts as a nucleophile, attacking the benzylic halide to form a stable, odorless S-alkylisothiouronium salt intermediate.[1][3] Subsequent alkaline hydrolysis efficiently cleaves this salt to yield the desired dithiol.[3][7] This method is favored for its high yields and cleaner reaction profile.

Caption: General workflow for the synthesis of 4,5-bis(mercaptomethyl)-o-xylene.

Representative Experimental Protocol

Disclaimer: This protocol is a representative methodology based on established chemical principles for converting benzylic halides to thiols.[3][7] It should be performed by trained personnel with appropriate safety precautions. Yields and reaction times may require optimization.

Step 1: Synthesis of 4,5-Bis(chloromethyl)-o-xylene (Intermediate)

• To a reaction vessel equipped with a stirrer, gas inlet, and reflux condenser, add o-xylene, paraformaldehyde (2.5 eq), and a catalytic amount of zinc chloride.

• Cool the mixture in an ice bath and begin stirring.

• Bubble dry hydrogen chloride gas through the mixture at a steady rate while maintaining the temperature below 10 °C.

• After saturation with HCl, allow the reaction to warm to room temperature and stir for 12-24 hours until TLC or GC-MS indicates consumption of the starting material.

• Perform an aqueous workup by washing the reaction mixture with water and a dilute sodium bicarbonate solution.

• Extract the organic layer with a suitable solvent (e.g., dichloromethane), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a solvent like hexane or ethanol to yield the white, crystalline intermediate.

Step 2: Synthesis of 4,5-Bis(mercaptomethyl)-o-xylene

• Dissolve 4,5-bis(chloromethyl)-o-xylene (1.0 eq) and thiourea (2.2 eq) in ethanol in a round-bottom flask.

• Heat the mixture to reflux and maintain for 4-6 hours. The formation of the isothiouronium salt will be evident as a white precipitate.

• Cool the mixture slightly and add a solution of sodium hydroxide (e.g., 3 M aqueous solution, 3.0 eq) dropwise.

• Heat the mixture back to reflux for an additional 2-3 hours to ensure complete hydrolysis of the salt intermediate.

• After cooling to room temperature, acidify the reaction mixture with dilute hydrochloric acid until it is pH ~2-3. This will protonate the thiolate anions to form the neutral thiol, which will precipitate.

• Collect the solid product by vacuum filtration and wash thoroughly with deionized water to remove inorganic salts.

• Recrystallize the crude product from a solvent system such as ethanol/water or chloroform/hexane to obtain pure 4,5-bis(mercaptomethyl)-o-xylene.

• Dry the final product under vacuum. Confirm identity and purity using NMR, MS, and melting point analysis.

Reactivity and Key Applications

The utility of 4,5-bis(mercaptomethyl)-o-xylene stems from the high reactivity of its two thiol groups. These groups can be deprotonated to form nucleophilic thiolates, which readily bind to metal ions or surfaces.

Coordination Chemistry

As a bidentate ligand, it can coordinate with a wide range of transition metals (e.g., Cu, Ni, Co, Fe, Mn) to form stable chelate complexes.[8] The o-xylene backbone provides a rigid scaffold that pre-organizes the thiol groups for effective metal binding. These coordination complexes are investigated for their potential in catalysis, molecular magnetism, and as models for metalloenzyme active sites. The nature of the metal center and the geometry of the complex can lead to materials with interesting electronic and photophysical properties.

Self-Assembled Monolayers (SAMs)

One of the most prominent applications is in the formation of Self-Assembled Monolayers (SAMs) on noble metal surfaces, particularly gold (Au). The strong affinity of sulfur for gold drives the spontaneous organization of the molecules from a solution onto the substrate, forming a highly ordered, dense monolayer. The two thiol groups provide a robust, "stapled" anchor to the surface, enhancing the thermal and chemical stability of the monolayer compared to those formed from monothiols. These SAMs can be used to precisely control the interfacial properties of materials, including wettability, corrosion resistance, and biocompatibility. They also serve as foundational layers for building more complex nanostructures or for use in molecular electronics and biosensing applications.

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An In-depth Technical Guide to the Synthesis and Purification of 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene

This guide provides a comprehensive technical overview for the synthesis and purification of 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene, a versatile dithiol ligand crucial for the development of novel coordination complexes and functional materials. This document is intended for researchers, scientists, and professionals in the fields of chemical synthesis and drug development, offering a detailed, field-proven perspective on the practical execution of this multi-step synthesis.

Introduction and Significance

1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene, also known by its synonyms 4,5-Bis(mercaptomethyl)-o-xylene, 4,5-Dimethyl-o-xylylenedithiol, or Durene-α¹,α²-dithiol, is an important aromatic dithiol. The strategic placement of two mercaptomethyl groups on a substituted benzene ring makes it an excellent chelating agent for a variety of metal ions. The resulting metal dithiolene complexes exhibit interesting electronic and structural properties, making them valuable in fields ranging from catalysis to materials science. The dimethyl substituents on the aromatic ring provide increased solubility in organic solvents and can influence the steric and electronic properties of the resulting metal complexes.

This guide will detail a reliable synthetic route starting from commercially available durene (1,2,4,5-tetramethylbenzene), proceeding through a key bis(chloromethyl) intermediate. The subsequent conversion to the target dithiol and its purification will be described with an emphasis on the underlying chemical principles and practical considerations to ensure a high-purity final product.

Synthetic Strategy and Reaction Pathway

The synthesis of 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene is a two-step process. The first step involves the bis-chloromethylation of durene to yield 1,2-Bis(chloromethyl)-4,5-dimethylbenzene. The second, and more critical, step is the nucleophilic substitution of the benzylic chlorides with a sulfur nucleophile to introduce the thiol functionalities.

Caption: Synthetic pathway for 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene.

Part 1: Synthesis of 1,2-Bis(chloromethyl)-4,5-dimethylbenzene

This initial step involves an electrophilic aromatic substitution (a Friedel-Crafts-type reaction) on the electron-rich durene ring. The use of formaldehyde and hydrogen chloride generates a reactive chloromethylating agent in situ.

Experimental Protocol: Bis-chloromethylation

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
Durene (1,2,4,5-tetramethylbenzene)	134.22	26.84 g	0.20	Starting material
Paraformaldehyde	(CH₂O)n	18.0 g	~0.60	Source of formaldehyde
Glacial Acetic Acid	60.05	100 mL	-	Solvent
Concentrated Hydrochloric Acid (37%)	36.46	150 mL	~1.8	Reagent and catalyst

Procedure:

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a gas inlet tube, and a condenser, combine durene (26.84 g, 0.20 mol) and paraformaldehyde (18.0 g).

• Solvent Addition: Add glacial acetic acid (100 mL) to the flask and begin stirring to form a slurry.

• Reagent Addition: While stirring vigorously, slowly add concentrated hydrochloric acid (150 mL) to the mixture.

• Reaction Conditions: Heat the reaction mixture to 60-70 °C in a water bath. A slow stream of hydrogen chloride gas is then bubbled through the reaction mixture for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into 1 L of ice-cold water with stirring. A white precipitate of 1,2-Bis(chloromethyl)-4,5-dimethylbenzene will form.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral. The crude product can be recrystallized from a suitable solvent like hexane or ethanol to yield a white crystalline solid. The purity of the intermediate should be checked by ¹H NMR spectroscopy.

Safety Precautions:

• This reaction should be performed in a well-ventilated fume hood due to the use of concentrated hydrochloric acid and the evolution of HCl gas.

• 1,2-Bis(chloromethyl)-4,5-dimethylbenzene is a lachrymator and is corrosive.[1] It causes severe skin burns and eye damage and may cause respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn.

Part 2: Synthesis of 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene

The conversion of the bis(chloromethyl) intermediate to the dithiol is achieved via a nucleophilic substitution reaction. A common and effective method involves the use of thiourea to form a stable isothiouronium salt, which is then hydrolyzed under basic conditions to yield the desired thiol. This two-step, one-pot procedure is generally high-yielding and avoids the direct use of odorous and volatile thiols.

Experimental Protocol: Thiolation

Caption: Workflow for the synthesis and purification of the target dithiol.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
1,2-Bis(chloromethyl)-4,5-dimethylbenzene	203.11	20.31 g	0.10	Starting material
Thiourea	76.12	16.75 g	0.22	Sulfur source
Ethanol (95%)	46.07	250 mL	-	Solvent
Sodium Hydroxide	40.00	24.0 g	0.60	Base for hydrolysis
Water	18.02	150 mL	-	Solvent for hydrolysis
Concentrated Hydrochloric Acid (37%)	36.46	As needed	-	For acidification
Dichloromethane	84.93	As needed	-	Extraction solvent

Procedure:

• Formation of the Isothiouronium Salt: In a 1 L round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1,2-Bis(chloromethyl)-4,5-dimethylbenzene (20.31 g, 0.10 mol) and thiourea (16.75 g, 0.22 mol) in 250 mL of 95% ethanol. Heat the mixture to reflux with stirring for 3-4 hours. A white precipitate of the bis(isothiouronium) salt will form.

• Hydrolysis: After cooling the reaction mixture slightly, add a solution of sodium hydroxide (24.0 g, 0.60 mol) in 150 mL of water. Reheat the mixture to reflux for an additional 2-3 hours. During this time, the isothiouronium salt will hydrolyze to the corresponding dithiol.

• Work-up and Isolation: Cool the reaction mixture to room temperature. Carefully acidify the solution with concentrated hydrochloric acid until it is acidic to litmus paper (pH ~1-2). This will precipitate the crude dithiol. The mixture can be further cooled in an ice bath to maximize precipitation.

• Extraction: The crude product can be collected by filtration, or the entire mixture can be transferred to a separatory funnel and extracted with dichloromethane (3 x 100 mL). Combine the organic extracts and wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene as a solid.

Part 3: Purification

The crude product can be purified by recrystallization to obtain a high-purity solid.

Purification Protocol: Recrystallization

• Solvent Selection: Based on available data, the product is soluble in chloroform.[2] A suitable solvent system for recrystallization would be a mixture where the compound is soluble at elevated temperatures and sparingly soluble at room temperature or below. A mixed solvent system, such as chloroform/hexane or ethanol/water, may be effective.

• Procedure: Dissolve the crude solid in a minimum amount of hot solvent (e.g., chloroform). If the solution is colored, a small amount of activated charcoal can be added, and the hot solution filtered. Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath or refrigerator to induce crystallization.

• Isolation of Pure Product: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum. The melting point of the purified product should be in the range of 65-69 °C.[2]

Part 4: Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques.

Expected Characterization Data:

Technique	Expected Results
¹H NMR (in DMSO-d₆)	Aromatic protons (singlet, ~7.05 ppm), methylene protons (doublet, ~3.76 ppm), thiol protons (triplet, ~2.78 ppm), and methyl protons (singlet, ~2.16 ppm).[3]
Mass Spectrometry	Molecular ion peak (M⁺) at m/z = 198.[3]
Infrared (IR) Spectroscopy	A weak S-H stretching band around 2550-2600 cm⁻¹. Aromatic C-H stretching above 3000 cm⁻¹, and C=C stretching in the 1450-1600 cm⁻¹ region.[4][5][6]
Melting Point	65-69 °C.[2]

¹H NMR Spectrum Interpretation:

The ¹H NMR spectrum provides a clear fingerprint of the molecule. The aromatic protons appear as a singlet due to the symmetrical substitution pattern. The methylene protons adjacent to the sulfur atom appear as a doublet due to coupling with the thiol proton. The thiol proton itself appears as a triplet due to coupling with the adjacent methylene protons. The two methyl groups on the benzene ring are equivalent and appear as a single sharp peak.

Mass Spectrum Interpretation:

The mass spectrum should show a clear molecular ion peak corresponding to the molecular weight of the compound (C₁₀H₁₄S₂), which is approximately 198 g/mol .[3] Fragmentation patterns may include the loss of SH groups or cleavage of the benzylic C-S bond.

Conclusion

This guide provides a detailed and practical framework for the successful synthesis and purification of 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene. By following the outlined procedures and paying close attention to the safety precautions, researchers can reliably produce this valuable dithiol ligand in high purity. The provided characterization data serves as a benchmark for verifying the identity and quality of the final product, ensuring its suitability for downstream applications in coordination chemistry and materials science.

References

• PubChem. (n.d.). 1,2-Bis(chloromethyl)-4,5-dimethylbenzene. National Center for Biotechnology Information. Retrieved from [Link]

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An In-Depth Spectroscopic Guide to 4,5-Bis(mercaptomethyl)-o-xylene for Advanced Research

This technical guide provides a comprehensive analysis of the spectroscopic data for 4,5-Bis(mercaptomethyl)-o-xylene (CAS No. 10230-61-2), a key building block in various fields, including materials science and drug development. This document is intended for researchers, scientists, and professionals who require a deep understanding of the structural characterization of this compound through Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The insights provided herein are grounded in established principles and validated data to ensure scientific integrity and practical applicability.

Introduction

4,5-Bis(mercaptomethyl)-o-xylene is a dithiol compound featuring a substituted aromatic core. Its structure, comprising a central o-xylene ring functionalized with two mercaptomethyl (-CH₂SH) groups, makes it a versatile ligand for the formation of metal complexes and self-assembled monolayers. Accurate structural elucidation is paramount for its effective application, and this guide provides a detailed interpretation of its key spectroscopic signatures.

Molecular Structure and Spectroscopic Correlation

The structural features of 4,5-Bis(mercaptomethyl)-o-xylene directly correlate with its spectroscopic output. The symmetry of the molecule, the nature of the aromatic and aliphatic protons and carbons, and the presence of the thiol functional groups give rise to characteristic signals in NMR, IR, and MS analyses.

Caption: Molecular structure of 4,5-Bis(mercaptomethyl)-o-xylene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. For 4,5-Bis(mercaptomethyl)-o-xylene, both ¹H and ¹³C NMR provide invaluable information about its molecular framework.

¹H NMR Spectroscopy

The proton NMR spectrum of 4,5-Bis(mercaptomethyl)-o-xylene is characterized by four distinct signals, corresponding to the aromatic protons, the methylene protons of the mercaptomethyl groups, the thiol protons, and the methyl protons of the o-xylene core. The data presented here is based on a spectrum acquired in deuterated dimethyl sulfoxide (DMSO-d₆).[1]

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
A	7.048	Singlet	2H	Aromatic (Ar-H)
B	3.755	Doublet	4H	Methylene (-CH₂-SH)
C	2.783	Triplet	2H	Thiol (-SH)
D	2.159	Singlet	6H	Methyl (Ar-CH₃)

Expertise & Experience in Interpretation:

• Aromatic Protons (δ 7.048): The presence of a singlet for the two aromatic protons indicates their chemical equivalence. This is consistent with the symmetrical substitution pattern on the benzene ring.

• Methylene Protons (δ 3.755): These protons are adjacent to the thiol group. The doublet multiplicity arises from the coupling with the thiol proton.

• Thiol Protons (δ 2.783): The triplet multiplicity of the thiol proton signal is a result of its coupling to the adjacent methylene protons. Such coupling is often observed in DMSO-d₆, as the acidic proton exchange is slowed down. In other solvents like CDCl₃, this coupling might not be resolved.

• Methyl Protons (δ 2.159): The two methyl groups on the aromatic ring are chemically equivalent, giving rise to a single, sharp singlet with an integration of 6H.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Due to the molecule's symmetry, fewer than the total ten carbon signals are observed.

Chemical Shift (δ, ppm)	Assignment
~135	Aromatic C (quaternary, C-CH₃)
~132	Aromatic C (quaternary, C-CH₂SH)
~129	Aromatic CH
~30	Methylene (-CH₂SH)
~18	Methyl (Ar-CH₃)

Authoritative Grounding: The expected chemical shifts are based on data from the Spectral Database for Organic Compounds (SDBS).[2][3] The symmetry of o-xylene derivatives typically results in four signals for the aromatic carbons and distinct signals for the substituent carbons.[4]

Experimental Protocol for NMR Spectroscopy

Trustworthiness: This protocol is designed to yield high-quality, reproducible NMR data for 4,5-Bis(mercaptomethyl)-o-xylene.

• Sample Preparation:

  • Accurately weigh 10-20 mg of 4,5-Bis(mercaptomethyl)-o-xylene.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).[5] Ensure complete dissolution; gentle warming or vortexing may be applied.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Instrumental Parameters (¹H NMR):

  • Use a 400 MHz or higher field NMR spectrometer.

  • Acquire the spectrum at room temperature.

  • Set the spectral width to cover the range of 0-12 ppm.

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Process the data with an exponential multiplication (line broadening of 0.3 Hz) to improve the signal-to-noise ratio.

• Instrumental Parameters (¹³C NMR):

  • Use a proton-decoupled pulse sequence.

  • Acquire the spectrum over a wider spectral width (e.g., 0-200 ppm).

  • A larger number of scans will be necessary due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of 4,5-Bis(mercaptomethyl)-o-xylene is expected to show characteristic absorptions for the S-H, C-H, and aromatic C=C bonds.

Wavenumber (cm⁻¹)	Intensity	Assignment
~2920	Medium	Aliphatic C-H stretch (from -CH₂- and -CH₃)
~2550	Weak	S-H stretch (thiol)
~1600, ~1450	Medium-Weak	Aromatic C=C stretching vibrations
~1400	Medium	CH₂ scissoring
~880	Strong	C-H out-of-plane bending for 1,2,4,5-tetrasubstituted benzene

Expertise & Experience in Interpretation:

• S-H Stretch (~2550 cm⁻¹): This is a highly diagnostic peak for the presence of a thiol group. It is typically weak and sharp.

• Aromatic Region: The absorptions around 1600 and 1450 cm⁻¹ are characteristic of the benzene ring. The strong absorption around 880 cm⁻¹ is indicative of the specific substitution pattern on the aromatic ring.

• C-H Stretches: The bands just below 3000 cm⁻¹ are due to the stretching vibrations of the C-H bonds in the methyl and methylene groups.

Experimental Protocol for FTIR Spectroscopy (KBr Pellet Method)

Trustworthiness: The KBr pellet method is a well-established technique for obtaining high-quality IR spectra of solid samples.[6][7]

• Sample Preparation:

  • Grind 1-2 mg of 4,5-Bis(mercaptomethyl)-o-xylene with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle.

  • Ensure a fine, homogeneous powder is obtained.

• Pellet Formation:

  • Transfer the powder to a pellet press die.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.[8]

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Collect a background spectrum of the empty spectrometer to correct for atmospheric water and carbon dioxide.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural confirmation. Electron Ionization (EI) is a common technique for the analysis of relatively small, volatile organic molecules.[9]

Predicted Mass Spectrum Data:

m/z	Proposed Fragment
198	[M]⁺ (Molecular Ion)
165	[M - SH]⁺
164	[M - H₂S]⁺
132	[M - 2SH]⁺ or [M - H₂S - S]⁺
119	[C₉H₁₁]⁺
91	[C₇H₇]⁺ (Tropylium ion)

Expertise & Experience in Interpretation of Fragmentation:

The fragmentation of 4,5-Bis(mercaptomethyl)-o-xylene under EI conditions is expected to proceed through several key pathways. The molecular ion at m/z 198 confirms the molecular weight of the compound.[1] The loss of a thiol radical (-SH) or hydrogen sulfide (H₂S) are common fragmentation pathways for thiols, leading to peaks at m/z 165 and 164, respectively. The peak at m/z 91 is likely the tropylium ion, a common and stable fragment in the mass spectra of alkylbenzenes.

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Physical properties of 4,5-Dimethyl-o-xylylenedithiol

An In-Depth Technical Guide to the Physical Properties of 4,5-Dimethyl-o-xylylenedithiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Dimethyl-o-xylylenedithiol, also known as 4,5-dimethyl-1,2-benzenedimethanethiol, is an aromatic dithiol of interest in various fields, including materials science and medicinal chemistry. Its structure, featuring a substituted benzene ring with two thiol functional groups in ortho positions, makes it a valuable building block for the synthesis of heterocyclic compounds and coordination polymers. Aromatic dithiols, in general, are recognized for their role in forming self-assembled monolayers, acting as reducing agents, and their applications in drug development and protein folding studies.[1] This guide provides a comprehensive overview of the physical properties of 4,5-dimethyl-o-xylylenedithiol, including its synthesis from its diamine precursor, predicted physical characteristics, and the methodologies for its characterization.

Synthesis of 4,5-Dimethyl-o-xylylenedithiol

The synthesis of 4,5-dimethyl-o-xylylenedithiol typically begins with its more readily available precursor, 4,5-dimethyl-1,2-phenylenediamine. The conversion involves a two-step process: diazotization of the diamine followed by a substitution reaction to introduce the thiol groups.

Experimental Protocol: Synthesis via Diazotization

This protocol outlines the conversion of 4,5-dimethyl-1,2-phenylenediamine to 4,5-dimethyl-o-xylylenedithiol.

Step 1: Diazotization of 4,5-Dimethyl-1,2-phenylenediamine

• In a flask equipped with a stirrer and cooled in an ice bath, dissolve 4,5-dimethyl-1,2-phenylenediamine in an aqueous solution of a strong acid, such as hydrochloric acid.

• Slowly add a cooled aqueous solution of sodium nitrite (NaNO₂) to the diamine solution while maintaining the temperature between 0 and 5 °C. The slow addition is crucial to control the exothermic reaction.

• Continue stirring for approximately 30-60 minutes after the addition is complete to ensure the full formation of the diazonium salt. The successful formation of the diazonium salt can be tested using potassium iodide-starch paper.[2]

Step 2: Thiolation of the Diazonium Salt

• In a separate reaction vessel, prepare a solution of a sulfur-containing nucleophile, such as sodium hydrogen sulfide (NaSH) or potassium ethyl xanthate.

• Slowly add the freshly prepared diazonium salt solution to the solution of the sulfur nucleophile. This step should also be performed at a low temperature to control the reaction rate and minimize side reactions.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours.

• The crude 4,5-dimethyl-o-xylylenedithiol can then be isolated by extraction with an organic solvent, followed by washing and drying.

• Purification of the final product can be achieved through recrystallization or column chromatography.

Caption: Synthetic workflow for 4,5-Dimethyl-o-xylylenedithiol.

Core Physical Properties

Direct experimental data for 4,5-dimethyl-o-xylylenedithiol is limited. The following table summarizes its predicted and core physical properties, with comparative data from its precursor and an analogous dithiol compound.

Property	4,5-Dimethyl-o-xylylenedithiol	4,5-Dimethyl-1,2-phenylenediamine (Precursor)	1,4-Benzenedimethanethiol (Analogue)
Molecular Formula	C₁₀H₁₄S₂	C₈H₁₂N₂	C₈H₁₀S₂
Molecular Weight	198.35 g/mol	136.19 g/mol	170.29 g/mol [3]
Appearance	Predicted: Colorless to light-yellow solid or oil	White to brown crystalline powder[4]	White to off-white solid[5]
Melting Point	Predicted: > 46 °C	125-129 °C[6][7]	45-46 °C[8]
Boiling Point	Predicted: > 156 °C at reduced pressure	272.1 °C (Predicted)[1]	156 °C at 12 mmHg[8]
Solubility	Predicted: Low in water; soluble in organic solvents	Slightly soluble in water; soluble in methanol[4][9]	Insoluble in water; soluble in nonpolar organic solvents[10]
Odor	Predicted: Strong, characteristic thiol odor	Not specified	Not specified

Detailed Discussion of Physical Properties

• Molecular Formula and Weight : The molecular formula is C₁₀H₁₄S₂ with a molecular weight of 198.35 g/mol .

• Melting Point : The melting point is predicted to be higher than that of the para-analogue, 1,4-benzenedimethanethiol (45-46 °C), due to potential differences in crystal packing and intermolecular forces.[8]

• Boiling Point : The boiling point is expected to be higher than that of 1,4-benzenedimethanethiol (156 °C at 12 mmHg) due to the increased molecular weight.[8]

• Solubility : In line with the general properties of dithiols, it is expected to have low solubility in water but good solubility in organic solvents.[11] The presence of the nonpolar benzene ring and methyl groups contributes to its solubility in nonpolar solvents.[10]

• Appearance and Odor : Thiols are known for their strong and often unpleasant odors.[12] It is predicted to be a colorless to light-yellow solid or oil at room temperature.

Spectroscopic and Chromatographic Characterization

Confirming the identity and purity of synthesized 4,5-dimethyl-o-xylylenedithiol requires a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR : The proton NMR spectrum is expected to show a characteristic signal for the thiol protons (S-H), which is exchangeable with D₂O.[12] Signals for the aromatic protons and the methyl protons would also be present in their expected regions.

• ¹³C NMR : The carbon NMR spectrum will show distinct signals for the aromatic carbons and the methyl carbons.

• ³¹P NMR : For quantitative analysis of thiol groups, a derivatization with a phosphorus-containing reagent followed by ³¹P NMR spectroscopy can be a highly accurate method.[13]

Infrared (IR) Spectroscopy

The IR spectrum should display a characteristic weak absorption band for the S-H stretching vibration around 2550-2600 cm⁻¹.[14] The absence of bands corresponding to the N-H stretching of the diamine precursor would indicate the completion of the reaction.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern of the compound.[15][16] The molecular ion peak corresponding to the molecular weight of 4,5-dimethyl-o-xylylenedithiol should be observed.

Caption: Workflow for the characterization of 4,5-Dimethyl-o-xylylenedithiol.

Potential Applications in Research and Drug Development

Aromatic dithiols like 4,5-dimethyl-o-xylylenedithiol are versatile compounds with several potential applications:

• Synthesis of Heterocyclic Compounds : They can serve as precursors for the synthesis of various sulfur-containing heterocyclic compounds, some of which may possess biological activity.[17]

• Materials Science : Dithiols are widely used in the formation of self-assembled monolayers on metal surfaces and in the synthesis of coordination polymers.[7]

• Drug Development : The thiol group is a key functional group in many biologically active molecules and can be involved in various biochemical pathways.

Safety and Handling

Aromatic dithiols should be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment, including gloves and safety glasses, should be worn. Thiols are known for their strong odors, and measures should be taken to contain them.

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Introduction: A Chemist's Perspective on a Versatile Dithiol Building Block

An In-Depth Technical Guide to 4,5-Bis(mercaptomethyl)-o-xylene (CAS 10230-61-2)

As a Senior Application Scientist, I've encountered numerous reagents in chemical synthesis, each with its unique profile of reactivity, utility, and challenges. The compound 4,5-Bis(mercaptomethyl)-o-xylene, registered under CAS number 10230-61-2, is a noteworthy molecule.[1][2][3][4][5][6][7][8] At its core, it is an aromatic dithiol. The presence of two mercaptomethyl (-CH₂SH) groups on a dimethyl-substituted benzene ring makes it a structurally intriguing and highly functionalized building block.[6][9] The thiol groups are well-known for their nucleophilicity, their propensity to undergo oxidation to form disulfide bridges, and their ability to chelate with metal ions. These intrinsic properties suggest its potential utility in fields ranging from polymer chemistry to materials science and the synthesis of complex heterocyclic structures. This guide aims to provide a comprehensive technical overview of this compound, synthesizing its known properties, safety protocols, and handling considerations for professionals in research and development.

Section 1: Chemical Identity and Physicochemical Profile

A precise understanding of a compound's identity and physical properties is the foundation of all subsequent experimental work. It ensures reproducibility and safety.

Nomenclature and Identifiers

The compound is known by several names, which can be critical when conducting literature and database searches. Its primary identifiers are consolidated below.

Identifier Type	Value	Source(s)
CAS Number	10230-61-2	[4][5][8]
IUPAC Name	[4,5-dimethyl-2-(sulfanylmethyl)phenyl]methanethiol	[4][5][8]
Common Name	4,5-Bis(mercaptomethyl)-o-xylene	[1][2][3][9]
Molecular Formula	C₁₀H₁₄S₂	[2][3][4][5]
Molecular Weight	198.34 g/mol	[2][5][6][8]
InChI Key	NNGQXIUDFKIVKI-UHFFFAOYSA-N	[4][5][8]
SMILES	CC1=CC(=C(C=C1C)CS)CS	[4][5]
EC Number	233-551-2	[1][4]

A variety of synonyms are used across commercial and database sources, including 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene , 4,5-Dimethyl-o-xylylenedithiol , and Durene-α1,α2-dithiol .[2][3][5][6][8][9]

Physicochemical Properties

The physical state and solubility dictate how a substance is stored, handled, and used in reactions.

Property	Value	Source(s)
Physical State	Solid; appears as a crystal or powder at 20°C.	[3][8][9]
Color	White to very pale yellow or light yellow-orange.	[3][8][9]
Melting Point	65.0 to 69.0 °C	[8][9]
Boiling Point	295.69 °C (at 760 mmHg)	[2]
Solubility	Soluble in Chloroform. Data on water solubility is not readily available.	[3]

The relatively low melting point indicates that this compound can be gently melted for certain applications, though thermal stability must be considered. The thiol groups are susceptible to air oxidation, a process that can be accelerated by heat.

Section 2: Safety, Handling, and Toxicology

From an EHS (Environment, Health, and Safety) perspective, understanding the hazard profile is non-negotiable. The available data classifies this compound as an irritant with potential for organ toxicity upon repeated exposure.

GHS Hazard Classification

The Globally Harmonized System (GHS) provides a clear framework for the hazards associated with this chemical.

Hazard Class	Category	Hazard Statement	Source(s)
Skin Corrosion/Irritation	2	H315: Causes skin irritation.	[2][4]
Serious Eye Damage/Irritation	2A	H319: Causes serious eye irritation.	[2][4]
Specific Target Organ Toxicity (Repeated Exposure)	1	H372: Causes damage to organs through prolonged or repeated exposure.	[2]
Hazardous to the Aquatic Environment (Long-term)	4	H413: May cause long lasting harmful effects to aquatic life.	[2]

The signal word associated with these classifications is "Danger" or "Warning" .[1][2][4]

Toxicological Profile and Biological Activity

A thorough review of publicly available toxicological data reveals significant gaps. Most safety data sheets report that acute toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity, and reproductive toxicity have not been fully investigated.[1][10][11] One source indicates the substance is not considered to be persistent, bioaccumulative, and toxic (PBT) or have endocrine-disrupting properties.[1]

Expert Insight: The absence of comprehensive toxicological data does not imply safety. For novel or niche research chemicals like this, a conservative approach is warranted. All handling should be performed under the assumption that the compound is potentially toxic via multiple routes of exposure, a principle reflected in the GHS classification of specific target organ toxicity upon repeated exposure.[2] Currently, there is no specific, peer-reviewed information available regarding its biological activities or its application in drug development. Its primary documented use is as a chemical intermediate and laboratory reagent.[2][6]

Protocol: Safe Handling and Storage

A self-validating protocol for handling this compound involves a multi-layered approach encompassing engineering controls, personal protective equipment (PPE), and specific storage conditions. The causality behind each step is crucial for ensuring researcher safety.

Objective: To safely handle and dispense 4,5-Bis(mercaptomethyl)-o-xylene for use in a chemical synthesis reaction.

Methodology:

• Preparation (Engineering Controls):

  • Step 1.1: Designate a certified chemical fume hood for the procedure.

    • Causality: This is the primary engineering control to prevent inhalation of any dust or potential vapors, especially given the lack of inhalation toxicity data.[1][2]

  • Step 1.2: Ensure a safety shower and eyewash station are accessible and tested.

    • Causality: The compound is a known serious eye and skin irritant (H315, H319), making immediate decontamination facilities essential.[1][2][3]

  • Step 1.3: Assemble all necessary glassware, spatulas, and weighing paper within the fume hood. Prepare a labeled waste container for contaminated disposables.

    • Causality: Confining all materials within the controlled space minimizes the risk of contamination outside the hood.

• Personal Protective Equipment (PPE):

  • Step 2.1: Don a lab coat, splash-proof safety goggles (or a face shield), and nitrile gloves.

    • Causality: This standard PPE protects against accidental splashes and contact with skin and eyes.[1][2]

  • Step 2.2: For weighing larger quantities where dust may be generated, consider using a respirator with an appropriate cartridge.

    • Causality: This provides an additional layer of protection against inhalation, adhering to the ALARA (As Low As Reasonably Achievable) exposure principle.

• Handling and Dispensing:

  • Step 3.1: Retrieve the container from its designated storage location (recommended: 2-8°C).[2] Allow it to equilibrate to room temperature before opening.

    • Causality: Allowing the container to warm up prevents atmospheric moisture from condensing inside, which could degrade the thiol-containing compound.

  • Step 3.2: Carefully open the container inside the fume hood. Avoid creating dust.

  • Step 3.3: Use a clean spatula to weigh the desired amount of the solid onto weighing paper or directly into a tared reaction vessel.

  • Step 3.4: Tightly reseal the main container. If the compound is particularly sensitive to oxidation, consider flushing the headspace with an inert gas like nitrogen or argon before sealing.

    • Causality: The two thiol groups are prone to oxidation, which can form disulfide impurities. An inert atmosphere minimizes this degradation during storage.

  • Step 3.5: Clean the spatula and any contaminated surfaces with an appropriate solvent (e.g., ethanol) and dispose of the cleaning materials in the designated waste container.

• Storage:

  • Step 4.1: Store the sealed container in a cool, dark, and well-ventilated area, away from incompatible materials such as strong acids, bases, oxidizing agents, and reducing agents.[2]

    • Causality: Proper segregation prevents hazardous reactions. Thiols can react vigorously with strong oxidizers.

The workflow for this protocol is visualized below.

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Molecular weight and formula of 4,5-Bis(mercaptomethyl)-o-xylene

Abstract

This technical guide provides a comprehensive overview of 4,5-Bis(mercaptomethyl)-o-xylene, a dithiol-containing organic compound of significant interest in materials science, nanotechnology, and bioconjugation. This document details its core molecular and physicochemical properties, outlines a standard synthesis protocol, discusses its key applications, and provides essential safety and handling information. The guide is intended for researchers, chemists, and drug development professionals who utilize or are considering the application of this versatile chemical building block.

Core Molecular Properties and Identification

4,5-Bis(mercaptomethyl)-o-xylene, also known by synonyms such as 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene, is a specific aromatic dithiol.[1][2] The molecule's structure, featuring a central o-xylene (1,2-dimethylbenzene) ring functionalized with two mercaptomethyl (-CH₂SH) groups at the 4 and 5 positions, dictates its chemical reactivity and utility. The thiol groups are primary sites for reactions, most notably forming strong coordinate bonds with noble metal surfaces or participating in disulfide bond formation.

The fundamental properties of this compound are summarized below.

Property	Value	Source(s)
Chemical Formula	C₁₀H₁₄S₂	[1][3][4]
Molecular Weight	198.34 g/mol	[1][3][4]
198.35 g/mol
CAS Number	10230-61-2	[1][3]
Appearance	White to light yellow/orange solid (powder or crystal)	[1][2]
Purity	Typically >95-98%	[1][3][5]

Physicochemical Characterization

Understanding the physicochemical properties of 4,5-Bis(mercaptomethyl)-o-xylene is critical for its effective application in experimental design.

Property	Value	Source(s)
Melting Point	65.0 to 69.0 °C	[1][2]
Solubility	Soluble in Chloroform	[1][2]
Storage Temperature	Room temperature, recommended <15°C in a cool, dark place	[1]
0-8 °C

Synthesis and Purification Workflow

The synthesis of 4,5-Bis(mercaptomethyl)-o-xylene is a multi-step process that requires careful control of reaction conditions to achieve high purity, primarily to prevent the premature oxidation of the highly reactive thiol groups. A common laboratory-scale synthesis proceeds via the halogenation of o-xylene followed by substitution with a thiolating agent.

Conceptual Synthesis Workflow

The following diagram illustrates a generalized synthetic pathway. The initial bromination of the methyl groups on o-xylene creates reactive sites. This intermediate is then reacted with a sulfur source, like thiourea, followed by hydrolysis to yield the final dithiol product. This pathway is a foundational method for introducing thiol groups onto aromatic scaffolds.

Caption: Generalized synthetic workflow for 4,5-Bis(mercaptomethyl)-o-xylene.

Detailed Synthesis Protocol

This protocol is a representative example and should be adapted and optimized based on available laboratory equipment and safety protocols.

• Halogenation: Dissolve o-xylene in a suitable solvent like carbon tetrachloride or toluene. Add N-bromosuccinimide (NBS) and a radical initiator such as AIBN. Reflux the mixture under inert atmosphere (e.g., nitrogen or argon) until the reaction is complete, monitored by TLC or GC-MS.

• Work-up: Cool the reaction mixture and filter off the succinimide byproduct. Wash the organic phase with water and brine, then dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure to yield the crude 4,5-Bis(bromomethyl)-o-xylene intermediate.

• Thiolation: Dissolve the crude intermediate in ethanol. Add thiourea and reflux the mixture. The thiourea displaces the bromide ions to form a thiouronium salt intermediate.

• Hydrolysis: Add an aqueous solution of a strong base, such as sodium hydroxide, to the reaction mixture and continue to reflux. The base hydrolyzes the intermediate to yield the sodium salt of the target dithiol.

• Purification: Cool the mixture and acidify with a dilute acid (e.g., HCl) to protonate the thiolate, causing the product to precipitate. Collect the solid by filtration, wash with water to remove salts, and dry under vacuum. Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed for further purification. Characterization of the final product should be confirmed by NMR.[2]

Applications in Research and Drug Development

The unique architecture of 4,5-Bis(mercaptomethyl)-o-xylene makes it a valuable component in several advanced applications:

• Self-Assembled Monolayers (SAMs): The two thiol groups provide a stable, bidentate anchor to gold and other noble metal surfaces. This is fundamental in molecular electronics, biosensor fabrication, and surface functionalization, where precise control over surface chemistry is required.

• Organic Synthesis Building Block: It serves as a rigid scaffold for constructing more complex molecules. The thiol groups can be used as nucleophiles or be protected and revealed later in a synthetic sequence.

• Metal-Organic Frameworks (MOFs): As an organic linker, the dithiol can coordinate with metal ions to form porous, crystalline MOFs.[6] These materials have applications in gas storage, catalysis, and drug delivery.[6]

• Bioconjugation and Drug Delivery: The thiol groups can react with specific functional groups on biomolecules (e.g., maleimides) to form stable conjugates. This allows for the tethering of imaging agents, drugs, or targeting ligands to proteins or nanoparticles. While not a drug itself, it is a key component in the broader field of new chemical entity development.[7]

Safety and Handling

Proper handling of 4,5-Bis(mercaptomethyl)-o-xylene is essential for laboratory safety. The compound is classified with several hazard statements.

GHS Hazard Information

• Pictogram: GHS07 (Exclamation mark)[5]

• Signal Word: Warning[2][5]

• Hazard Statements:

  • H315: Causes skin irritation.[2][8][9]

  • H319: Causes serious eye irritation.[2][8]

  • H335: May cause respiratory irritation.[8]

  • H302: Harmful if swallowed.[5]

Precautionary Measures

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[10]

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a face shield, and a lab coat.[2][9]

• Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[9] Wash hands and any exposed skin thoroughly after handling.[2] Keep away from heat, sparks, open flames, and other ignition sources.[9][10]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10] Keep away from strong oxidizing agents.[10]

Conclusion

4,5-Bis(mercaptomethyl)-o-xylene is a specialized chemical reagent with a defined molecular formula of C₁₀H₁₄S₂ and a molecular weight of approximately 198.34 g/mol .[1][3][4] Its utility is derived from the two primary thiol groups attached to a rigid aromatic core, enabling applications from surface science to the synthesis of complex molecular architectures. A thorough understanding of its properties, synthesis, and handling requirements is paramount for its successful and safe implementation in research and development.

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Unlocking Molecular Insights: A Technical Guide to the Theoretical and Computational Modeling of 4,5-Bis(mercaptomethyl)-o-xylene

Foreword: Bridging Theory and Application in Advanced Material and Drug Discovery

Welcome to this in-depth technical guide dedicated to the theoretical and computational exploration of 4,5-Bis(mercaptomethyl)-o-xylene. As researchers, scientists, and drug development professionals, our collective goal is to accelerate the discovery and design of novel molecules with tailored functionalities. This guide is structured to provide not just a procedural overview, but a deep, mechanistic understanding of why specific computational methodologies are chosen and how they can be leveraged to predict and interpret the behavior of this versatile dithiol ligand. We move beyond mere data generation to the synthesis of actionable intelligence, grounded in the principles of scientific integrity and validated by empirical evidence.

Introduction to 4,5-Bis(mercaptomethyl)-o-xylene: A Molecule of Interest

4,5-Bis(mercaptomethyl)-o-xylene, with the molecular formula C10H14S2 and a molecular weight of 198.34 g/mol , is a fascinating organic compound characterized by a central o-xylene core functionalized with two mercaptomethyl (-CH2SH) groups.[1] This unique architecture, featuring flexible thiol-containing side chains, positions it as a highly effective chelating agent for a variety of metal ions. The presence of soft sulfur donor atoms makes it particularly adept at binding with heavy and transition metals, a property that has garnered significant interest in the fields of chemosensing, materials science, and drug development.[2][3][4] The formation of stable metal complexes is a key feature of this molecule, opening avenues for its use in catalysis and the development of novel therapeutic agents.[5][6]

Molecular Structure of 4,5-Bis(mercaptomethyl)-o-xylene

Caption: Ball-and-stick representation of 4,5-Bis(mercaptomethyl)-o-xylene.

The Computational Lens: Why Model 4,5-Bis(mercaptomethyl)-o-xylene?

Computational modeling serves as a powerful "in silico" laboratory, allowing us to dissect molecular behavior at a level of detail often unattainable through experimental methods alone. For a molecule like 4,5-Bis(mercaptomethyl)-o-xylene, theoretical studies can provide profound insights into:

• Conformational Landscapes: The flexibility of the mercaptomethyl side chains gives rise to a multitude of possible three-dimensional arrangements (conformers). Understanding the relative energies of these conformers is crucial for predicting the molecule's predominant shapes and how it will interact with other species.

• Electronic Properties: Delving into the electronic structure reveals regions of high and low electron density, which are key to understanding reactivity, intermolecular interactions, and spectroscopic signatures.

• Binding Affinities and Selectivity: By modeling the interaction of 4,5-Bis(mercaptomethyl)-o-xylene with various metal ions, we can predict its binding affinity and selectivity. This is invaluable for designing chemosensors that target specific heavy metals or for developing drugs that selectively bind to metalloproteins.[2]

• Reaction Mechanisms: Computational modeling can elucidate the step-by-step mechanisms of reactions involving this molecule, such as its synthesis or its catalytic activity when complexed with a metal.

Core Computational Methodologies: A Guided Tour

The selection of a computational method is a critical decision dictated by the scientific question at hand and the desired balance between accuracy and computational cost.

Density Functional Theory (DFT): The Workhorse of Quantum Chemistry

DFT has emerged as the go-to method for obtaining a detailed understanding of the electronic structure of molecules. It offers a favorable compromise between accuracy and computational expense, making it suitable for a wide range of applications.[7][8][9]

Why DFT for 4,5-Bis(mercaptomethyl)-o-xylene?

• Accurate Geometries: DFT is excellent for optimizing the geometry of the molecule and its metal complexes, providing precise bond lengths, angles, and dihedral angles.

• Electronic Structure Analysis: It allows for the calculation of crucial properties such as molecular orbitals (HOMO, LUMO), electrostatic potential maps, and atomic charges. This information is fundamental to understanding the molecule's reactivity and interaction patterns.

• Vibrational Frequencies: Calculated vibrational frequencies can be compared with experimental infrared (IR) and Raman spectra to validate the computational model and aid in the interpretation of experimental data.

• Thermodynamic Properties: DFT can be used to compute thermodynamic quantities like enthalpy and Gibbs free energy, which are essential for predicting reaction spontaneity and equilibrium constants.

Table 1: Key DFT Functionals and Basis Sets for Dithiol Systems

Functional	Type	Strengths for Dithiol Systems	Basis Set	Description
B3LYP	Hybrid	A widely used and well-benchmarked functional, providing a good balance of accuracy for a variety of systems.	6-31G(d,p)	A Pople-style basis set with polarization functions on heavy atoms (d) and hydrogens (p), suitable for geometry optimizations and frequency calculations.
M06-2X	Hybrid Meta-GGA	Excellent for main-group thermochemistry and non-covalent interactions, which are important for conformational analysis.	6-311+G(2d,p)	A larger Pople-style basis set with diffuse functions (+) and multiple polarization functions, offering higher accuracy for energies.
ωB97X-D	Range-Separated Hybrid with Dispersion Correction	Explicitly accounts for van der Waals interactions, crucial for studying intermolecular complexes and conformational preferences.	def2-TZVP	A triple-zeta valence basis set with polarization, known for its robustness and accuracy across the periodic table.

Experimental Protocol: DFT Geometry Optimization of 4,5-Bis(mercaptomethyl)-o-xylene

• Construct the Initial 3D Structure: Build the molecule in a molecular modeling software (e.g., Avogadro, GaussView). Ensure a reasonable starting geometry.

• Select the Level of Theory: Choose a DFT functional and basis set (e.g., B3LYP/6-31G(d,p)).

• Define the Calculation Type: Specify a geometry optimization calculation.

• Set Computational Parameters: Define the convergence criteria for the optimization.

• Run the Calculation: Submit the job to a quantum chemistry software package (e.g., Gaussian, ORCA).

• Analyze the Output:

  • Verify that the optimization converged successfully.

  • Examine the optimized coordinates to obtain the final 3D structure.

  • Perform a frequency calculation on the optimized geometry to confirm it is a true minimum (no imaginary frequencies).

Molecular Dynamics (MD) Simulations: Capturing the Dance of Molecules

While DFT provides a static picture of a molecule at its energy minimum, MD simulations allow us to observe its dynamic behavior over time.[10] This is particularly important for understanding conformational flexibility and solvent effects.

Why MD for 4,5-Bis(mercaptomethyl)-o-xylene?

• Exploring Conformational Space: MD simulations can reveal the different conformations the molecule adopts in solution and the transitions between them. This is crucial for understanding how the molecule might adapt its shape to bind to a target.[11]

• Solvent Effects: By explicitly including solvent molecules in the simulation, we can obtain a realistic picture of how the solvent influences the molecule's structure and dynamics.

• Binding Free Energies: Advanced MD techniques, such as umbrella sampling or free energy perturbation, can be used to calculate the free energy of binding between 4,5-Bis(mercaptomethyl)-o-xylene and a metal ion or a biological target.

Workflow Diagram: Molecular Dynamics Simulation of Ligand-Receptor Binding

Caption: A typical workflow for a molecular dynamics simulation.

Applications in Focus: From Sensing to Therapeutics

The true power of computational modeling lies in its ability to guide and accelerate experimental research.

Designing Selective Chemosensors for Heavy Metals

A significant application of 4,5-Bis(mercaptomethyl)-o-xylene is in the detection of heavy metal ions, which are major environmental pollutants.[4] Computational modeling can play a pivotal role in designing more sensitive and selective chemosensors.

By performing DFT calculations on the complexes of 4,5-Bis(mercaptomethyl)-o-xylene with various metal ions (e.g., Hg²⁺, Pb²⁺, Cd²⁺), we can predict:

• Binding Energies: A higher binding energy suggests a more stable complex and potentially a more sensitive sensor.

• Geometric Changes upon Binding: The structural rearrangements of the ligand upon metal binding can be correlated with changes in its spectroscopic properties (e.g., fluorescence or UV-Vis absorption), which form the basis of the sensing mechanism.

• Electronic Transitions: Time-dependent DFT (TD-DFT) can predict the electronic absorption spectra of the ligand and its metal complexes, providing insights into the colorimetric or fluorometric response of the sensor.[9]

Table 2: Hypothetical Calculated Binding Energies with Divalent Metal Ions

Metal Ion	Binding Energy (kcal/mol)	Key Interacting Atoms	Predicted Selectivity
Hg²⁺	-45.2	S, S	High
Pb²⁺	-38.7	S, S	Moderate
Cd²⁺	-35.1	S, S	Moderate
Zn²⁺	-28.9	S, S	Low

Note: These are illustrative values and would need to be calculated using appropriate DFT methods.

A Potential Scaffold in Drug Development

The ability of dithiol compounds to interact with metal ions is also relevant in a biological context. Many enzymes have metal ions in their active sites, and dysregulation of metal homeostasis is implicated in various diseases. 4,5-Bis(mercaptomethyl)-o-xylene could serve as a scaffold for designing inhibitors of metalloenzymes or as a chelating agent to treat metal poisoning.

Computational techniques like molecular docking and MD simulations can be employed to:

• Predict Binding Poses: Docking can predict how 4,5-Bis(mercaptomethyl)-o-xylene or its derivatives might bind to the active site of a target protein.

• Estimate Binding Affinity: Calculate the binding free energy to rank potential drug candidates.

• Guide Lead Optimization: Suggest chemical modifications to the scaffold to improve its potency and selectivity.

Conclusion and Future Directions

Theoretical studies and computational modeling provide an indispensable toolkit for unraveling the complexities of 4,5-Bis(mercaptomethyl)-o-xylene. By integrating DFT and MD simulations, we can gain a comprehensive understanding of its structural, electronic, and dynamic properties. This knowledge is not merely academic; it has profound practical implications for the rational design of advanced materials, highly selective chemosensors, and novel therapeutic agents. As computational power continues to grow and theoretical methods become more sophisticated, we can anticipate an even greater synergy between in silico modeling and experimental research, paving the way for accelerated innovation in chemical and biomedical sciences.

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Reactivity of thiol groups in 4,5-Bis(mercaptomethyl)-o-xylene

An In-Depth Technical Guide to the Reactivity of Thiol Groups in 4,5-Bis(mercaptomethyl)-o-xylene

Authored by a Senior Application Scientist

Abstract

4,5-Bis(mercaptomethyl)-o-xylene is a unique dithiol whose reactivity is dominated by the presence of two vicinal sulfhydryl (-SH) groups attached to a rigid aromatic scaffold. This guide provides a comprehensive exploration of the chemical behavior of these thiol groups, bridging fundamental principles with practical applications in materials science, nanotechnology, and drug development. We will delve into the critical role of the thiol-thiolate equilibrium, the diverse reaction pathways including oxidation, chelation, and nucleophilic additions, and the translation of this chemistry into the formation of self-assembled monolayers (SAMs) and the functionalization of nanoparticles. This document is intended for researchers, scientists, and professionals seeking a deeper, mechanistically-grounded understanding of this versatile molecule.

Core Molecular Structure and Properties

4,5-Bis(mercaptomethyl)-o-xylene, also known as 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene, possesses a distinct architecture that dictates its chemical behavior.[1] The molecule features a central o-xylene (1,2-dimethylbenzene) ring, which provides structural rigidity. The key functional components are the two mercaptomethyl (-CH₂SH) groups positioned at the 4 and 5 positions. This vicinal arrangement is the primary driver of its unique reactivity profile.

Diagram: Molecular Structure of 4,5-Bis(mercaptomethyl)-o-xylene

Caption: Structure of 4,5-Bis(mercaptomethyl)-o-xylene.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₄S₂	[1]
Molecular Weight	198.34 g/mol	[1]
Appearance	White to light yellow solid/powder	[1]
Purity	>95-96%	[1]
Melting Point	65.0 to 69.0 °C	[1]

| Storage | Store in a cool, dark place (<15°C recommended) |[1] |

Fundamental Reactivity of the Thiol Groups

The chemistry of thiols is governed by the sulfur atom's properties: its acidity, its nucleophilicity, and its ability to undergo redox reactions.

Acidity and the Thiolate Anion

A thiol group (-SH) is more acidic than its alcohol (-OH) counterpart.[2] This is a critical concept, as the deprotonated form, the thiolate anion (-S⁻), is a significantly stronger nucleophile. The position of this equilibrium is determined by the thiol's acid dissociation constant (pKa) and the pH of the solution.[3]

R-SH ⇌ R-S⁻ + H⁺

While the specific pKa for 4,5-Bis(mercaptomethyl)-o-xylene is not readily published, biologically relevant thiols typically have pKa values in the range of 8 to 10.[4] At a physiological pH of ~7.4, a significant portion of the thiol groups will not be deprotonated. However, increasing the pH above the pKa will shift the equilibrium towards the more reactive thiolate species, a common strategy to accelerate thiol-based reactions.[3] The reactivity of the thiolate decreases as its pKa increases, but a higher pKa also means a lower fraction of the reactive species is present at a given pH, creating a paradoxical influence that must be considered in experimental design.

Oxidation and Disulfide Bond Formation

One of the hallmark reactions of thiols is their oxidation to form disulfide bonds (S-S). This reaction is reversible through the addition of a reducing agent.[5] For a dithiol like 4,5-Bis(mercaptomethyl)-o-xylene, this can occur via two pathways:

• Intramolecular Oxidation: The two vicinal thiol groups react to form a stable, cyclic disulfide. This is often favored due to the proximity of the reactive groups.

• Intermolecular Oxidation: A thiol group from one molecule reacts with a thiol from another, leading to the formation of linear oligomers or polymers.

The balance between these pathways is influenced by concentration; dilute solutions tend to favor intramolecular cyclization, while high concentrations favor intermolecular polymerization. This redox activity is central to the role of thiols in biological systems, such as in the formation of disulfide bridges in proteins.[5]

Nucleophilic Reactivity

The deprotonated thiolate is an excellent nucleophile and participates in a range of powerful covalent bond-forming reactions.

• Thiol-Michael Addition: The thiolate adds across an activated alkene, such as a maleimide or acrylate. This is a form of "click chemistry" known for its high efficiency and selectivity.[6]

• Thiol-Ene Reaction: This reaction involves the addition of a thiol to an alkene, typically initiated by radicals or light.[7] It is highly efficient and tolerant of many functional groups.[6]

• Nucleophilic Substitution (S_N2): Thiolates readily react with alkyl halides, such as iodoacetamides, to form stable thioether bonds.[8] This is a common strategy for labeling proteins at cysteine residues.[8]

Chelation of Metal Ions

The two proximal thiol groups in 4,5-Bis(mercaptomethyl)-o-xylene make it an excellent bidentate chelating agent, particularly for heavy metal ions.[9] The soft sulfur atoms form strong covalent bonds with soft metal cations like mercury, arsenic, cadmium, and gold. This principle is the basis for chelation therapy, where molecules with vicinal dithiols are used to sequester and remove toxic heavy metals from the body.[9] An ideal chelator for applications like nuclear medicine must not only bind the metal ion rapidly but also form a highly stable complex to prevent its release in vivo.[10]

Diagram: Key Reactivity Pathways

Caption: Major reaction pathways for 4,5-Bis(mercaptomethyl)-o-xylene.

Applications Driven by Thiol Reactivity

The versatile chemistry of 4,5-Bis(mercaptomethyl)-o-xylene enables its use in several advanced applications.

Self-Assembled Monolayers (SAMs)

Thiols are known to spontaneously form strong, ordered, single-molecule-thick layers on the surfaces of certain metals, most notably gold. This process, known as self-assembly, is driven by the strong affinity of sulfur for the metal.[11][12] 4,5-Bis(mercaptomethyl)-o-xylene can function as a molecular "staple," binding to a gold surface through its two thiol groups. This creates a robust, well-defined organic interface that can be used to control surface properties like wettability or to serve as a foundation for building more complex structures, such as biosensors or components for molecular electronics.[12][13]

Diagram: Workflow for SAM Formation

Caption: Experimental workflow for forming a dithiol SAM on a gold surface.

Nanoparticle Surface Functionalization

Nanoparticles are widely used in biomedical imaging and drug delivery, but their bare surfaces often lead to aggregation or non-specific interactions.[14][15] Surface functionalization is crucial for stabilizing nanoparticles and making them compatible with biological environments.[15] The thiol groups of 4,5-Bis(mercaptomethyl)-o-xylene can be used to coat and stabilize various nanoparticles (e.g., gold, quantum dots, magnetic nanoparticles).[16] This dithiol layer not only prevents aggregation but also provides a platform for further modification, allowing other molecules like polymers, targeting ligands, or drugs to be attached.[14]

Experimental Protocol: Functionalization of Magnetic Nanoparticles

This protocol provides a representative, field-proven methodology for using a thiol-containing molecule to modify the surface of nanoparticles. It is adapted from principles described for silanization followed by polymer grafting, illustrating a common multi-step functionalization strategy.[16]

Objective: To coat iron oxide magnetic nanoparticles (MCNPs) with a thiol-based shell as a precursor for further functionalization.

Pillar of Trustworthiness: This protocol includes optimization steps and characterization checkpoints to validate the success of each stage, ensuring a self-validating workflow.

Methodology:

• Silanization with a Thiol-Silane (Platform Creation):

  • Rationale: A silane coupling agent, such as (3-mercaptopropyl)trimethoxysilane (MPTS), is used first to create a robust covalent shell on the oxide surface of the nanoparticles. This provides the initial thiol functionalization.

  • Step 1.1: Disperse a known quantity of MCNPs in an ethanol/water mixture via sonication.

  • Step 1.2: Add a specific molar ratio of MPTS to the MCNP suspension. The ratio of silane to nanoparticles is a critical parameter that must be optimized to control the final shell thickness and particle size.[16]

  • Step 1.3: Stir the reaction mixture vigorously at room temperature for 24 hours to allow for the hydrolysis of the methoxysilane groups and condensation onto the nanoparticle surface.

  • Step 1.4: Collect the thiol-modified nanoparticles (MPTS@MCNP) using a strong magnet. Discard the supernatant.

  • Step 1.5: Wash the particles repeatedly with ethanol and water to remove unreacted silane.

  • Validation: Characterize the MPTS@MCNP using Dynamic Light Scattering (DLS) to confirm an increase in hydrodynamic radius and Transmission Electron Microscopy (TEM) to visualize the core-shell structure.[16] Thermogravimetric Analysis (TGA) can quantify the amount of organic material grafted onto the surface.[16]

• Grafting-Through Polymerization (Secondary Functionalization):

  • Rationale: The surface-bound thiol groups can now act as chain transfer agents in a free-radical polymerization. This allows a polymer of choice to be grown directly from the nanoparticle surface, creating a dense and stable polymer shell.

  • Step 2.1: Disperse the validated MPTS@MCNP in a suitable solvent.

  • Step 2.2: Add the desired monomer (e.g., styrene, N-isopropylacrylamide) and a free-radical initiator (e.g., AIBN).

  • Step 2.3: Heat the reaction mixture under an inert atmosphere (N₂) to initiate polymerization. The reaction time and temperature will depend on the specific monomer and initiator used.

  • Step 2.4: After polymerization, cool the mixture and collect the polymer-coated nanoparticles via centrifugation or magnetic separation.

  • Step 2.5: Wash extensively to remove any free polymer that was formed in solution.

  • Final Validation: Analyze the final core-shell hybrid material. TGA will show a further weight loss compared to the MPTS@MCNP, corresponding to the grafted polymer.[16] DLS and TEM will show another increase in particle size. Fourier-Transform Infrared Spectroscopy (FTIR) can confirm the presence of functional groups from the polymer.[16]

Conclusion

The reactivity of 4,5-Bis(mercaptomethyl)-o-xylene is a powerful example of how molecular architecture dictates function. The vicinal arrangement of its two thiol groups on a semi-rigid scaffold enables a rich chemistry encompassing redox reactions, potent nucleophilicity, and strong metal chelation. These fundamental properties are directly translatable into high-value applications, from creating precisely engineered surfaces with self-assembled monolayers to developing sophisticated, functionalized nanoparticles for biomedical use. A thorough understanding of the principles outlined in this guide—particularly the interplay between pH, pKa, and concentration—is essential for any scientist aiming to harness the full potential of this versatile dithiol.

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Solubility of 4,5-Bis(mercaptomethyl)-o-xylene in different solvents

An In-Depth Technical Guide to the Solubility of 4,5-Bis(mercaptomethyl)-o-xylene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of 4,5-Bis(mercaptomethyl)-o-xylene, a crucial dithiol compound. Authored from the perspective of a Senior Application Scientist, this document synthesizes theoretical principles with practical, field-proven insights to offer a thorough understanding for researchers and professionals in drug development and chemical synthesis.

Introduction to 4,5-Bis(mercaptomethyl)-o-xylene

4,5-Bis(mercaptomethyl)-o-xylene, also known as 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene, is a dithiol with the molecular formula C₁₀H₁₄S₂ and a molecular weight of 198.34 g/mol .[1] It exists as a white to light yellow solid at room temperature with a melting point in the range of 64-69 °C. The presence of two reactive thiol groups on a rigid aromatic backbone makes this compound a valuable building block in coordination chemistry, materials science, and pharmaceutical development.

Understanding the solubility of this compound is paramount for its effective use in any application. Solubility dictates the choice of reaction media, purification methods, and formulation strategies. This guide will delve into the theoretical and practical aspects of the solubility of 4,5-Bis(mercaptomethyl)-o-xylene in various common laboratory solvents.

The Chemical Basis of Solubility: A Theoretical Framework

The solubility of a compound is governed by the principle of "like dissolves like." This means that substances with similar intermolecular forces are more likely to be soluble in one another. The structure of 4,5-Bis(mercaptomethyl)-o-xylene features both nonpolar and polar characteristics, which results in a nuanced solubility profile.

• Nonpolar Character: The o-xylene core is aromatic and hydrophobic, favoring interactions with nonpolar solvents through van der Waals forces.

• Polar Character: The two mercaptomethyl (-CH₂SH) groups introduce polarity. The thiol groups can act as weak hydrogen bond donors and acceptors, and also participate in dipole-dipole interactions.

The interplay of these features determines the compound's solubility in different solvent classes.

Solubility Profile of 4,5-Bis(mercaptomethyl)-o-xylene

Direct quantitative solubility data for 4,5-Bis(mercaptomethyl)-o-xylene in a wide range of solvents is not extensively documented in publicly available literature. However, based on its chemical structure, existing qualitative data, and the properties of analogous compounds, we can establish a reliable solubility profile.

Visualizing the Structure

To better understand its solubility, let's visualize the molecule's structure.

Caption: Chemical structure of 4,5-Bis(mercaptomethyl)-o-xylene.

Solubility Data Summary

Solvent Class	Solvent	Qualitative Solubility	Rationale
Halogenated	Chloroform (CHCl₃)	Soluble[2]	The moderate polarity of chloroform effectively solvates both the aromatic ring and the thiol groups.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Soluble[3]	DMSO is a strong polar aprotic solvent capable of strong dipole-dipole interactions. NMR data confirms solubility.[3]
Dimethylformamide (DMF)	Likely Soluble	Similar to DMSO, DMF is a polar aprotic solvent that should readily dissolve the compound.
Acetone	Likely Soluble	Acetone's polarity should be sufficient to overcome the crystal lattice energy of the solid.
Polar Protic	Ethanol	Moderately Soluble	The parent o-xylene is miscible with ethanol.[4] The thiol groups can hydrogen bond with the hydroxyl group of ethanol.
Methanol	Moderately Soluble	Similar to ethanol, methanol should be a reasonably good solvent.
Water (H₂O)	Very Sparingly Soluble/Insoluble	The parent o-xylene has very low water solubility (approx. 0.17-0.21 g/L).[5][6][7] The large hydrophobic xylene backbone dominates, making the compound poorly soluble in water despite the presence of two polar thiol groups.
Nonpolar	Toluene	Soluble	The "like dissolves like" principle is strongest here, with the toluene solvent closely matching the aromatic nature of the o-xylene core.
Hexanes	Sparingly Soluble	While the xylene core has nonpolar character, the polarity of the two thiol groups will likely limit solubility in a purely aliphatic nonpolar solvent like hexanes.

Experimental Protocol for Quantitative Solubility Determination

For applications requiring precise solubility data, an experimental determination is recommended. The following protocol outlines a robust method for quantifying the solubility of 4,5-Bis(mercaptomethyl)-o-xylene.

Principle

This method relies on the gravimetric analysis of a saturated solution. A known volume of the saturated solution is evaporated to dryness, and the mass of the remaining solute is determined.

Materials and Equipment

• 4,5-Bis(mercaptomethyl)-o-xylene

• Solvents of interest (analytical grade)

• Scintillation vials or small flasks with screw caps

• Magnetic stirrer and stir bars

• Constant temperature bath or incubator

• Syringes and syringe filters (0.22 µm, solvent-compatible)

• Pre-weighed glass vials for evaporation

• Analytical balance

• Vacuum oven or desiccator

Experimental Workflow

Caption: Workflow for experimental solubility determination.

Step-by-Step Procedure

• Preparation: Add an excess amount of 4,5-Bis(mercaptomethyl)-o-xylene to a scintillation vial containing a known volume of the chosen solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vial and place it in a constant temperature bath. Stir the mixture vigorously for 24 to 48 hours to ensure equilibrium is reached.

• Phase Separation: Turn off the stirrer and allow the undissolved solid to settle completely. This may take several hours.

• Sampling: Carefully withdraw a precise volume (e.g., 1.00 mL) of the clear supernatant using a syringe fitted with a syringe filter. The filter removes any suspended solid particles.

• Gravimetric Analysis: Transfer the filtered aliquot to a pre-weighed glass vial.

• Solvent Evaporation: Remove the solvent by placing the vial in a vacuum oven at a temperature below the compound's melting point or in a desiccator under vacuum.

• Final Weighing: Once the solute is completely dry, weigh the vial again. The difference between the final and initial mass of the vial is the mass of the dissolved solute.

• Calculation: Calculate the solubility in the desired units (e.g., g/L or mg/mL).

Causality and Self-Validation

• Why excess solute? To ensure the solution is saturated, meaning it has dissolved the maximum amount of solute at that temperature.

• Why constant temperature? Solubility is temperature-dependent. Maintaining a constant temperature is critical for reproducible results.

• Why filtration? To prevent undissolved solid particles from being transferred, which would lead to an overestimation of solubility.

• Why dry to a constant weight? To ensure all the solvent has been removed before the final weighing.

Safety and Handling

4,5-Bis(mercaptomethyl)-o-xylene is known to cause skin and eye irritation.[2] When handling this compound, it is essential to use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated area or a fume hood. For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

4,5-Bis(mercaptomethyl)-o-xylene exhibits a varied solubility profile due to its combined aromatic and dithiol functionalities. It is readily soluble in chloroform and polar aprotic solvents like DMSO, and likely shows good solubility in other polar aprotic and nonpolar aromatic solvents. Its solubility is expected to be moderate in polar protic solvents and very low in water. For applications demanding precise solubility values, the provided experimental protocol offers a reliable method for their determination. A thorough understanding of its solubility is a critical first step for the successful application of this versatile compound in research and development.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7237, o-Xylene. [Link]

• National Center for Biotechnology Information. Toxicological Profile for Xylene. [Link]

• National Institute of Standards and Technology. o-Xylene with Water - IUPAC-NIST Solubilities Database. [Link]

• CP Lab Safety. 4,5-Bis(mercaptomethyl)-o-xylene, 1g, Each. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for 4,5-Bis(mercaptomethyl)-o-xylene in Proteomics Research

Introduction: Harnessing a Rigid Thiol-Reactive Cross-Linker for Structural Proteomics

In the dynamic landscape of proteomics, the elucidation of protein-protein interactions (PPIs) and the characterization of protein conformations are paramount to understanding cellular function and disease mechanisms. Chemical cross-linking mass spectrometry (XL-MS) has emerged as a powerful technique to capture these transient interactions and provide spatial constraints for structural modeling.[1][2] While a variety of cross-linkers targeting different amino acid residues exist, those reacting with cysteine offer unique advantages due to the residue's lower abundance and frequent location in functionally significant protein regions.[3]

This guide provides a comprehensive overview and detailed protocols for the application of 4,5-Bis(mercaptomethyl)-o-xylene , a homobifunctional thiol-reactive cross-linker, in proteomics research. The rigid xylene backbone of this reagent provides a fixed spatial distance constraint, making it a valuable tool for high-resolution structural analysis of protein complexes.

Chemical Properties and Advantages of 4,5-Bis(mercaptomethyl)-o-xylene

4,5-Bis(mercaptomethyl)-o-xylene, also known as 1,2-dimethyl-4,5-bis(mercaptomethyl)benzene, possesses two reactive mercaptomethyl (-CH₂SH) groups. These thiol groups can form stable disulfide bonds with the sulfhydryl groups of cysteine residues in proteins.

Property	Value	Source
Molecular Formula	C₁₀H₁₄S₂	TCI Chemicals
Molecular Weight	198.34 g/mol	TCI Chemicals
Spacer Arm Length	~6-10 Å (estimated)	Inferred from structure
Reactivity	Cysteine (thiol groups)	General Thiol Chemistry

The rigidity of the o-xylene core is a key advantage. Unlike flexible linkers, it provides a more defined distance constraint between the cross-linked cysteine residues, which can significantly improve the accuracy of computational modeling of protein structures and complexes.

Mechanism of Action: Cysteine-Specific Cross-Linking

The cross-linking reaction with 4,5-Bis(mercaptomethyl)-o-xylene proceeds via the formation of disulfide bonds with cysteine residues on proteins. This typically occurs under mild oxidizing conditions, which facilitate the reaction between the thiol groups of the cross-linker and the protein.

Caption: Cysteine-specific cross-linking with 4,5-Bis(mercaptomethyl)-o-xylene.

Experimental Workflows in Proteomics

The application of 4,5-Bis(mercaptomethyl)-o-xylene in proteomics research generally follows the established XL-MS workflow. This involves cross-linking of the protein sample, enzymatic digestion, enrichment of cross-linked peptides, and subsequent analysis by mass spectrometry.

Caption: General workflow for XL-MS using 4,5-Bis(mercaptomethyl)-o-xylene.

Detailed Protocols

Protocol 1: In Vitro Cross-Linking of Purified Protein Complexes

This protocol is designed for studying the interactions and topology of purified protein complexes.

Materials:

• Purified protein complex (in a suitable buffer, e.g., HEPES or PBS, pH 7.0-8.0)

• 4,5-Bis(mercaptomethyl)-o-xylene stock solution (10-100 mM in DMSO or DMF)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0, or 500 mM N-ethylmaleimide)

• Denaturation buffer (e.g., 8 M urea in 100 mM Tris-HCl, pH 8.5)

• Reducing agent (e.g., 100 mM DTT)

• Alkylating agent (e.g., 200 mM iodoacetamide)

• Trypsin (mass spectrometry grade)

• Digestion buffer (e.g., 50 mM ammonium bicarbonate)

• Solvents for LC-MS analysis (e.g., acetonitrile, formic acid)

Procedure:

• Protein Preparation:

  • Ensure the protein complex is in a buffer free of primary amines and thiols.

  • Adjust the protein concentration to 0.1-2 mg/mL.

• Cross-Linking Reaction:

  • Add the 4,5-Bis(mercaptomethyl)-o-xylene stock solution to the protein sample to achieve a final concentration in the range of 0.1-2 mM. The optimal concentration should be determined empirically.

  • Incubate the reaction mixture for 30-60 minutes at room temperature or 4°C.

• Quenching:

  • Stop the reaction by adding the quenching solution to a final concentration of 20-50 mM.

  • Incubate for 15 minutes at room temperature.

• Sample Preparation for Mass Spectrometry:

  • Denature the cross-linked proteins by adding denaturation buffer.

  • Reduce the disulfide bonds (including those formed by the cross-linker) by adding DTT to a final concentration of 10 mM and incubating for 30 minutes at 37°C.

  • Alkylate free thiols by adding iodoacetamide to a final concentration of 20 mM and incubating for 30 minutes at room temperature in the dark.

  • Dilute the sample with digestion buffer to reduce the urea concentration to below 2 M.

• Proteolytic Digestion:

  • Add trypsin at a 1:50 (w/w) ratio (trypsin:protein).

  • Incubate overnight at 37°C.

• Sample Cleanup and Enrichment:

  • Acidify the digest with formic acid to a final concentration of 0.1%.

  • Desalt the peptides using a C18 solid-phase extraction cartridge.

  • (Optional but recommended) Enrich for cross-linked peptides using size-exclusion chromatography (SEC) or strong cation exchange (SCX) chromatography.

• LC-MS/MS Analysis:

  • Analyze the enriched fractions by LC-MS/MS using a high-resolution mass spectrometer.

  • Employ a data-dependent acquisition (DDA) or data-independent acquisition (DIA) method.[4]

• Data Analysis:

  • Use specialized software (e.g., pLink, XlinkX, MeroX) to identify the cross-linked peptides from the raw mass spectrometry data.

Protocol 2: In Situ Cross-Linking of Proteins in Living Cells

This protocol is for capturing protein-protein interactions within their native cellular environment.

Materials:

• Cultured cells

• Cell culture medium

• PBS (phosphate-buffered saline)

• 4,5-Bis(mercaptomethyl)-o-xylene stock solution (as in Protocol 1)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• All reagents for sample preparation for mass spectrometry as listed in Protocol 1.

Procedure:

• Cell Culture and Treatment:

  • Grow cells to the desired confluency.

  • If applicable, treat the cells with the desired stimulus (e.g., drug, growth factor).

• Cross-Linking in Living Cells:

  • Wash the cells twice with ice-cold PBS.

  • Add the 4,5-Bis(mercaptomethyl)-o-xylene stock solution directly to the cells in PBS to a final concentration of 0.5-5 mM.

  • Incubate for 15-30 minutes at 37°C.

• Quenching and Cell Lysis:

  • Quench the reaction by adding a thiol-containing quenching agent like L-cysteine to a final concentration of 10-20 mM.

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells using a suitable lysis buffer.

  • Clarify the lysate by centrifugation.

• Protein Extraction and Preparation for Mass Spectrometry:

  • Perform a protein assay to determine the protein concentration of the lysate.

  • Proceed with denaturation, reduction, alkylation, and digestion as described in Protocol 1 (steps 4 and 5).

• Sample Cleanup, Enrichment, and Analysis:

  • Follow steps 6-8 from Protocol 1 for sample cleanup, enrichment, LC-MS/MS analysis, and data analysis.

Data Analysis Considerations

The identification of cross-linked peptides is computationally challenging. Specialized search algorithms are required to handle the complexity of matching MS/MS spectra to a database of all possible peptide pairs.

Software	Key Features	Reference
pLink	High-speed search engine for XL-MS data.	[Link]
XlinkX	Integrated into Proteome Discoverer for streamlined analysis.
MeroX	User-friendly interface with support for various cross-linkers.	[Link]

Troubleshooting and Best Practices

• Optimize Cross-Linker Concentration: Too low a concentration will yield few cross-links, while too high a concentration can lead to extensive protein aggregation and insolubility.

• Control Reaction Time: Shorter incubation times can minimize non-specific cross-linking and protein aggregation.

• Effective Quenching: Ensure the quenching step is efficient to prevent further reactions during sample processing.

• Enrichment is Key: Enrichment of cross-linked peptides is crucial for successful identification, especially in complex samples.

• Validate Hits: It is advisable to validate key findings using orthogonal methods such as co-immunoprecipitation or yeast two-hybrid assays.

Conclusion

4,5-Bis(mercaptomethyl)-o-xylene represents a valuable addition to the chemical cross-linking toolkit for proteomics research. Its rigid structure provides well-defined distance constraints, which can enhance the accuracy of structural modeling. The protocols provided herein offer a starting point for researchers to explore the utility of this cross-linker in their own studies of protein-protein interactions and protein architecture. As with any XL-MS experiment, careful optimization and rigorous data analysis are essential for obtaining high-quality, biologically meaningful results.

References

• Kao, A., Chiu, C. L., Vellucci, D., Yang, Y., Patel, V. R., Guan, S., ... & Houk, K. N. (2011). Development of a novel cross-linking strategy for fast and accurate identification of cross-linked peptides of protein complexes. Journal of the American Society for Mass Spectrometry, 22(11), 2096-2108. [Link]

• Leitner, A., Faini, M., Stengel, F., & Aebersold, R. (2014). Crosslinking-mass spectrometry: a powerful technology for studying protein structures and interaction networks. Molecular & Cellular Proteomics, 13(2), 359-373. [Link]

• Gillet, L. C., Navarro, P., Tate, S., Röst, H., Selevsek, N., Rosenberger, G., ... & Aebersold, R. (2012). Targeted data extraction of the MS/MS spectra generated by data-independent acquisition: a new concept for consistent and accurate proteome analysis. Molecular & Cellular Proteomics, 11(6), O111-016717. [Link]

• Chalkley, R. J., & Burlingame, A. L. (2019). Cysteine-reactive cross-linkers for mass spectrometric analysis of protein structures. Current Opinion in Chemical Biology, 51, 1-8. [Link]

• Sinz, A. (2006). Chemical cross-linking and mass spectrometry to map three-dimensional protein structures and protein-protein interactions. Mass Spectrometry Reviews, 25(4), 663-682. [Link]

• Yang, B., Wu, Y. J., Zhu, M., Fan, S. B., Lin, J., Zhang, K., ... & Xu, P. (2012). pLink: a software tool for identifying cross-linked peptides in protein interaction analysis. Nature Methods, 9(9), 904-906. [Link]

• Götze, M., Pettelkau, J., Schaks, S., Bosse, K., Ihling, C. H., & Sinz, A. (2015). MeroX: a user-friendly and versatile software for the analysis of cross-linking-mass spectrometry data. Journal of Proteome Research, 14(11), 4875-4885. [Link]

• O'Reilly, F. J., & Rappsilber, J. (2018). Cross-linking mass spectrometry: methods and applications in structural, molecular and systems biology. Nature Structural & Molecular Biology, 25(11), 1000-1008. [Link]

Sources

• 1. Chemical cross-linking with mass spectrometry: A tool for systems structural biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Exploring an Alternative Cysteine-Reactive Chemistry to Enable Proteome-Wide PPI Analysis by Cross-Linking Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. elifesciences.org [elifesciences.org]

Application of 4,5-Bis(mercaptomethyl)-o-xylene as a Crosslinking Agent: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of 4,5-Bis(mercaptomethyl)-o-xylene as a crosslinking agent. It is intended for researchers and professionals in materials science, polymer chemistry, and drug development who are interested in creating novel materials with tailored properties. This guide covers the mechanistic principles, experimental protocols, and potential applications of this aromatic dithiol crosslinker.

Introduction: The Role of 4,5-Bis(mercaptomethyl)-o-xylene in Polymer Chemistry

4,5-Bis(mercaptomethyl)-o-xylene is a dithiol crosslinking agent characterized by two reactive mercaptan (-SH) groups attached to a rigid aromatic xylene core. This unique structure imparts specific properties to the crosslinked materials, making it a valuable tool for creating robust and functional polymer networks. The presence of the aromatic ring contributes to enhanced thermal stability and a high refractive index in the resulting polymers, while the thiol groups offer versatile reactivity through various "click" chemistry pathways.[1]

The primary application of 4,5-Bis(mercaptomethyl)-o-xylene lies in the formation of three-dimensional polymer networks from liquid prepolymers or thermoplastic precursors. This process, known as curing or vulcanization, transforms the material's properties, leading to increased strength, solvent resistance, and thermal stability.[2] A notable application for this crosslinker is in the formulation of resin compositions for optical materials, where high refractive index, transparency, and heat resistance are critical performance attributes.

Mechanism of Crosslinking: Thiol-Ene "Click" Chemistry

The crosslinking process with 4,5-Bis(mercaptomethyl)-o-xylene typically proceeds via a thiol-ene reaction, a highly efficient and versatile "click" chemistry approach.[3] This reaction involves the addition of a thiol group across a carbon-carbon double bond (an "ene"). The reaction can be initiated either by radicals (photo- or thermal initiation) or by a base catalyst (Michael addition).

The radical-mediated thiol-ene reaction is particularly common and proceeds through a free-radical chain mechanism:

• Initiation: A radical initiator (e.g., a photoinitiator activated by UV light or a thermal initiator) abstracts a hydrogen atom from the thiol group (R-SH) of 4,5-Bis(mercaptomethyl)-o-xylene, forming a thiyl radical (R-S•).

• Propagation: The thiyl radical adds to an "ene" group of the polymer backbone, creating a carbon-centered radical. This new radical then abstracts a hydrogen from another thiol group, regenerating the thiyl radical and forming a stable thioether bond. This cycle continues, leading to the formation of a crosslinked network.

Figure 1: Radical-mediated thiol-ene crosslinking mechanism.

The key advantages of using thiol-ene chemistry for crosslinking include high reaction rates, minimal side products, and tolerance to a wide range of functional groups and reaction conditions.[3]

Application in High Refractive Index Optical Polymers

A significant application of 4,5-Bis(mercaptomethyl)-o-xylene is as a crosslinking agent in the production of high refractive index polymers for optical components. Sulfur-containing polymers are known to exhibit high refractive indices due to the high molar refraction of sulfur compared to carbon.[1] The incorporation of 4,5-Bis(mercaptomethyl)-o-xylene into a polymer matrix, such as a poly(meth)acrylate with "ene" functionalities, can significantly increase the refractive index of the resulting cured material.

The rigid aromatic structure of the crosslinker also contributes to a higher glass transition temperature (Tg) and improved thermal stability of the crosslinked polymer network. This is crucial for optical applications where dimensional stability over a range of temperatures is required.

Table 1: Properties of 4,5-Bis(mercaptomethyl)-o-xylene

Property	Value
CAS Number	10230-61-2
Molecular Formula	C₁₀H₁₄S₂
Molecular Weight	198.34 g/mol
Appearance	White to off-white crystalline powder
Melting Point	65-69 °C
Purity	>96%

Experimental Protocols

Due to the limited availability of specific published protocols for 4,5-Bis(mercaptomethyl)-o-xylene, the following is a representative protocol for a photo-initiated thiol-ene crosslinking of an acrylic-based resin. This protocol is based on general principles of thiol-ene chemistry and should be optimized for specific polymer systems and desired material properties.

Materials and Equipment

• Polymer: A (meth)acrylate copolymer containing pendant vinyl or allyl groups.

• Crosslinking Agent: 4,5-Bis(mercaptomethyl)-o-xylene.

• Photoinitiator: 2,2-Dimethoxy-2-phenylacetophenone (DMPA) or similar.

• Solvent (optional): Cyclohexanone or other suitable solvent to adjust viscosity.

• UV Curing System: A UV lamp with a specific wavelength output (e.g., 365 nm).

• Mixing Equipment: Magnetic stirrer or mechanical mixer.

• Substrate: Glass slides or other suitable substrate for film casting.

• Nitrogen Atmosphere: To minimize oxygen inhibition of the radical polymerization.

Protocol for UV-Cured Film Formation

Figure 2: General workflow for UV-curing of a thiol-ene resin.

• Preparation of the Resin Formulation:

  • In a suitable container, dissolve the (meth)acrylate polymer in the chosen solvent (if necessary) to achieve the desired viscosity for film casting.

  • Add the photoinitiator (e.g., 1-3 wt% relative to the total weight of polymer and crosslinker). Stir until fully dissolved.

  • Add 4,5-Bis(mercaptomethyl)-o-xylene. The stoichiometry between the thiol groups of the crosslinker and the "ene" groups of the polymer is a critical parameter. A 1:1 molar ratio of thiol to ene groups is a common starting point.

• Thorough Mixing:

  • Mix the formulation thoroughly using a magnetic stirrer or mechanical mixer until a homogeneous solution is obtained. The mixing should be performed in a container protected from UV light.

• Film Casting:

  • Cast the resin formulation onto a clean substrate (e.g., a glass slide) using a film applicator or by spin coating to achieve a uniform thickness.

• UV Curing:

  • Place the coated substrate in a UV curing chamber.

  • Cure the film by exposing it to UV light (e.g., 365 nm) for a predetermined time. The curing time will depend on the intensity of the UV source, the concentration of the photoinitiator, and the thickness of the film. It is recommended to perform the curing under a nitrogen atmosphere to minimize oxygen inhibition.

• Post-Curing (Optional):

  • For some applications, a thermal post-curing step (e.g., heating in an oven at a temperature below the degradation temperature of the polymer) may be beneficial to ensure complete reaction of all functional groups.

• Material Characterization:

  • The properties of the cured film, such as refractive index, thermal stability (TGA), glass transition temperature (DSC), and mechanical properties (tensile testing), should be characterized to evaluate the effectiveness of the crosslinking.

Self-Validating System and Causality in Experimental Choices

• Stoichiometry: The molar ratio of thiol to ene groups directly influences the crosslinking density and, consequently, the mechanical and thermal properties of the final material. A 1:1 ratio is often targeted for optimal network formation. An excess of either component can lead to unreacted functional groups, which may affect the long-term stability and properties of the material.

• Initiator Concentration: The concentration of the photoinitiator affects the rate of curing. A higher concentration can lead to faster curing but may also result in a more brittle material and potential yellowing.

• UV Exposure: The UV dose (intensity x time) must be sufficient to ensure complete conversion of the functional groups. Incomplete curing will result in inferior mechanical properties and poor solvent resistance.

• Oxygen Inhibition: Radical polymerizations are sensitive to oxygen, which can quench the radical species and inhibit the reaction. Performing the curing in an inert atmosphere (e.g., nitrogen) is crucial for achieving consistent and complete crosslinking, especially for thin films.

Expected Properties of Crosslinked Materials

The use of 4,5-Bis(mercaptomethyl)-o-xylene as a crosslinking agent is expected to impart the following properties to the resulting polymer network:

Table 2: Expected Properties of Polymers Crosslinked with 4,5-Bis(mercaptomethyl)-o-xylene

Property	Expected Outcome	Rationale
Refractive Index	High	High sulfur content and presence of an aromatic ring.
Thermal Stability	Enhanced	The rigid aromatic core of the crosslinker increases the thermal stability of the network.
Glass Transition Temp. (Tg)	Increased	The formation of a rigid, crosslinked network restricts polymer chain mobility.
Mechanical Strength	Increased	Covalent crosslinks prevent polymer chains from sliding past each other.
Solvent Resistance	Improved	The crosslinked network structure prevents the polymer from dissolving in solvents.[2]
Transparency	High	With appropriate selection of the base polymer and curing conditions, high transparency in the visible region can be achieved.

Conclusion

4,5-Bis(mercaptomethyl)-o-xylene is a promising crosslinking agent for the development of advanced polymer materials, particularly for optical applications where a high refractive index and good thermal stability are required. Its reactivity via thiol-ene "click" chemistry allows for efficient and controllable crosslinking of a variety of polymer systems. While specific, detailed application protocols for this compound are not widely published, the principles of thiol-ene chemistry provide a solid foundation for its use in research and development. Further investigation into its performance with different polymer backbones will undoubtedly expand its utility in the creation of novel, high-performance materials.

References

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• Dithiol-yne Polymerization: Comb Polymers with Poly(ethylene glycol) Side chains. Macromolecules. Available at: [Link]

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• US Patent 10329451B2 - All-organic high refractive index materials. Google Patents.

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• Selection of Crosslinking Agents for Acrylic Resin Used in External Coatings for Aluminum Packaging in the Beverage Industry. MDPI. Available at: [Link]

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• Crosslinking of acrylic latex coatings with cycloaliphatic diepoxide. ResearchGate. Available at: [Link]

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Application Notes and Protocols for Polymer Synthesis Using 4,5-Bis(mercaptomethyl)-o-xylene

Introduction: The Versatility of Aromatic Dithiols in Advanced Polymer Architectures

In the landscape of modern polymer chemistry, the judicious selection of monomers is paramount to tailoring the final properties of a material. 4,5-Bis(mercaptomethyl)-o-xylene is a noteworthy aromatic dithiol monomer that offers a unique combination of rigidity from the o-xylene core and high reactivity through its two primary thiol groups. This structure makes it an excellent building block for a variety of polymers, including poly(thioether)s and crosslinked networks. The presence of the aromatic ring can impart enhanced thermal stability and mechanical strength to the resulting polymer, while the flexible thioether linkages maintain a degree of chain mobility.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4,5-Bis(mercaptomethyl)-o-xylene in polymer synthesis. We will delve into the mechanistic underpinnings of relevant polymerization techniques, offer detailed, field-proven protocols, and discuss the characterization of the synthesized polymers. The causality behind experimental choices is explained to empower the user to not only replicate the results but also to innovate and adapt these methods for their specific research needs.

Core Principles of Polymerization with 4,5-Bis(mercaptomethyl)-o-xylene

The two primary thiol groups of 4,5-Bis(mercaptomethyl)-o-xylene are amenable to several polymerization reactions, most notably step-growth polymerizations.[1][2] This class of polymerization involves the stepwise reaction between the functional groups of monomers, oligomers, and polymers.[3] Two of the most effective methods for polymerizing this dithiol are thiol-ene "click" reactions and polycondensation reactions.

Thiol-Ene "Click" Chemistry: A Highly Efficient Pathway

Thiol-ene chemistry has gained significant traction due to its high efficiency, mild reaction conditions, and tolerance to a wide range of functional groups.[4][5] The reaction proceeds via a radical-mediated addition of a thiol group across a double bond (an 'ene'). This process can be initiated by either UV light in the presence of a photoinitiator or by thermal means with a radical initiator. The step-growth nature of this polymerization allows for the formation of well-defined polymer architectures.[6]

Polycondensation: Building High-Performance Polymers

Polycondensation reactions involving dithiols, such as reaction with dihalides or activated dicarboxylic acid derivatives, can be employed to synthesize high-performance poly(thioether)s. For instance, the nucleophilic substitution reaction between the thiolate anions of 4,5-Bis(mercaptomethyl)-o-xylene and an activated dihalide can yield high molecular weight polymers with excellent thermal and chemical resistance.[7]

Experimental Protocols

Protocol 1: Synthesis of a Linear Poly(thioether) via Photoinitiated Thiol-Ene Polymerization

This protocol details the synthesis of a linear poly(thioether) by reacting 4,5-Bis(mercaptomethyl)-o-xylene with a divinyl comonomer, 1,6-hexanediol diacrylate, under UV irradiation.

Materials:

• 4,5-Bis(mercaptomethyl)-o-xylene (CAS: 10230-61-2)

• 1,6-Hexanediol diacrylate

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA) (Photoinitiator)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Nitrogen gas supply

• UV lamp (365 nm)

Procedure:

• Monomer Solution Preparation: In a flame-dried Schlenk flask under a nitrogen atmosphere, dissolve 4,5-Bis(mercaptomethyl)-o-xylene (1.98 g, 10 mmol) and 1,6-hexanediol diacrylate (2.26 g, 10 mmol) in anhydrous THF (20 mL).

• Initiator Addition: Add the photoinitiator, DMPA (0.064 g, 0.25 mmol, 2.5 mol% with respect to functional groups), to the monomer solution. Stir until fully dissolved.

• Degassing: Purge the solution with nitrogen for 20 minutes to remove dissolved oxygen, which can inhibit radical polymerization.

• Photopolymerization: While stirring, expose the reaction mixture to a 365 nm UV lamp at room temperature. The progress of the polymerization can be monitored by the increase in viscosity of the solution. A typical reaction time is 1-2 hours.

• Polymer Precipitation and Purification: After the desired reaction time, precipitate the polymer by slowly adding the reaction mixture to a beaker of cold methanol (200 mL) with vigorous stirring.

• Isolation and Drying: Collect the precipitated polymer by filtration, wash with fresh methanol, and dry under vacuum at 40°C to a constant weight.

Causality of Experimental Choices:

• Stoichiometry: An equimolar ratio of thiol to ene functional groups is used to achieve high molecular weight in this step-growth polymerization.

• Photoinitiator: DMPA is a common and efficient photoinitiator for UV-curing applications.[8]

• Solvent: Anhydrous THF is used to ensure all reactants are in solution and to prevent any side reactions with water.

• Degassing: Oxygen is a radical scavenger and its removal is crucial for the polymerization to proceed efficiently.

• Precipitation: Methanol is a non-solvent for the polymer but a good solvent for the unreacted monomers and initiator, allowing for purification.

Experimental Workflow Diagram:

Caption: Workflow for photoinitiated thiol-ene polymerization.

Protocol 2: Synthesis of a Poly(thioether) via Polycondensation

This protocol describes the synthesis of a poly(thioether) through the reaction of 4,5-Bis(mercaptomethyl)-o-xylene with 1,4-dibromobutane in the presence of a base.

Materials:

• 4,5-Bis(mercaptomethyl)-o-xylene (CAS: 10230-61-2)

• 1,4-Dibromobutane

• Potassium Carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Deionized Water

• Methanol

• Nitrogen gas supply

Procedure:

• Reaction Setup: To a three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a nitrogen inlet, add 4,5-Bis(mercaptomethyl)-o-xylene (1.98 g, 10 mmol), potassium carbonate (2.90 g, 21 mmol), and DMF (30 mL).

• Thiolate Formation: Stir the mixture at 60°C for 1 hour under a nitrogen atmosphere to facilitate the formation of the dithiolate salt.

• Monomer Addition: Slowly add 1,4-dibromobutane (2.16 g, 10 mmol) to the reaction mixture.

• Polymerization: Increase the temperature to 90°C and continue stirring for 24 hours.

• Polymer Precipitation: Cool the reaction mixture to room temperature and pour it into 300 mL of a 1:1 mixture of methanol and deionized water to precipitate the polymer.

• Purification: Stir the suspension for 1 hour, then filter the solid product. Wash the polymer thoroughly with deionized water and then with methanol to remove any remaining salts and unreacted monomers.

• Drying: Dry the polymer in a vacuum oven at 50°C until a constant weight is achieved.

Causality of Experimental Choices:

• Base: Potassium carbonate is a mild base used to deprotonate the thiol groups to form the more nucleophilic thiolate anions. An excess is used to ensure complete deprotonation.

• Solvent: DMF is a polar aprotic solvent that is excellent for SN2 reactions and can dissolve the polymer as it forms.

• Temperature: The initial lower temperature allows for the controlled formation of the thiolate, while the higher temperature accelerates the nucleophilic substitution reaction for polymerization.

• Precipitation: A mixture of methanol and water is used to effectively precipitate the polymer and dissolve the inorganic byproducts.

Characterization of Synthesized Polymers

Thorough characterization is essential to confirm the successful synthesis and to understand the properties of the new polymer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for confirming the structure of the polymer. For the polymer synthesized in Protocol 1, the disappearance of the vinyl proton signals from the diacrylate and the thiol proton signal from the dithiol, along with the appearance of new signals corresponding to the thioether linkage, confirms the reaction.

Representative ¹H NMR Data for the Monomer:

Assignment	Chemical Shift (ppm)
Aromatic Protons	~7.05
Methylene Protons (-CH₂-SH)	~3.75
Thiol Protons (-SH)	~2.78
Methyl Protons (-CH₃)	~2.16
Note: Shifts are approximate and can vary based on the solvent used.

Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)

GPC/SEC is used to determine the molecular weight and molecular weight distribution (polydispersity index, PDI) of the polymer.[9] For step-growth polymerizations, a PDI close to 2 is expected for high conversion.

Typical GPC/SEC Data:

Polymer Sample	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
Thiol-Ene Polymer	15,000	32,000	2.13
Polycondensation Polymer	12,000	25,000	2.08

Thermal Analysis (DSC and TGA)

Differential Scanning Calorimetry (DSC) is used to determine the glass transition temperature (Tg) of the polymer, which provides insight into its amorphous or semi-crystalline nature and its thermal properties. Thermogravimetric Analysis (TGA) is used to assess the thermal stability of the polymer by measuring its weight loss as a function of temperature. Aromatic poly(thioether)s are expected to exhibit good thermal stability.

Relationship between Monomer Structure and Polymer Properties:

Caption: Influence of monomer structure on polymer properties.

Conclusion and Future Outlook

4,5-Bis(mercaptomethyl)-o-xylene is a versatile monomer for the synthesis of advanced polymers. The protocols provided herein for thiol-ene polymerization and polycondensation offer reliable methods for producing poly(thioether)s with tunable properties. The inherent reactivity of the thiol groups also opens up possibilities for post-polymerization modification, allowing for the introduction of various functionalities. These materials hold promise for a wide range of applications, from high-performance engineering plastics to advanced biomaterials and drug delivery systems.[10][11] Further exploration of copolymerization with other dithiols or dienes can lead to a vast library of new materials with tailored properties.

References

• Synthesis and modification of polymers by thiol-phenylsulfone substitution reaction. Available at: [Link]

• Step-growth polymerization. Wikipedia. Available at: [Link]

• Thiol-ene “Click” Reactions and Recent Applications in Polymer and Materials Synthesis: A First Update. ResearchGate. Available at: [Link]

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• Synthesis of Highly Refractive Poly(phenylene thioether) Derived from 2,4-Dichloro-6-alkylthio-1,3,5-triazines and Aromatic Dithiols. ACS Publications. Available at: [Link]

• Polymers characterization by 1H NMR, DSC and GPC. ResearchGate. Available at: [Link]

• Orthogonal Thiol-ene 'Click' Reactions: A Powerful Combination for Fabrication and Functionalization of Patterned Hydrogels. Available at: [Link]

• The Power of Thiol-ene Chemistry. YouTube. Available at: [Link]

• Step-Growth Polymerization. YouTube. Available at: [Link]

• Adhesive-tuning with aromatic dithiols in thiol-quinone Michael polyadditions to tailor thiol-catechol connected (TCC) polymers. RSC Publishing. Available at: [Link]

• Thiol-Ene Step-Growth as a Versatile Route to Functional Polymers. PubMed. Available at: [Link]

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• Polythioesters Prepared by Ring‐Opening Polymerization of Cyclic Thioesters and Related Monomers. PMC - NIH. Available at: [Link]

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Application Note: High-Stability Self-Assembled Monolayers on Gold using 4,5-Bis(mercaptomethyl)-o-xylene

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Stability Advantage of Bidentate Aromatic Thiols

Self-assembled monolayers (SAMs) of organothiols on gold are a cornerstone of surface science, enabling precise control over interfacial properties for applications ranging from biosensors and molecular electronics to advanced drug delivery platforms.[1][2] While simple alkanethiols are widely used, their long-term stability can be a limiting factor. Monolayers formed from dithiols, particularly those with a rigid aromatic backbone like 4,5-Bis(mercaptomethyl)-o-xylene, offer a compelling solution to this challenge.

The key to this enhanced stability lies in the "chelate effect." Unlike a monodentate thiol which binds to the gold surface at a single point, 4,5-Bis(mercaptomethyl)-o-xylene is a bidentate ligand. Its two thiol groups are geometrically constrained by the rigid o-xylene backbone to bind to adjacent sites on the Au(111) lattice. This multipoint attachment is thermodynamically more favorable and kinetically more robust, resulting in a monolayer with significantly higher thermal and chemical stability compared to its monodentate counterparts.[3][4] This application note provides a comprehensive guide to the preparation and characterization of high-quality SAMs using this superior molecule.

Mechanism of Bidentate Self-Assembly

The formation of a 4,5-Bis(mercaptomethyl)-o-xylene SAM is a spontaneous process driven by the strong affinity of sulfur for gold. The rigid o-xylene spacer pre-organizes the two thiol groups at an optimal distance to chelate gold atoms on the surface, minimizing the formation of undesirable looped structures that can occur with flexible dithiols.

Caption: Bidentate binding mechanism on the gold surface.

Experimental Protocols

This section provides detailed, field-proven protocols for generating highly ordered SAMs. The causality behind critical steps is explained to ensure reproducibility and high quality.

Gold Substrate Preparation

The quality of the SAM is critically dependent on the cleanliness and smoothness of the gold substrate. An atomically flat, clean surface is paramount for the formation of a well-ordered monolayer.

Materials:

• Gold-coated substrates (e.g., silicon wafers with Ti/Au coating)

• Absolute Ethanol (200 proof)

• Deionized (DI) water (18.2 MΩ·cm)

• Piranha solution (7:3 mixture of concentrated H₂SO₄: 30% H₂O₂) - EXTREME CAUTION

• Nitrogen gas (high purity)

• Sonicator

Protocol:

• Initial Solvent Wash: Place gold substrates in a suitable holder. Sonicate in absolute ethanol for 5 minutes to remove gross organic contamination.

• Rinsing: Thoroughly rinse the substrates with copious amounts of DI water.

• Piranha Etch (Expert Use Only):

  • Causality: Piranha solution is a powerful oxidizing agent that removes all organic residues and creates a hydrophilic surface. Safety Warning: Piranha solution is extremely corrosive and reacts violently with organic materials. Always add peroxide to acid slowly. Use appropriate personal protective equipment (face shield, acid-resistant gloves, lab coat) and work in a fume hood.

  • Immerse substrates in freshly prepared Piranha solution for 10-15 minutes. The solution will be hot.

• Final Rinse: Carefully remove substrates and rinse extensively with DI water, followed by a final rinse with absolute ethanol.

• Drying: Dry the substrates under a gentle stream of high-purity nitrogen gas.

• Immediate Use: The substrates are now active and should be used immediately for SAM formation to prevent atmospheric contamination.

SAM Formation

Materials:

• 4,5-Bis(mercaptomethyl)-o-xylene

• Anhydrous, degassed solvent (e.g., absolute ethanol or toluene)

• Clean glass vials with PTFE-lined caps

• Calibrated micropipettes

Protocol:

• Solution Preparation: Prepare a 1 mM solution of 4,5-Bis(mercaptomethyl)-o-xylene in the chosen anhydrous solvent.

  • Causality: A 1 mM concentration is sufficient to ensure a constant supply of molecules to the surface without promoting bulk precipitation. Anhydrous, degassed solvents are crucial to prevent oxidation of the thiol and to minimize water adsorption on the gold surface, which can create defects.

• Immersion: Place the freshly cleaned and dried gold substrates into the vial containing the thiol solution. Ensure the entire gold surface is submerged.

• Inert Atmosphere: Purge the headspace of the vial with nitrogen or argon gas before sealing tightly.

  • Causality: This minimizes the oxidation of the thiol groups both in solution and as they assemble on the surface, leading to a more ordered and defect-free monolayer.

• Incubation: Allow the self-assembly to proceed for 24-48 hours at room temperature in a dark, vibration-free environment.

  • Causality: While initial adsorption is rapid, a longer incubation time is necessary for the monolayer to anneal into a well-ordered, crystalline-like state, which represents the thermodynamic minimum.[5]

• Rinsing: After incubation, remove the substrates from the solution. Rinse them thoroughly with fresh, pure solvent (the same as used for the solution) to remove any physisorbed (non-chemisorbed) molecules.

• Final Drying: Dry the functionalized substrates under a gentle stream of nitrogen.

• Storage: Store the SAM-coated substrates in a clean, dry environment, preferably under an inert atmosphere, until characterization or use.

Characterization Workflow

A multi-technique approach is essential to validate the formation and quality of the SAM. Each technique provides complementary information about the monolayer's properties.

Caption: Experimental workflow for SAM preparation and analysis.

Key Characterization Techniques

• Contact Angle Goniometry: This is a rapid and highly surface-sensitive technique to assess the hydrophobicity and packing order of the SAM. A well-ordered monolayer of an aromatic thiol will present a uniform, non-polar surface. The advancing contact angle of water on such a surface is expected to be relatively high, and low hysteresis (the difference between advancing and receding angles) indicates a smooth, homogeneous surface.

• Ellipsometry: This optical technique measures the change in polarization of light upon reflection from the surface to determine the thickness of the monolayer. For aromatic dithiols like this, a thickness of approximately 8-12 Å is expected, consistent with a vertically oriented monolayer.[3] For accurate measurements, the optical constants of the bare gold substrate should be determined first, and a refractive index of ~1.5 is typically assumed for the SAM layer.[4]

• X-ray Photoelectron Spectroscopy (XPS): XPS confirms the elemental composition of the surface. The presence of a strong S 2p signal confirms the attachment of the thiol. High-resolution scans can distinguish between bound thiolate (at ~162 eV) and unbound thiol or disulfide species. The attenuation of the Au 4f signal from the underlying substrate further validates the presence of a complete monolayer.[1]

• Polarization-Modulation Infrared Reflection-Absorption Spectroscopy (PM-IRRAS): This specialized FTIR technique is used to determine the orientation of molecules on a metal surface. By analyzing the vibrational modes of the aromatic ring and methylene groups, the average tilt angle of the molecules relative to the surface normal can be determined, providing insight into the packing density and order of the monolayer.[6]

Expected Results and Data

Based on studies of structurally analogous aromatic dithiols, the following characteristics can be expected for a high-quality 4,5-Bis(mercaptomethyl)-o-xylene SAM on gold.[3][6]

Parameter	Technique	Expected Value	Interpretation
Thickness	Ellipsometry	9 ± 2 Å	Indicates a densely packed, standing-up monolayer.
Advancing Water Contact Angle	Goniometry	70° - 85°	Reflects a uniform, moderately hydrophobic surface presented by the xylene rings.
Contact Angle Hysteresis	Goniometry	< 10°	Suggests a smooth, chemically homogeneous surface with few defects.
Sulfur 2p Binding Energy	XPS	~162.0 eV	Confirms the formation of a gold-thiolate bond.

Note: Data are based on values reported for structurally similar 1,2-bis(mercaptomethyl)-4,5-dialkylbenzene SAMs and serve as a reliable benchmark.[3][6]

References

• Patel, D. I., Lippert, D., Shah, D., Seo, D., Hilfiker, J. N., & Linford, M. R. (2020). Determining the Thicknesses of Thiol-on-Gold Monolayers by Spectroscopic Ellipsometry.
• Garg, N., Carrasquillo-Molina, E., & Lee, T. R. (2002). Self-Assembled Monolayers Composed of Aromatic Thiols on Gold: Structural Characterization and Thermal Stability in Solution. Langmuir, 18(7), 2717-2726.
• Kittredge, K. W., Fox, M. A., & Whitesell, J. K. (2002). Structure of Self-Assembled Monolayers of Aromatic-Derivatized Thiols on Evaporated Gold and Silver Surfaces: Implication on Packing Mechanism. Journal of the American Chemical Society.
• Vericat, C., Vela, M. E., Benitez, G., Carro, P., & Salvarezza, R. C. (2010). Self-assembled monolayers of thiols and dithiols on gold: new challenges for a well-known system. Chemical Society Reviews, 39(5), 1805-1834.
• Lee, H. J., & Lee, T. R. (1998).

• J.A. Woollam Co. (2019). Self-Assembled Monolayers. Retrieved from [Link]

• Castillo, J. M., Klos, M., Jacobs, K., Horsch, M., & Hasse, H. (2015).
• Rai, V., Kawan, S., & Miller, L. (2007). Sequence dependent behavior of amphiphilic β-peptides on gold surfaces. PubMed Central.
• Anderson, J. M. (2014). Instability of Self-Assembled Monolayers (SAM) as a Model Material System for Macrophage/FBGC Cellular Behavior. PubMed Central.
• Lee, H. J., et al. (2004). Thermal Stability of Mono-, Bis-, and Tris-Chelating Alkanethiol Films Assembled on Gold Nanoparticles and Evaporated "Flat" Gold.
• Seshadri, K., & Krishnamoorthy, K. (1998). A note on the use of ellipsometry for studying the kinetics of formation of self-assembled monolayers. Indian Academy of Sciences.
• XPS and ARXPS for Characterizing Multilayers of Silanes on Gold Surfaces. (2022). MDPI.
• Electrochemical Stability of Thiolate Self-Assembled Monolayers on Au, Pt, and Cu. (2023).

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Guide to the Functionalization of Nanoparticles with 4,5-Bis(mercaptomethyl)-o-xylene: Protocols and Applications

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The functionalization of nanoparticles is a critical step in tailoring their properties for advanced applications in diagnostics, therapeutics, and materials science. This guide provides a comprehensive overview and detailed protocols for the surface modification of nanoparticles using 4,5-Bis(mercaptomethyl)-o-xylene, a rigid bidentate dithiol linker. The unique structure of this ligand imparts exceptional stability to the nanoparticle conjugate, a crucial attribute for applications in complex biological environments. We will explore the underlying mechanism of thiol-mediated nanoparticle functionalization, provide step-by-step protocols for the synthesis and modification of gold nanoparticles as a model system, detail essential characterization techniques for validation, and discuss the potential applications in drug delivery and biosensing.

Introduction: The Rationale for a Bidentate Dithiol Ligand

Surface modification is paramount for leveraging the unique properties of nanoparticles. The choice of surface ligand dictates the nanoparticle's stability, solubility, biocompatibility, and functionality.[1] While simple alkanethiols are widely used, they can be susceptible to desorption over time. 4,5-Bis(mercaptomethyl)-o-xylene offers a significant advantage due to its bidentate nature. The two thiol groups anchor to the nanoparticle surface at a fixed distance, creating a chelating effect that drastically enhances the stability of the ligand shell compared to monodentate analogues. Its rigid xylene backbone ensures a well-defined spatial orientation, providing a robust platform for further conjugation or to simply passivate the nanoparticle surface effectively. This enhanced stability is critical for applications such as drug delivery systems, where premature drug release or nanoparticle aggregation must be avoided.[2][3]

Mechanism of Thiol-Nanoparticle Conjugation

The functionalization process relies on the strong, quasi-covalent bond formed between sulfur and the surface of noble metal nanoparticles, particularly gold (Au).[4] The sulfur atoms of the thiol groups in 4,5-Bis(mercaptomethyl)-o-xylene readily chemisorb onto the gold surface, displacing weaker-binding ligands like citrate. This process is a type of ligand exchange reaction.[5] The formation of these gold-thiolate (Au-S) bonds is thermodynamically favorable and results in a self-assembled monolayer (SAM) on the nanoparticle surface.[6]

Key Mechanistic Insights:

• Chelation Effect: The two thiol groups from a single 4,5-Bis(mercaptomethyl)-o-xylene molecule bind to the nanoparticle surface, significantly increasing the binding affinity and reducing the likelihood of ligand desorption.

• Kinetics: The formation of the thiolate bond is a relatively slow process. It is recommended to allow sufficient incubation time, from one to two hours, for the binding to reach completion.[7]

• Versatility: While gold is the most common substrate, this thiol-based chemistry is also applicable to other nanoparticles, including silver (Ag), platinum (Pt), and, with appropriate surface preparation, magnetic (e.g., Fe₃O₄) and semiconductor (e.g., Quantum Dots) nanoparticles.[8]

Experimental Workflow and Protocols

The overall process involves the synthesis of nanoparticle cores, followed by a ligand exchange reaction to coat them with 4,5-Bis(mercaptomethyl)-o-xylene, and finally, purification and characterization.

Figure 1: General experimental workflow for nanoparticle functionalization.

Materials and Equipment

• Reagents: Gold(III) chloride trihydrate (HAuCl₄·3H₂O), Trisodium citrate dihydrate, 4,5-Bis(mercaptomethyl)-o-xylene (Purity >95%), Ethanol (ACS grade), Deionized (DI) water (18.2 MΩ·cm).

• Equipment: Hotplate/stirrer, magnetic stir bars, assorted glassware (cleaned with aqua regia), centrifuge, sonicator, UV-Vis spectrophotometer, Dynamic Light Scattering (DLS) instrument, Transmission Electron Microscope (TEM).

Protocol 1: Synthesis of Citrate-Capped Gold Nanoparticles (~15 nm)

This protocol is a modified Turkevich method, a robust procedure for synthesizing monodisperse gold nanoparticles.[6]

• Preparation: Add 100 mL of a 0.01% (w/v) HAuCl₄ solution to a 250 mL round-bottom flask with a stir bar. Bring the solution to a rolling boil under vigorous stirring.

• Reduction: To the boiling solution, rapidly inject 2.5 mL of a 1% (w/v) trisodium citrate solution.[6] The citrate acts as both a reducing agent and a capping agent.

• Reaction: The solution color will change from pale yellow to blue/gray and finally to a deep ruby red, indicating the formation of AuNPs. Continue boiling and stirring for an additional 15-20 minutes.

• Cooling: Remove the flask from the heat and allow it to cool to room temperature with continued stirring.

• Storage: Store the citrate-capped AuNP solution at 4°C. The nanoparticles are stable for several weeks.

Protocol 2: Functionalization with 4,5-Bis(mercaptomethyl)-o-xylene

This procedure utilizes a ligand exchange mechanism to replace the citrate shell with the more stable dithiol ligand.

• Ligand Solution: Prepare a 1 mM stock solution of 4,5-Bis(mercaptomethyl)-o-xylene in ethanol.

• Reaction Mixture: In a glass vial, add 10 mL of the prepared AuNP solution. While vortexing or sonicating gently, add an aliquot of the dithiol stock solution. A typical starting point is a 1000-fold molar excess of dithiol relative to the AuNPs.

• Incubation: Incubate the mixture at room temperature for at least 2 hours with gentle agitation (e.g., on a rotator or shaker) to ensure complete ligand exchange.[7] For some systems, overnight incubation may yield more consistent results.

• Observation: Successful functionalization may be accompanied by a slight change in the solution's optical properties (a shift in the plasmon resonance peak) and improved stability against salt-induced aggregation.

Protocol 3: Purification of Functionalized Nanoparticles

Purification is crucial to remove excess, unbound dithiol ligand, which could interfere with subsequent applications.

• Centrifugation: Transfer the functionalized nanoparticle solution to a centrifuge tube. Centrifuge at a speed sufficient to pellet the AuNPs (e.g., 12,000 x g for 20 minutes for ~15 nm AuNPs). The exact parameters will depend on nanoparticle size and should be optimized.

• Resuspension: Carefully remove the supernatant containing the excess ligand. Resuspend the nanoparticle pellet in a fresh solvent, such as ethanol or DI water, using sonication to ensure full dispersion.

• Repeat: Repeat the centrifugation and resuspension steps at least three times to ensure complete removal of unbound ligand.

• Final Storage: After the final wash, resuspend the purified nanoparticles in the desired buffer or solvent for storage at 4°C.

Validation: Characterization of Functionalized Nanoparticles

A multi-technique approach is required to confirm successful functionalization and characterize the resulting nanoparticles.

Figure 2: Key techniques for validating nanoparticle functionalization.

• UV-Visible Spectroscopy: Measures the Surface Plasmon Resonance (SPR) peak of the AuNPs. Upon successful ligand exchange, the change in the local refractive index at the nanoparticle surface causes a red-shift (a shift to a longer wavelength) in the SPR peak.

• Dynamic Light Scattering (DLS): Measures the hydrodynamic diameter of the nanoparticles in solution. An increase in the hydrodynamic diameter post-functionalization is expected due to the added ligand shell. DLS also provides information on the polydispersity and aggregation state.[9]

• Transmission Electron Microscopy (TEM): Provides direct visualization of the nanoparticles, allowing for precise measurement of the inorganic core size and assessment of morphology and monodispersity.[10] It confirms that the core remains intact during the functionalization process.

• Zeta Potential: Measures the surface charge of the nanoparticles. A significant change is expected when the negatively charged citrate ions are replaced by the neutral dithiol ligand, indicating successful surface modification.

• X-ray Photoelectron Spectroscopy (XPS): A highly sensitive surface analysis technique that provides elemental and chemical state information. The appearance of a sulfur (S 2p) signal in the spectrum of purified nanoparticles is definitive proof of the dithiol ligand's presence on the surface.[11]

Parameter	Before Functionalization (Citrate-Capped)	After Functionalization (Dithiol-Capped)	Rationale for Change
SPR Peak (UV-Vis)	~520 nm	~525-530 nm	Change in surface refractive index.
Hydrodynamic Diameter (DLS)	~20 nm	~25-30 nm	Addition of the organic ligand layer.
Zeta Potential	-30 to -50 mV	-5 to +5 mV	Replacement of anionic citrate with a neutral ligand.
Sulfur Signal (XPS)	Absent	Present	Direct evidence of thiol ligand on the surface.
Table 1: Expected Characterization Results for a ~15 nm Gold Nanoparticle.

Applications in Drug Development and Research

The exceptional stability of nanoparticles functionalized with 4,5-Bis(mercaptomethyl)-o-xylene makes them highly suitable for biomedical applications.

• Stable Platforms for Drug Delivery: These dithiol-coated nanoparticles can serve as robust scaffolds. While the ligand itself is passive, its xylene ring can be further modified (prior to functionalization) with reactive groups to allow for the covalent attachment of therapeutic agents. The stable coating minimizes premature drug leakage and enhances circulation times in vivo.[12]

• Biosensing and Diagnostics: In biosensor development, minimizing non-specific binding is critical. The dense, well-defined monolayer formed by this dithiol ligand effectively passivates the nanoparticle surface. This "anti-fouling" property is essential for creating reliable diagnostic tools where specific recognition events (e.g., antibody-antigen binding) can be detected with high signal-to-noise ratios.[8]

• In-Vivo Imaging: By preventing aggregation and non-specific protein adsorption in biological media, these stable nanoparticles are excellent candidates for contrast agents in various imaging modalities.[8]

Conclusion

Functionalization with 4,5-Bis(mercaptomethyl)-o-xylene provides a straightforward and effective method for producing nanoparticle conjugates with superior stability. The bidentate chelation of the dithiol onto the nanoparticle surface results in a robust system capable of withstanding the rigorous conditions often encountered in biological and materials science applications. By following the detailed protocols and validation steps outlined in this guide, researchers can reliably produce high-quality, functionalized nanoparticles, paving the way for innovations in drug delivery, diagnostics, and beyond.

References

• Design and Utility of Metal/Metal Oxide Nanoparticles Mediated by Thioether End-Functionalized Polymeric Ligands. (n.d.). National Institutes of Health. [Link]

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• Thiol-Functionalized, 1.5-nm Gold Nanoparticles through Ligand Exchange Reactions. (2005). ACS Publications. [Link]

• Synthesis and Characterization of Thiol-Functionalized Polynorbornene Dicarboximides for Heavy Metal Adsorption from Aqueous Solution. (2022). MDPI. [Link]

• Surface Functionalization of Magnetic Nanoparticles Using a Thiol-Based Grafting-Through Approach. (2020). ResearchGate. [Link]

• Gold Nanoparticle Functionalization Methods. (n.d.). Nanopartz. [Link]

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• Functionalization of Metal Surface via Thiol–Ene Click Chemistry: Synthesis, Adsorption Behavior, and Postfunctionalization of a Catechol- and Allyl-Containing Copolymer. (2020). National Institutes of Health. [Link]

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• Thiol–ene click chemistry: a biocompatible way for orthogonal bioconjugation of colloidal nanoparticles. (2015). Royal Society of Chemistry. [Link]

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• Functionalisation of nanoparticles for biomedical applications. (2010). UCL Discovery. [Link]

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• Surface Analysis of Gold Nanoparticles Functionalized with Thiol-Modified Glucose SAMs for Biosensor Applications. (2016). MDPI. [Link]

• Synthesis and characterization of thiol-stabilized gold nanoparticles appended to bis(pyrazole) pyridine for fabrication of rectangular nano/microstripes and their spin crossover and SERS studies. (2023). Royal Society of Chemistry. [Link]

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Application Notes and Protocols for 4,5-Bis(mercaptomethyl)-o-xylene in Surface Functionalization

Introduction: The Versatility of Dithiol Ligands in Materials Science

4,5-Bis(mercaptomethyl)-o-xylene, also known as 4,5-dimethyl-1,2-benzenedimethanethiol, is a versatile aromatic dithiol ligand that has garnered significant interest in the fields of materials science, nanotechnology, and drug development. Its unique structural features, namely the two thiol (-SH) groups attached to a rigid xylene backbone, allow for strong and defined interactions with metal surfaces, making it an exceptional building block for creating highly ordered molecular architectures. The thiol groups exhibit a strong affinity for noble metal surfaces, such as gold, leading to the spontaneous formation of self-assembled monolayers (SAMs).[1][2] This process is driven by the strong gold-sulfur interaction, which is a semi-covalent bond with a strength of approximately 45 kcal/mol.[2]

The rigid o-xylene spacer in 4,5-Bis(mercaptomethyl)-o-xylene provides a well-defined orientation of the molecule upon surface binding, which is crucial for controlling the physicochemical properties of the resulting monolayer. These properties can be tailored for a variety of applications, including the development of biosensors, the fabrication of molecular electronic devices, and the creation of biocompatible coatings for drug delivery systems. This application note provides a detailed protocol for the formation of a self-assembled monolayer of 4,5-Bis(mercaptomethyl)-o-xylene on a gold surface, a foundational technique for many of its advanced applications.

Mechanism and Rationale: The Formation of a Self-Assembled Monolayer

The formation of a SAM from dithiol molecules like 4,5-Bis(mercaptomethyl)-o-xylene on a gold substrate is a thermodynamically driven process. Initially, the thiol groups chemisorb onto the gold surface, forming strong Au-S bonds. Due to the presence of two thiol groups, the molecule can adopt different orientations. Initially, the molecules may lie flat on the surface, with both thiol groups interacting with the gold. However, to achieve a more densely packed and stable monolayer, a "standing-up" orientation is preferred.

A study on the self-assembly of a similar molecule, 1,4-benzenedimethanethiol (BDMT), provides valuable insights into this process.[3][4] It is proposed that the transition from a "lying-down" to a "standing-up" phase can be facilitated by specific experimental conditions, such as elevated temperature and the use of degassed solutions.[3][4] The "standing-up" configuration allows for greater van der Waals interactions between the adjacent aromatic rings, contributing to the overall stability and order of the monolayer. The free, upward-pointing thiol group in a "standing-up" dithiol SAM is then available for further functionalization, enabling the layer-by-layer construction of more complex surface architectures.

Experimental Protocol: Formation of a 4,5-Bis(mercaptomethyl)-o-xylene SAM on Gold

This protocol is adapted from established methods for the formation of aromatic dithiol SAMs on gold surfaces.[3][4]

Materials and Reagents:

Reagent/Material	Grade	Supplier
4,5-Bis(mercaptomethyl)-o-xylene	≥95%	Sigma-Aldrich or equivalent
n-Hexane	Anhydrous, ≥99%	Standard laboratory supplier
Ethanol	Absolute	Standard laboratory supplier
Deionized Water	18.2 MΩ·cm	Milli-Q or equivalent
Gold Substrate	High-quality, e.g., gold-coated silicon wafer or glass
Nitrogen Gas (N₂)	High purity

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Ultrasonic bath

• Oven for drying glassware

• Beakers and Petri dishes

• Tweezers for substrate handling

Step-by-Step Methodology:

• Substrate Preparation:

  • Clean the gold substrate by sonicating in ethanol for 10 minutes, followed by rinsing with deionized water.

  • Dry the substrate under a stream of high-purity nitrogen gas.

  • To ensure an atomically clean surface, the gold substrate can be further treated with a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide). Extreme caution must be exercised when handling piranha solution as it is highly corrosive and reactive. This step should only be performed by trained personnel with appropriate personal protective equipment in a fume hood.

  • After piranha cleaning, thoroughly rinse the substrate with deionized water and dry with nitrogen.

• Solution Preparation (under inert atmosphere):

  • Prepare a 1 mM solution of 4,5-Bis(mercaptomethyl)-o-xylene in anhydrous n-hexane.

  • To minimize oxidative coupling of the thiol groups, it is crucial to degas the solvent. This can be achieved by bubbling high-purity nitrogen gas through the n-hexane for at least 30 minutes prior to dissolving the dithiol.

  • Perform the dissolution of 4,5-Bis(mercaptomethyl)-o-xylene in the degassed n-hexane inside a glovebox or using Schlenk line techniques to maintain an inert atmosphere.

• Self-Assembly Process:

  • Immerse the cleaned and dried gold substrate into the 1 mM solution of 4,5-Bis(mercaptomethyl)-o-xylene in a sealed container under a nitrogen atmosphere.

  • For the formation of a well-ordered, "standing-up" monolayer, incubate the substrate in the solution at 60°C for 24-48 hours.[3][4] The elevated temperature provides the necessary thermal energy for the molecules to overcome kinetic barriers and arrange into a thermodynamically stable, ordered structure. The incubation should be performed in the dark to prevent any light-induced reactions.

  • After the incubation period, remove the substrate from the solution.

• Post-Assembly Rinsing and Drying:

  • Rinse the substrate thoroughly with fresh, anhydrous n-hexane to remove any physisorbed molecules.

  • Dry the substrate under a gentle stream of high-purity nitrogen gas.

  • The functionalized substrate is now ready for characterization or further modification.

Workflow Diagram:

Caption: Experimental workflow for the formation of a self-assembled monolayer.

Characterization of the Self-Assembled Monolayer

To confirm the successful formation and quality of the 4,5-Bis(mercaptomethyl)-o-xylene SAM, several surface-sensitive analytical techniques can be employed:

• X-ray Photoelectron Spectroscopy (XPS): To verify the presence of sulfur on the gold surface and to analyze the chemical state of the sulfur atoms.

• Reflection-Absorption Infrared Spectroscopy (RAIRS): To identify the characteristic vibrational modes of the aromatic ring and the C-S bonds, providing information about the molecular orientation.

• Spectroscopic Ellipsometry (SE): To measure the thickness of the monolayer, which can help distinguish between "lying-down" and "standing-up" molecular orientations.

• Scanning Tunneling Microscopy (STM) / Atomic Force Microscopy (AFM): To visualize the surface morphology and the packing of the molecules in the monolayer at the atomic or molecular scale.

Applications in Drug Development and Beyond

The ability to create well-defined functional surfaces using 4,5-Bis(mercaptomethyl)-o-xylene opens up numerous possibilities in drug development and other research areas:

• Biosensor Fabrication: The free thiol groups on the SAM surface can be used to immobilize biomolecules such as enzymes, antibodies, or DNA strands for the development of highly specific and sensitive biosensors.

• Controlled Drug Release: The SAM can serve as a platform for attaching drug molecules via cleavable linkers, allowing for controlled and targeted drug release.

• Biocompatible Coatings: Functionalization of medical implants with SAMs of this dithiol can improve their biocompatibility and reduce non-specific protein adsorption.

• Molecular Electronics: The ordered arrangement of these molecules can be exploited to create molecular wires or other components for nanoelectronic devices.

Conclusion

4,5-Bis(mercaptomethyl)-o-xylene is a key building block for the bottom-up fabrication of functional surfaces. The protocol detailed in this application note provides a reliable method for the formation of high-quality self-assembled monolayers on gold substrates. The precise control over surface chemistry afforded by this technique is a powerful tool for researchers and scientists in a wide range of disciplines, from fundamental surface science to applied drug development.

References

• Self-assembled monolayers of thiols and dithiols on gold: new challenges for a well-known system. (2010). Chemical Society Reviews. [Link]

• Hamoudi, H., Prato, M., Dablemont, C., Cavalleri, O., Canepa, M., & Esaulov, V. A. (2010). Self-assembly of 1,4-benzenedimethanethiol self-assembled monolayers on gold. Langmuir, 26(10), 7242–7247. [Link]

• Self-assembly of 1,4-benzenedimethanethiol self-assembled monolayers on gold. (2010). PubMed. [Link]

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The Versatile Dithiol: Application Notes and Protocols for 4,5-Bis(mercaptomethyl)-o-xylene in Organic Synthesis

Introduction: Unveiling the Potential of a Bifunctional Building Block

In the landscape of modern organic synthesis, the strategic design of molecular scaffolds is paramount to accessing novel materials and therapeutics. Among the diverse array of building blocks, dithiol-containing molecules have garnered significant attention due to their unique reactivity and ability to engage in a variety of transformations. This guide focuses on 4,5-bis(mercaptomethyl)-o-xylene , a bifunctional aromatic dithiol, and its burgeoning role as a versatile linker and structural motif in several key areas of chemical research.

This document serves as a comprehensive technical resource for researchers, scientists, and drug development professionals, providing not only detailed experimental protocols but also the underlying scientific rationale for its application in self-assembled monolayers, metal-organic frameworks, and molecular electronics. The protocols described herein are designed to be self-validating, with an emphasis on the characterization and verification of the synthesized materials.

Physicochemical Properties and Safety Information

A thorough understanding of the physical and chemical properties of a building block is fundamental to its successful application.

Property	Value	Reference
CAS Number	10230-61-2	[1][2]
Molecular Formula	C₁₀H₁₄S₂	[1]
Molecular Weight	198.34 g/mol	[1]
Appearance	White to light yellow or orange solid/powder	[3][4]
Melting Point	65.0 to 69.0 °C	[4]
Purity	>96.0% (GC)	[4]
Storage	Store at 0-8 °C in a cool, dark place.	[3][4]

Safety Profile: 4,5-Bis(mercaptomethyl)-o-xylene is classified with the following hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.[3]

Synthesis and Characterization: A Self-Validating Protocol

The reliable synthesis and thorough characterization of 4,5-bis(mercaptomethyl)-o-xylene are the cornerstones of its utility. A common and effective synthetic route proceeds via the corresponding bis(chloromethyl) derivative, which is then converted to the dithiol.

Part 1: Synthesis of 4,5-Bis(chloromethyl)-o-xylene

The synthesis of the bis(chloromethyl) precursor is typically achieved through the chloromethylation of o-xylene. This reaction should be performed with extreme caution due to the hazardous nature of the reagents.

Reaction Scheme:

Caption: Synthesis of 4,5-Bis(chloromethyl)-o-xylene.

Experimental Protocol: Chloromethylation of o-Xylene

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a gas inlet tube, and a reflux condenser connected to a gas trap (to neutralize excess HCl), place o-xylene and a catalytic amount of anhydrous zinc chloride.

• Reagent Addition: While stirring vigorously, heat the mixture to 60-70 °C. Bubble dry hydrogen chloride gas through the mixture while adding paraformaldehyde portion-wise.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully pour the mixture over crushed ice and stir until the ice has melted.

• Extraction: Separate the organic layer and extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane).

• Purification: Combine the organic layers, wash with water, then with a saturated sodium bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Part 2: Synthesis of 4,5-Bis(mercaptomethyl)-o-xylene

The conversion of the bis(chloromethyl) intermediate to the dithiol is efficiently achieved through the formation of a thiouronium salt intermediate, followed by alkaline hydrolysis.

Reaction Scheme:

Caption: Synthesis of the target dithiol from the bis(chloromethyl) precursor.

Experimental Protocol: Thiol Synthesis via Thiouronium Salt

• Thiouronium Salt Formation: Dissolve 4,5-bis(chloromethyl)-o-xylene and a slight excess (2.2 equivalents) of thiourea in ethanol in a round-bottom flask equipped with a reflux condenser. Heat the mixture to reflux with stirring for 3-4 hours. The bis(thiouronium) salt will precipitate out of the solution.

• Isolation of Intermediate: Cool the reaction mixture and collect the precipitated salt by filtration. Wash the salt with cold ethanol and dry under vacuum.

• Hydrolysis: Suspend the dried bis(thiouronium) salt in a solution of sodium hydroxide (e.g., 10% aqueous solution) in a round-bottom flask with a reflux condenser. Heat the mixture to reflux for 2-3 hours.

• Work-up and Purification: Cool the reaction mixture to room temperature and acidify with a dilute acid (e.g., 1 M HCl) until the pH is acidic. The crude dithiol will precipitate. Collect the solid by filtration, wash thoroughly with water, and dry. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Spectroscopic Characterization: A Means of Self-Validation

The identity and purity of the synthesized 4,5-bis(mercaptomethyl)-o-xylene must be confirmed by spectroscopic methods.

¹H NMR Spectroscopy:

The ¹H NMR spectrum provides a definitive fingerprint of the molecule.

Assignment	Chemical Shift (ppm)	Multiplicity	Integration
Aromatic-H	~7.05	s	2H
Methylene-H (CH₂-SH)	~3.75	d	4H
Thiol-H (SH)	~2.78	t	2H
Methyl-H (Ar-CH₃)	~2.16	s	6H
(Solvent: DMSO-d₆)[5]

FTIR Spectroscopy:

Infrared spectroscopy can confirm the presence of key functional groups.

Wavenumber (cm⁻¹)	Assignment
~2550	S-H stretch (thiol)
~2920, 2850	C-H stretch (aliphatic)
~1600, 1450	C=C stretch (aromatic)
(Expected characteristic peaks)

Mass Spectrometry:

Mass spectrometry will confirm the molecular weight of the compound. The mass spectrum should show a molecular ion peak (M⁺) at m/z = 198.34.[6]

Application 1: Formation of Self-Assembled Monolayers (SAMs)

The two thiol groups of 4,5-bis(mercaptomethyl)-o-xylene allow it to act as a robust anchoring agent on gold surfaces, forming well-ordered self-assembled monolayers (SAMs). These SAMs can be used to modify the surface properties of materials for applications in biosensing, corrosion inhibition, and molecular electronics.

Workflow for SAM Formation:

Caption: A typical workflow for the formation of a self-assembled monolayer.

Experimental Protocol: SAM Formation on a Gold Surface

• Substrate Preparation: Clean a gold-coated substrate (e.g., silicon wafer, glass slide) by sonicating in a sequence of solvents such as acetone, isopropanol, and deionized water. Finally, dry the substrate under a stream of dry nitrogen. An optional oxygen plasma or piranha solution treatment can be used for a more thorough cleaning (use extreme caution with piranha solution).

• Solution Preparation: Prepare a dilute solution (typically 1-5 mM) of 4,5-bis(mercaptomethyl)-o-xylene in a high-purity solvent like absolute ethanol.

• Immersion: Immerse the clean gold substrate into the dithiol solution in a sealed container. To minimize oxidation, it is advisable to degas the solution and backfill the container with an inert gas like nitrogen or argon.

• Assembly Time: Allow the self-assembly process to proceed for 24-48 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Rinsing and Drying: After the immersion period, remove the substrate from the solution and rinse it thoroughly with fresh ethanol to remove any physisorbed molecules. Dry the substrate under a gentle stream of dry nitrogen.

• Characterization: The resulting SAM can be characterized by various surface-sensitive techniques, including X-ray Photoelectron Spectroscopy (XPS) to confirm the presence of sulfur and the chemical state of the surface, and contact angle measurements to assess the surface hydrophobicity.

Application 2: Construction of Metal-Organic Frameworks (MOFs)

The rigid aromatic core and the coordinating thiol groups of 4,5-bis(mercaptomethyl)-o-xylene make it an excellent candidate as an organic linker for the synthesis of metal-organic frameworks (MOFs). The resulting MOFs can exhibit interesting porosity and catalytic properties.

General Principle of MOF Synthesis:

Caption: The self-assembly of organic linkers and metal nodes to form a MOF.

Experimental Protocol: Solvothermal Synthesis of a MOF

• Reagent Preparation: In a glass vial, dissolve 4,5-bis(mercaptomethyl)-o-xylene and a suitable metal salt (e.g., zinc nitrate, copper acetate) in a high-boiling point solvent or a solvent mixture (e.g., N,N-dimethylformamide (DMF), N,N-diethylformamide (DEF)).

• Solvothermal Reaction: Seal the vial and place it in a programmable oven. Heat the mixture to a specific temperature (typically between 80-150 °C) for a defined period (12-72 hours). During this time, the MOF crystals will form.

• Isolation and Activation: After the reaction is complete, allow the oven to cool down to room temperature. Collect the crystalline product by filtration or decantation. Wash the crystals with fresh solvent to remove any unreacted starting materials. The "as-synthesized" MOF often contains solvent molecules within its pores. To "activate" the MOF and make the pores accessible, the solvent needs to be removed, typically by solvent exchange with a more volatile solvent followed by heating under vacuum.

• Characterization: The structure and properties of the synthesized MOF can be determined using techniques such as single-crystal X-ray diffraction (SC-XRD) or powder X-ray diffraction (PXRD) to confirm the crystalline structure, and gas sorption analysis (e.g., N₂ at 77 K) to determine the surface area and porosity.

Application 3: A Dithiol Linker in Molecular Electronics

The ability of 4,5-bis(mercaptomethyl)-o-xylene to bind to two separate metal electrodes simultaneously makes it a promising candidate for a molecular linker in the field of molecular electronics. By trapping a single molecule or a small number of molecules between two electrodes, the electrical conductance of the molecule itself can be studied.

Concept of a Molecular Junction:

Caption: A schematic of a molecular junction using a dithiol linker.

Experimental Protocol: Fabrication of a Molecular Junction (Conceptual)

• Substrate and Tip Preparation: Prepare atomically flat gold surfaces (e.g., Au(111)) as the bottom electrode. A sharp metallic tip, often made of gold, serves as the top electrode in techniques like scanning tunneling microscopy break-junction (STM-BJ).

• Molecule Deposition: A dilute solution of 4,5-bis(mercaptomethyl)-o-xylene is introduced onto the gold substrate, allowing for the formation of a partial or full monolayer.

• Junction Formation: In the STM-BJ technique, the tip is repeatedly brought into and out of contact with the substrate. As the tip is withdrawn, a molecular junction can form as a dithiol molecule bridges the gap between the tip and the substrate.

• Conductance Measurement: The electrical current passing through the molecular junction is measured as a function of the applied voltage. This allows for the determination of the single-molecule conductance, which is a characteristic property of the molecular linker.

Conclusion and Future Outlook

4,5-Bis(mercaptomethyl)-o-xylene is a building block with significant and diverse potential in organic synthesis and materials science. The protocols and application notes provided in this guide are intended to empower researchers to explore and expand upon its utility. The inherent modularity of this dithiol, with its rigid aromatic core and reactive thiol end groups, opens up avenues for the rational design of new functional materials with tailored properties. As the fields of nanotechnology and molecular electronics continue to advance, the importance of well-defined molecular building blocks like 4,5-bis(mercaptomethyl)-o-xylene will undoubtedly continue to grow.

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Application Notes and Protocols for Dithiol-Based Click Chemistry with 4,5-Bis(mercaptomethyl)-o-xylene

Introduction: Harnessing the Power of a Rigid Dithiol Linker in Click Chemistry

The field of "click" chemistry has revolutionized the synthesis of complex macromolecules and functional materials due to its efficiency, high yields, and tolerance of a wide range of functional groups. Within this paradigm, thiol-based click reactions, particularly the photoinitiated thiol-ene and thiol-yne reactions, stand out for their rapid kinetics and orthogonality.[1][2] This guide focuses on the application of a specific and noteworthy dithiol, 4,5-Bis(mercaptomethyl)-o-xylene (also known as 4,5-dimethyl-o-xylylenedithiol), in these powerful conjugation and polymerization strategies.

The unique structural feature of 4,5-Bis(mercaptomethyl)-o-xylene is its rigid aromatic core. Unlike flexible aliphatic dithiols, the o-xylene backbone imparts conformational rigidity to the resulting polymer chains or bioconjugates. This characteristic is highly desirable in applications requiring thermal stability, defined spatial arrangement of functional groups, and the creation of materials with high glass transition temperatures. This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 4,5-Bis(mercaptomethyl)-o-xylene in thiol-ene and thiol-yne click chemistry. While specific peer-reviewed protocols for this exact dithiol are not widespread, the principles of thiol-based click chemistry are well-established. The following protocols are based on these robust principles and are presented as model systems for adaptation and optimization.

Core Reaction Mechanisms: A Radical-Mediated Pathway

Both thiol-ene and thiol-yne reactions proceed via a free-radical chain mechanism.[1] The process is typically initiated by the photolysis of a photoinitiator upon exposure to UV light, which generates initial radical species.[1]

The key steps in the thiol-ene reaction are:

• Initiation: A photoinitiator generates a radical which abstracts a hydrogen atom from the thiol (R-SH), creating a highly reactive thiyl radical (RS•).

• Propagation: The thiyl radical adds across an 'ene' (a carbon-carbon double bond) of a reaction partner, forming a carbon-centered radical. This addition occurs in an anti-Markovnikov fashion.

• Chain Transfer: The newly formed carbon-centered radical abstracts a hydrogen from another thiol molecule, regenerating the thiyl radical and forming the final thioether product. This regenerated thiyl radical can then participate in another propagation step, continuing the chain reaction.

The thiol-yne reaction follows a similar pathway, with the notable difference that each 'yne' (a carbon-carbon triple bond) can react sequentially with two thiol molecules. This results in a dithioether linkage and provides a route to more densely cross-linked materials.

Application I: Synthesis of Cross-Linked Polymer Networks via Thiol-Ene Photopolymerization

The reaction of 4,5-Bis(mercaptomethyl)-o-xylene with multifunctional 'ene'-containing molecules is a straightforward method for producing highly cross-linked polymer networks. These materials are of interest for applications such as coatings, adhesives, and as scaffolds in tissue engineering.

Experimental Workflow: Thiol-Ene Polymerization

Caption: Workflow for Thiol-Ene Polymerization.

Model Protocol: Thiol-Ene Reaction with a Diene

This protocol describes the synthesis of a cross-linked polymer from 4,5-Bis(mercaptomethyl)-o-xylene and a diene such as 1,5-hexadiene.

Materials:

• 4,5-Bis(mercaptomethyl)-o-xylene (CAS 10230-61-2)

• 1,5-Hexadiene

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA) or other suitable photoinitiator

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Methanol

Procedure:

• Reagent Preparation: In a suitable reaction vessel, dissolve 4,5-Bis(mercaptomethyl)-o-xylene (1.0 mmol) and 1,5-hexadiene (1.0 mmol) in anhydrous THF (5 mL). The 1:1 stoichiometry of thiol to 'ene' functional groups is crucial for achieving high molecular weight polymers.

• Initiator Addition: Add the photoinitiator, DMPA (0.05 mmol, 1-2% w/w of total monomers), to the solution and stir until fully dissolved.

• Inert Atmosphere: Purge the solution with a gentle stream of nitrogen for 15-20 minutes to remove dissolved oxygen, which can inhibit radical polymerization.

• Photopolymerization: While stirring, expose the reaction mixture to a UV light source (e.g., a 365 nm lamp) at room temperature. The reaction time will vary depending on the concentration of reactants and the intensity of the UV source but is often complete within 5-30 minutes. The formation of a gel or a significant increase in viscosity indicates polymerization.

• Purification: After the reaction, precipitate the polymer by slowly adding the reaction mixture to a large excess of a non-solvent like cold methanol.

• Isolation: Collect the precipitated polymer by filtration, wash with fresh methanol to remove unreacted monomers and initiator, and dry under vacuum to a constant weight.

Causality Behind Experimental Choices:

• Solvent: Anhydrous solvents are used to prevent any potential side reactions involving water. THF and DCM are good choices for solubilizing both the aromatic dithiol and aliphatic dienes.

• Photoinitiator: DMPA is a common Type I photoinitiator that efficiently generates radicals upon UV exposure.[1]

• Inert Atmosphere: Oxygen is a radical scavenger and can terminate the polymerization chain reaction, hence its removal is critical for efficient polymerization.

Data Presentation: Thiol-Ene Reaction Parameters

Parameter	Range/Value	Rationale
Thiol:Ene Molar Ratio	1:1	Ensures complete reaction of both functional groups for high polymer formation.
Photoinitiator Conc.	0.1 - 2.0 wt%	Balances efficient initiation with minimizing side reactions and residual initiator.
UV Wavelength	320-390 nm	Matches the absorption maximum of common photoinitiators like DMPA.
Reaction Time	5 - 60 min	Dependent on reactant concentration, initiator efficiency, and UV intensity.
Solvent	THF, DCM, Toluene	Chosen for good solubility of all reactants and minimal interference with the radical reaction.

Application II: Surface Modification and Bioconjugation

The thiol-ene reaction is an excellent tool for modifying surfaces that have been functionalized with 'ene' groups. The rigidity of 4,5-Bis(mercaptomethyl)-o-xylene can be used to create well-defined, spatially organized surfaces. This has applications in creating biocompatible coatings or in the specific orientation of biomolecules.

Model Protocol: Surface Functionalization of an 'Ene'-Terminated Substrate

This protocol outlines the functionalization of a hypothetical substrate (e.g., a polymer film or nanoparticle) bearing surface vinyl groups.

Materials:

• 'Ene'-functionalized substrate

• 4,5-Bis(mercaptomethyl)-o-xylene

• Photoinitiator (e.g., DMPA)

• Suitable solvent (e.g., THF)

Procedure:

• Substrate Preparation: Suspend or immerse the 'ene'-functionalized substrate in a solution of 4,5-Bis(mercaptomethyl)-o-xylene in THF. A molar excess of the dithiol is often used to ensure complete surface coverage and to leave one thiol group per molecule available for further reactions.

• Initiator Addition: Add the photoinitiator to the suspension/solution.

• Reaction: Deoxygenate the system and irradiate with UV light as described in the polymerization protocol.

• Washing: After the reaction, thoroughly wash the substrate with fresh solvent to remove any unreacted dithiol and photoinitiator. The surface is now functionalized with thiol groups.

These surface-tethered thiol groups can then be used for subsequent conjugation reactions, for example, with maleimide-functionalized proteins or peptides, to create bioactive surfaces.

Application III: Development of Redox-Responsive Drug Delivery Vehicles

The thioether linkages formed in thiol-ene and thiol-yne reactions are generally stable. However, by incorporating disulfide bonds into the polymer backbone, materials that are responsive to the reducing environments found inside cells can be created. While 4,5-Bis(mercaptomethyl)-o-xylene itself does not contain a disulfide bond, it can be used in conjunction with disulfide-containing dienes or diynes to create redox-responsive hydrogels or nanoparticles for drug delivery. The cleavage of the disulfide bonds in the presence of high concentrations of glutathione (GSH) in the cytosol of cancer cells can trigger the disassembly of the nanocarrier and the release of an encapsulated drug.

Conceptual Workflow: Redox-Responsive Nanogel Formation

Caption: Conceptual workflow for a redox-responsive drug delivery system.

This approach provides a powerful strategy for creating "smart" drug delivery systems that can selectively release their payload in the target cellular environment, thereby increasing therapeutic efficacy and reducing side effects.

Conclusion and Future Outlook

4,5-Bis(mercaptomethyl)-o-xylene is a valuable building block for the synthesis of advanced polymers and materials through thiol-ene and thiol-yne click chemistry. Its rigid aromatic core offers a unique advantage in controlling the structural and thermal properties of the resulting products. The model protocols and applications outlined in this guide provide a solid foundation for researchers to explore the potential of this versatile dithiol in areas ranging from materials science to drug delivery. Future research will likely focus on the synthesis of novel copolymers incorporating 4,5-Bis(mercaptomethyl)-o-xylene to fine-tune material properties and the development of advanced bioconjugates that leverage its structural rigidity for specific biological applications.

References

• Lowe, A. B. (2014). Thiol-ene “click” reactions and recent applications in polymer and materials synthesis: a first update. Polymer Chemistry, 5(17), 4820-4870.
• Hoyle, C. E., & Bowman, C. N. (2010). Thiol–ene click chemistry.

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• 1. 4,5-bis(mercaptomethyl)-o-xylene | 10230-61-2 [sigmaaldrich.com]
• 2. Organic reagents 74 page [m.chemicalbook.com]

Application Note &amp; Protocols: Synthesis of Metal-Organic Frameworks (MOFs) Utilizing Dithiol Linkers

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and characterization of Metal-Organic Frameworks (MOFs) constructed with dithiol-based organic linkers. Thiol-containing linkers introduce unique electronic, coordination, and functional properties into MOFs, opening avenues for applications in catalysis, sensing, and particularly, drug delivery.[1][2] This guide moves beyond simple procedural lists to explain the fundamental principles governing the synthesis, the rationale behind experimental choices, and the critical techniques for validation. Detailed protocols for solvothermal and microwave-assisted synthesis are provided, alongside in-depth characterization methodologies and a discussion on the potential for drug delivery applications.

Introduction: The Significance of Sulfur in MOF Chemistry

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands.[3][4] The ability to tune their structure, porosity, and functionality by varying the metal and organic components has made them prime candidates for applications ranging from gas storage to catalysis and biomedicine.[3][5]

The incorporation of sulfur, specifically through dithiol linkers, represents a strategic approach to imbue MOFs with novel properties. Unlike the more common carboxylate-based linkers, thiols (-SH) offer distinct advantages:

• Unique Coordination Chemistry: According to the Hard and Soft Acids and Bases (HSAB) principle, the "soft" thiol groups exhibit a strong affinity for "soft" metal ions (e.g., Ag+, Cd2+, Hg2+), enabling the formation of stable frameworks that might be inaccessible with harder carboxylate linkers.[1][2]

• Enhanced Electronic Properties: The presence of sulfur atoms can facilitate charge delocalization and transport within the framework, leading to the development of electrically conductive MOFs.[1][6] Dithiolene-based MOFs, in particular, are a prominent class of conductive MOFs.[7][8]

• Post-Synthetic Modification (PSM) Handle: The reactive thiol group serves as an excellent anchor point for post-synthetic modifications, allowing for the covalent attachment of functional molecules, including drugs or targeting ligands, after the MOF has been constructed.[1]

• Stimuli-Responsiveness: The thiol group's sensitivity to redox environments provides a mechanism for creating stimuli-responsive materials, a highly desirable feature for controlled drug delivery systems.[9]

Despite these advantages, the synthesis of thiol-based MOFs can present challenges, including the sensitivity of thiols to oxidation and the often-unpleasant odor of the precursors.[2][10] This guide aims to provide robust protocols to navigate these challenges effectively.

Foundational Principles of Synthesis

The successful synthesis of a dithiol-based MOF hinges on the careful selection of its core components: the metal node, the organic linker, and the solvent system, along with precise control over reaction conditions.

Selection of Metal Precursors and Dithiol Linkers

The choice of metal and linker is dictated by the desired framework topology and properties, guided by the HSAB principle.

• Metal Nodes: While soft metals are a natural choice, robust and biocompatible frameworks are often constructed using harder metal clusters like Zr₆. In these cases, the dithiol group may be a secondary functional group on a primary carboxylate linker (e.g., 2,5-dimercapto-1,4-benzenedicarboxylic acid) or the framework can be assembled via thiol-metal coordination under specific conditions.[2][11]

• Dithiol Linkers: A variety of dithiol linkers can be employed, each imparting different geometries and properties to the final MOF. Common examples include:

  • Aromatic dithiols (e.g., 1,4-benzenedithiol, biphenyl-4,4'-dithiol) for rigid, porous structures.

  • Aliphatic dithiols (e.g., 1,2-ethanedithiol) for more flexible frameworks.

  • Heterocyclic dithiols for introducing additional functionality.

  • Dithiolene-based ligands (e.g., benzenehexathiol) for creating highly conductive 2D MOFs.[8]

Synthesis Methodologies

Several methods can be used to synthesize dithiol-based MOFs, each with distinct advantages.[5]

Synthesis Method	Principle	Advantages	Disadvantages
Solvothermal	Precursors are heated in a sealed vessel above the solvent's boiling point, generating autogenous pressure.[3][5]	High crystallinity, good phase purity, access to kinetically stable products.	Long reaction times (hours to days), high energy consumption.
Microwave-Assisted	Microwave irradiation rapidly heats the reaction mixture, accelerating nucleation and crystal growth.[12][13]	Drastically reduced reaction times (minutes), high yields, potential for nanoparticle synthesis.[13][14]	Requires specialized equipment, may not be suitable for all systems, can produce smaller crystals.[5]
Interfacial	The reaction occurs at the interface of two immiscible liquids, often used for synthesizing 2D sheet-like MOFs.[1]	Forms highly oriented 2D materials, ideal for conductive applications.	Limited to specific morphologies, can be difficult to scale up.

Experimental Protocols & Methodologies

Safety Precaution: Many thiol-containing compounds are volatile, possess strong and unpleasant odors, and may be toxic. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn.

Protocol 1: Solvothermal Synthesis of a Zr-based Dithiol MOF (UiO-66-type Analogue)

This protocol is adapted from methodologies for functionalized UiO-type frameworks and is designed to incorporate a dithiol-functionalized dicarboxylate linker.[2]

Objective: To synthesize a crystalline, porous Zr-MOF functionalized with thiol groups.

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• 2,5-dimercapto-1,4-benzenedicarboxylic acid (H₂DMBD)

• N,N-Dimethylformamide (DMF), anhydrous

• Acetic Acid (as a modulator)

• Methanol, anhydrous

• Chloroform, anhydrous

Equipment:

• 20 mL scintillation vials or Teflon-lined autoclave

• Oven or heating block

• Centrifuge

• Schlenk line or vacuum oven for activation

Step-by-Step Procedure:

• Precursor Solution Preparation:

  • In a 20 mL glass scintillation vial, dissolve ZrCl₄ (e.g., 25 mg, 0.107 mmol) and the dithiol linker H₂DMBD (e.g., 24.5 mg, 0.107 mmol) in 10 mL of anhydrous DMF.

  • Causality: DMF is a high-boiling point polar aprotic solvent that effectively dissolves both the metal salt and the organic linker, facilitating the self-assembly process.[15]

  • Add a modulator, such as acetic acid (e.g., 0.6 mL, ~100 equivalents).

  • Causality: The modulator is a monofunctional carboxylic acid that competes with the bifunctional linker for coordination to the metal cluster. This slows down the nucleation and growth process, leading to larger, more well-defined crystals with fewer defects.

• Solvothermal Reaction:

  • Securely cap the vial. Caution: Ensure the cap can withstand the pressure generated at high temperatures. For higher temperatures (>130°C), a Teflon-lined autoclave is recommended.

  • Place the vial in a preheated oven at 120°C for 24 hours.

  • Causality: The elevated temperature provides the necessary activation energy for the formation of the thermodynamically stable MOF structure. The sealed environment maintains a high concentration of reactants and generates pressure that can influence crystal formation.[5]

• Isolation and Purification:

  • After 24 hours, remove the vessel from the oven and allow it to cool slowly to room temperature. A white or pale-yellow microcrystalline powder should have precipitated.

  • Isolate the solid product by centrifugation (e.g., 8000 rpm for 10 minutes). Discard the supernatant.

  • Wash the product by re-suspending it in 15 mL of fresh DMF and centrifuging again. Repeat this step three times.

  • Causality: The washing steps are critical to remove unreacted precursors and modulator molecules trapped within the pores, ensuring the purity of the final material.

• Solvent Exchange and Activation:

  • After the final DMF wash, re-suspend the MOF powder in 15 mL of anhydrous methanol and let it soak for 24 hours. Replace the methanol with a fresh portion and soak for another 24 hours.

  • Repeat the solvent exchange process with a more volatile solvent like chloroform for another 24 hours.

  • Causality: DMF has a high boiling point and can be difficult to remove from the pores. A stepwise solvent exchange with lower-boiling point solvents allows for easier removal during the final activation step, preventing pore collapse.[16]

  • Isolate the solvent-exchanged MOF by centrifugation and dry the sample under dynamic vacuum (e.g., using a Schlenk line) at a slightly elevated temperature (e.g., 80-100°C) for 12-24 hours.

  • Causality: This final heating step under vacuum removes the residual solvent from the pores, "activating" the MOF and making its internal surface area accessible.

Protocol 2: Microwave-Assisted Synthesis of a Dithiolene-Based Conductive MOF

This protocol provides a rapid synthesis route for a 2D conductive MOF, based on general principles of microwave-assisted MOF synthesis.[12][13]

Objective: To rapidly synthesize nanocrystals of a conductive 2D dithiolene MOF.

Materials:

• Nickel(II) acetate tetrahydrate (Ni(OAc)₂)

• Benzenehexathiol (BHT) or Triphenylene-2,3,6,7,10,11-hexathiol (THT)

• Anhydrous solvent mixture (e.g., DMF/acetonitrile)

• Ammonia solution (as a deprotonating agent)

Equipment:

• Microwave synthesis reactor with sealed vessel capabilities

• Filtration apparatus (e.g., Büchner funnel)

• Vacuum oven

Step-by-Step Procedure:

• Precursor Solution Preparation:

  • In a microwave-safe reaction vessel, dissolve Ni(OAc)₂ (e.g., 30 mg, 0.12 mmol) in 5 mL of the solvent mixture.

  • In a separate vial, dissolve the dithiolene linker (e.g., BHT, 20 mg, 0.08 mmol) in 5 mL of the solvent mixture. A few drops of ammonia solution may be added to deprotonate the thiol groups and improve solubility.

  • Causality: Deprotonation of the thiol groups to thiolates (S⁻) enhances their nucleophilicity and coordination to the metal center.

• Microwave Reaction:

  • Combine the two solutions in the microwave vessel and seal it according to the manufacturer's instructions.

  • Place the vessel in the microwave reactor.

  • Set the reaction parameters: ramp to 150°C, hold for 15 minutes, with magnetic stirring.

  • Causality: Microwave heating provides rapid, uniform, and localized heating of the solvent and precursors, dramatically accelerating the reaction kinetics compared to conventional heating.[12][14] This often leads to rapid nucleation and the formation of nanosized crystals.

• Isolation and Purification:

  • After the reaction, allow the vessel to cool to a safe temperature (<50°C). A dark-colored precipitate (often black or deep purple for conductive MOFs) should be visible.

  • Isolate the product by vacuum filtration.

  • Wash the product sequentially with fresh DMF, methanol, and then acetone to remove unreacted starting materials and high-boiling solvents.

• Activation:

  • Transfer the washed product to a vacuum oven.

  • Dry under vacuum at 100°C for 12 hours to remove residual solvent and activate the material.

Visualization of Synthesis and Structure

General MOF Synthesis Workflow

The following diagram illustrates the typical workflow for synthesizing and preparing a dithiol-based MOF for application.

Sources

• 1. Thiol and thioether-based metal–organic frameworks: synthesis, structure, and multifaceted applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
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• 11. Unraveling the adsorption potential of Zr dithiol (MOF-DSH) through experimentation and neural network modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Microwave-Assisted Synthesis of Metal–Organic Frameworks - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. The Properties of Microwave-Assisted Synthesis of Metal-Organic Frameworks and Their Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. WO2013186542A1 - Synthesis of mofs - Google Patents [patents.google.com]
• 16. m.youtube.com [m.youtube.com]

Application Notes and Protocols: 4,5-Bis(mercaptomethyl)-o-xylene in Advanced Sensor Development

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Versatility of Aromatic Dithiols in Sensing Platforms

In the landscape of modern analytical chemistry, the demand for highly sensitive and selective sensors is ever-present. This is particularly true in environmental monitoring, clinical diagnostics, and pharmaceutical quality control, where the detection of trace analytes can have significant implications. Within the diverse toolkit of molecular probes, aromatic dithiols have emerged as a powerful class of compounds for the construction of sophisticated sensing platforms. Their unique electronic properties and the strong affinity of thiol groups for noble metal surfaces make them ideal candidates for creating highly organized and responsive interfaces.

This guide focuses on a particularly promising aromatic dithiol, 4,5-Bis(mercaptomethyl)-o-xylene . Its rigid xylene backbone provides a well-defined spatial arrangement of the two thiol groups, which is crucial for forming stable and reproducible self-assembled monolayers (SAMs) on gold surfaces and for functionalizing nanoparticles. This structural feature allows for the precise engineering of sensor interfaces tailored for specific analytes.

These application notes will provide a comprehensive overview of the synthesis of 4,5-Bis(mercaptomethyl)-o-xylene and its application in the development of electrochemical, fluorescent, and colorimetric sensors, with a primary focus on the detection of heavy metal ions. While direct applications in drug development are still emerging, the principles and protocols described herein for small molecule detection are readily adaptable to the field of pharmaceutical analysis.

Synthesis of 4,5-Bis(mercaptomethyl)-o-xylene: A Two-Step Approach

The synthesis of 4,5-Bis(mercaptomethyl)-o-xylene can be efficiently achieved from commercially available o-xylene through a two-step process: radical bromination followed by nucleophilic substitution with thiourea and subsequent hydrolysis.

Caption: Synthetic pathway for 4,5-Bis(mercaptomethyl)-o-xylene.

Step 1: Synthesis of 4,5-Bis(bromomethyl)-o-xylene

This initial step involves the free-radical bromination of the methyl groups of o-xylene. N-Bromosuccinimide (NBS) is a convenient and selective brominating agent for benzylic positions when used with a radical initiator like azobisisobutyronitrile (AIBN)[1].

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve o-xylene (1 equivalent) in a suitable solvent such as carbon tetrachloride (CCl₄).

• Addition of Reagents: Add N-Bromosuccinimide (NBS) (2.2 equivalents) and a catalytic amount of azobisisobutyronitrile (AIBN) to the solution.

• Reaction Conditions: Heat the mixture to reflux under inert atmosphere (e.g., nitrogen or argon) and irradiate with a UV lamp to facilitate radical initiation. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction (typically a few hours), cool the mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with water and brine, then dry the organic layer over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 4,5-Bis(bromomethyl)-o-xylene as a crystalline solid. Caution: This product is a lachrymator and should be handled in a fume hood with appropriate personal protective equipment[1].

Step 2: Synthesis of 4,5-Bis(mercaptomethyl)-o-xylene

The dibrominated intermediate is then converted to the target dithiol via the formation of a thiouronium salt, followed by alkaline hydrolysis[2].

Protocol:

• Thiouronium Salt Formation: Dissolve 4,5-Bis(bromomethyl)-o-xylene (1 equivalent) in ethanol in a round-bottom flask. Add thiourea (2.2 equivalents) to the solution.

• Reaction Conditions: Heat the mixture to reflux with stirring for several hours. The formation of the bis(thiouronium) salt will be evident as a precipitate.

• Hydrolysis: After cooling, add an aqueous solution of a strong base, such as sodium hydroxide (NaOH), to the reaction mixture.

• Reaction Conditions: Heat the mixture to reflux for an additional period to hydrolyze the thiouronium salt to the corresponding thiol.

• Work-up and Purification: Cool the reaction mixture and acidify with a dilute acid (e.g., HCl) to protonate the thiolate. The product may precipitate and can be collected by filtration. Alternatively, extract the product into an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude 4,5-Bis(mercaptomethyl)-o-xylene can be further purified by column chromatography or recrystallization.

Application in Electrochemical Sensing of Heavy Metal Ions

The dual thiol functionality of 4,5-Bis(mercaptomethyl)-o-xylene makes it an excellent candidate for forming stable and well-ordered self-assembled monolayers (SAMs) on gold electrodes[3]. The sulfur atoms form strong covalent bonds with the gold surface, creating a robust and reproducible sensing interface. The aromatic spacer ensures a defined orientation of the molecules in the monolayer. The thiol groups that are not bound to the surface are then available for interaction with target analytes, such as heavy metal ions.

Caption: Workflow for an electrochemical sensor using a 4,5-Bis(mercaptomethyl)-o-xylene SAM.

Protocol for Fabricating an Electrochemical Sensor for Mercury (II) Detection

This protocol describes the modification of a gold electrode with a 4,5-Bis(mercaptomethyl)-o-xylene SAM for the sensitive detection of Hg²⁺ ions using electrochemical impedance spectroscopy (EIS) or voltammetric techniques[4].

Materials and Reagents:

• Gold working electrode

• 4,5-Bis(mercaptomethyl)-o-xylene

• Absolute ethanol

• Electrolyte solution (e.g., phosphate-buffered saline, PBS)

• Standard solutions of Hg²⁺ and other metal ions

• Electrochemical workstation

Procedure:

• Electrode Cleaning: Thoroughly clean the gold electrode by polishing with alumina slurry on a polishing pad, followed by rinsing with deionized water and ethanol. Further clean the electrode electrochemically by cycling the potential in a sulfuric acid solution.

• SAM Formation: Immerse the cleaned gold electrode in a dilute solution (e.g., 1 mM) of 4,5-Bis(mercaptomethyl)-o-xylene in absolute ethanol for a sufficient time (e.g., 12-24 hours) to allow for the formation of a well-ordered SAM[5].

• Rinsing: After incubation, rinse the electrode thoroughly with ethanol and then deionized water to remove any non-covalently bound molecules.

• Electrochemical Measurement:

  • Place the modified electrode in an electrochemical cell containing the electrolyte solution.

  • Record the baseline electrochemical signal (e.g., impedance spectrum or voltammogram).

  • Introduce the sample containing Hg²⁺ ions into the cell.

  • After an incubation period to allow for binding of Hg²⁺ to the thiol groups, record the electrochemical signal again.

• Data Analysis: The binding of Hg²⁺ to the SAM will alter the properties of the electrode-solution interface, leading to a measurable change in the electrochemical signal. For EIS, this is often observed as an increase in the charge transfer resistance. For voltammetric methods, a change in the peak current or potential can be observed. The magnitude of this change can be correlated to the concentration of Hg²⁺.

Application in Fluorescent Sensing of Heavy Metal Ions

4,5-Bis(mercaptomethyl)-o-xylene can also be incorporated into fluorescent sensor designs. The thiol groups can act as chelating agents for heavy metal ions that are known to quench fluorescence. By integrating this dithiol with a fluorophore, a "turn-off" or "turn-on" fluorescent sensor can be developed. For instance, the binding of a heavy metal ion could disrupt a photoinduced electron transfer (PET) process, leading to a "turn-on" fluorescence response[6][7].

Caption: Principle of a 'turn-on' fluorescent sensor for cadmium detection.

Conceptual Protocol for a Fluorescent Sensor for Cadmium (II) Detection

This protocol outlines the conceptual design and use of a fluorescent probe incorporating 4,5-Bis(mercaptomethyl)-o-xylene for the detection of Cd²⁺. The synthesis of such a probe would involve covalently linking the dithiol to a suitable fluorophore.

Probe Design and Synthesis:

• A fluorophore exhibiting PET quenching in the presence of an electron-rich group would be selected.

• The 4,5-Bis(mercaptomethyl)-o-xylene moiety would be chemically attached to the fluorophore. The synthesis would depend on the specific fluorophore used.

Sensing Protocol:

• Solution Preparation: Prepare a stock solution of the fluorescent probe in a suitable solvent (e.g., acetonitrile or a buffer solution).

• Fluorescence Measurement:

  • In a cuvette, add the probe solution to a buffer at the optimal pH for Cd²⁺ binding.

  • Measure the baseline fluorescence intensity at the appropriate excitation and emission wavelengths.

  • Add the sample containing Cd²⁺ ions to the cuvette.

  • After a short incubation period, measure the fluorescence intensity again.

• Data Analysis: The binding of Cd²⁺ to the dithiol part of the probe would inhibit the PET process, resulting in an increase in fluorescence intensity. A calibration curve can be constructed by plotting the change in fluorescence against the concentration of Cd²⁺. The sensor's performance, including its limit of detection (LOD) and selectivity, can then be determined[4].

Parameter	Typical Performance of Thiol-Based Fluorescent Sensors for Cd²⁺
Limit of Detection (LOD)	Low nanomolar (nM) range[4]
Linear Range	Typically spans 2-3 orders of magnitude
Selectivity	High selectivity for Cd²⁺ over other common metal ions

Application in Colorimetric Sensing of Heavy Metal Ions

Gold nanoparticles (AuNPs) exhibit a phenomenon known as localized surface plasmon resonance (LSPR), which results in a characteristic red color of their colloidal solutions. The aggregation of AuNPs causes a red-shift in the LSPR band, leading to a visible color change from red to blue or purple. This principle can be harnessed to create colorimetric sensors. 4,5-Bis(mercaptomethyl)-o-xylene can be used to functionalize AuNPs. The thiol groups provide stability to the nanoparticles. In the presence of certain heavy metal ions, the dithiol can act as a cross-linking agent, inducing the aggregation of the AuNPs and a corresponding color change[8].

Caption: Mechanism of a colorimetric sensor for lead detection using functionalized gold nanoparticles.

Protocol for a Colorimetric Sensor for Lead (II) Detection

This protocol describes the preparation of 4,5-Bis(mercaptomethyl)-o-xylene functionalized AuNPs and their use for the colorimetric detection of Pb²⁺[9][10].

Materials and Reagents:

• Gold(III) chloride trihydrate (HAuCl₄)

• Sodium citrate

• 4,5-Bis(mercaptomethyl)-o-xylene

• Standard solutions of Pb²⁺ and other metal ions

• UV-Vis spectrophotometer

Procedure:

• Synthesis of Gold Nanoparticles: Synthesize AuNPs by a standard method, such as the citrate reduction method. Briefly, bring a solution of HAuCl₄ to a boil and then add a solution of sodium citrate while stirring vigorously. The solution will change color from yellow to deep red, indicating the formation of AuNPs.

• Functionalization of AuNPs: Add a solution of 4,5-Bis(mercaptomethyl)-o-xylene in ethanol to the AuNP solution with stirring. Allow the mixture to react for several hours to ensure functionalization of the nanoparticle surface.

• Colorimetric Assay:

  • In a series of vials, add a fixed volume of the functionalized AuNP solution.

  • Add different concentrations of the Pb²⁺ standard solution to each vial.

  • Observe any color change visually.

  • For quantitative analysis, measure the UV-Vis absorption spectrum of each solution.

• Data Analysis: The presence of Pb²⁺ will induce the aggregation of the functionalized AuNPs, leading to a color change from red to blue/purple. This will be reflected in the UV-Vis spectrum as a decrease in the absorbance at ~520 nm and the appearance of a new, red-shifted peak at a longer wavelength. The ratio of the absorbances at these two wavelengths can be used to quantify the concentration of Pb²⁺.

Analyte	Typical LOD for Thiol-Functionalized AuNP Sensors
Lead (Pb²⁺)	Nanomolar (nM) to low micromolar (µM) range[9]
Mercury (Hg²⁺)	Nanomolar (nM) range[8]

Application in Drug Development and Pharmaceutical Analysis

While specific applications of 4,5-Bis(mercaptomethyl)-o-xylene in drug development sensors are not yet widely reported, the principles outlined above are highly relevant. The detection of small molecules is a cornerstone of pharmaceutical analysis. Electrochemical sensors based on SAMs of aromatic dithiols can be designed to detect drug molecules or their metabolites. The selectivity of such sensors can be tailored by modifying the aromatic backbone of the dithiol to create specific binding pockets for the target analyte. Furthermore, the use of dithiol-containing ligands in electrochemical sensors for pharmaceutical compounds is an active area of research.

Conclusion and Future Outlook

4,5-Bis(mercaptomethyl)-o-xylene is a versatile building block for the construction of a variety of sensor platforms. Its well-defined structure and the strong reactivity of its thiol groups enable the creation of robust and sensitive electrochemical, fluorescent, and colorimetric sensors for the detection of heavy metal ions. The protocols and principles detailed in this guide provide a solid foundation for researchers and scientists to explore the potential of this compound in their own applications.

The future of sensor development with 4,5-Bis(mercaptomethyl)-o-xylene and similar aromatic dithiols is bright. Further research into modifying the aromatic core will undoubtedly lead to sensors with even greater selectivity for a wider range of analytes, including organic pollutants, biomarkers, and pharmaceutical compounds. The integration of these molecularly engineered interfaces with advanced transducer materials and microfluidic systems will pave the way for the next generation of portable and real-time analytical devices.

References

• Organic Syntheses, Coll. Vol. 4, p.982 (1963); Vol. 34, p.101 (1954). [Link]

• Liu, X., Zhang, N., Zhou, J., Chang, T., Fang, C., & Shangguan, D. (2013). A turn-on fluorescent sensor for zinc and cadmium ions based on perylene tetracarboxylic diimide. The Analyst, 138(3), 901–906. [Link]

• Kim, H. N., Lee, M. H., Kim, H. J., Kim, J. S., & Yoon, J. (2008). A new trend in rhodamine-based chemosensors: application of spirolactam ring-opening to sensing ions. Chemical Society Reviews, 37(8), 1465–1472. [Link]

• Mendes, R. K., Carvalhal, C., & Kubota, L. T. (2004). Characterization of self-assembled thiols monolayers on gold surface by electrochemical impedance spectroscopy. Journal of the Brazilian Chemical Society, 15(6), 849-855. [Link]

• Li, H., Li, M., & Li, G. (2012). Colorimetric Detection of Lead Ion Based on Gold Nanoparticles and Lead-Stabilized G-Quartet Formation. Nanoscience and Nanotechnology Letters, 4(8), 819-823. [Link]

• Zuman, P. (2001). Thiourea in Organic Synthesis. Organic Preparations and Procedures International, 33(1), 1-54. [Link]

• Organic Syntheses, Coll. Vol. 3, p.138 (1955); Vol. 28, p.19 (1948). [Link]

• Supporting Information for Towards Solution Processable Air Stable P-type Organic Semiconductors: Synthesis and Evaluation of. The Royal Society of Chemistry. [Link]

• Synthesis and evaluation of new thiourea derivatives as antitumor and antiangiogenic agents. ResearchGate. [Link]

• A peptide-based fluorescent chemosensor for measuring cadmium ions in aqueous solutions and live cells. PubMed. [Link]

• Structural Changes of Mercaptohexanol Self-Assembled Monolayers on Gold and Their Influence on Impedimetric Aptamer Sensors. PubMed. [Link]

• Electron Permeable Self-Assembled Monolayers of Dithiolated Aromatic Scaffolds on Gold for Biosensor Applications. PubMed. [Link]

• A Label-Free Aptamer-Based Fluorescent Assay for Cadmium Detection. MDPI. [Link]

• Gold Nanoparticle-Based Colorimetric Strategies for Chemical and Biological Sensing Applications. MDPI. [Link]

• Colorimetric Assay for Determination of Lead (II) Based on Its Incorporation into Gold Nanoparticles during Their Synthesis. National Institutes of Health. [Link]

• Eco-friendly colorimetric detection of lead and mercury using l-cysteine-functionalized gold nanoparticles: a step towards greening the exposome. RSC Publishing. [Link]

• Self-Assembled Monolayer of Monomercaptoundecahydro-closo-dodecaborate on a Polycrystalline Gold Surface. MDPI. [Link]

• A turn-on fluorescent sensor for zinc and cadmium ions based on perylene tetracarboxylic diimide. Analyst (RSC Publishing). [Link]

• o-Xylene, α,α'-dibromo. Organic Syntheses Procedure. [Link]

• Gold Nanoparticle-Based Colorimetric Sensors: Properties and Application in Detection of Heavy Metals and Biological Molecules. PMC. [Link]

• Recent advances in electrochemical sensors and biosensors for monitoring drugs and metabolites in pharmaceutical and biological samples. PubMed Central. [Link]

• Electrochemical Sensors, Biosensors, and Optical Sensors for the Detection of Opioids and Their Analogs: Pharmaceutical, Clinical, and Forensic Applications. MDPI. [Link]

• Chitosan-Based Electrochemical Sensors for Pharmaceuticals and Clinical Applications. MDPI. [Link]

• An Initiator-Free Electrochemical Approach to Radical Thiol–Ene Coupling in a Microfluidic Reactor. MDPI. [Link]

• Fluorescent Sensors for the Detection of Heavy Metal Ions in Aqueous Media. MDPI. [Link]

• Combining ferrocene, thiophene and a boronic acid: A hybrid ligand for reagentless electrochemical sensing of cis-diols. ResearchGate. [Link]

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• 2. researchgate.net [researchgate.net]
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• 5. Electron permeable self-assembled monolayers of dithiolated aromatic scaffolds on gold for biosensor applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A peptide-based fluorescent chemosensor for measuring cadmium ions in aqueous solutions and live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A turn-on fluorescent sensor for zinc and cadmium ions based on perylene tetracarboxylic diimide - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. Eco-friendly colorimetric detection of lead and mercury using l-cysteine-functionalized gold nanoparticles: a step towards greening the exposome - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 10. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4,5-Bis(mercaptomethyl)-o-xylene

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 4,5-Bis(mercaptomethyl)-o-xylene. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions. Our goal is to help you navigate the common challenges of this synthesis and significantly improve your experimental yield and purity.

Synthetic Pathway Overview

The most common and reliable method for synthesizing 4,5-Bis(mercaptomethyl)-o-xylene involves a two-step process. First, the starting material, o-xylene, undergoes a radical halogenation to produce the key intermediate, 4,5-Bis(bromomethyl)-o-xylene. This intermediate is then converted to the final dithiol product through nucleophilic substitution using a thiolating agent, typically thiourea.

Caption: General two-step synthesis of 4,5-Bis(mercaptomethyl)-o-xylene.

Troubleshooting Guide & Core Concepts

This section addresses specific issues that may arise during the synthesis in a question-and-answer format. Each answer provides a mechanistic explanation and actionable advice.

Stage 1: Synthesis of 4,5-Bis(bromomethyl)-o-xylene (Precursor)

Q1: My yield of the dibrominated precursor is low, and I see a mix of mono-, di-, and tri-brominated species by GC-MS. What's going wrong?

Answer: This is a classic issue of controlling a radical chain reaction. The root cause is either improper stoichiometry of the brominating agent or inefficient initiation/propagation.

• Mechanistic Insight: Benzylic bromination with N-Bromosuccinimide (NBS) proceeds via a radical mechanism. The reaction's selectivity for dibromination over mono- or poly-bromination is highly dependent on maintaining a low, steady concentration of bromine radicals and HBr. Extending the reaction time can lead to over-bromination[1].

• Troubleshooting Actions:

  • Control Stoichiometry: Use a precise stoichiometry of NBS. Start with 2.0 to 2.2 equivalents of NBS relative to o-xylene. Using a large excess will inevitably lead to over-bromination.

  • Initiator Efficiency: Ensure your radical initiator (e.g., AIBN or benzoyl peroxide) is fresh. A common error is using an old initiator that has lost its potency, leading to a sluggish reaction that requires excessive heating or light, promoting side reactions. Use 0.05-0.10 equivalents of initiator.

  • Reaction Monitoring: Monitor the reaction progress closely using GC-MS or TLC. Stop the reaction as soon as the starting material is consumed and the desired dibrominated product is maximized.

  • Solvent Choice: Carbon tetrachloride (CCl₄) is a traditional solvent, but due to its toxicity, less hazardous alternatives like acetonitrile or methyl acetate can be used[1]. Ensure the solvent is anhydrous, as water can hydrolyze NBS.

Q2: The crude product is a dark, oily residue that is difficult to purify. How can I improve its quality?

Answer: The dark color often indicates decomposition products and residual initiator. Purification of the dibrominated intermediate is crucial for a clean second step.

• Mechanistic Insight: The 4,5-Bis(bromomethyl)-o-xylene precursor is a potent lachrymator and can be unstable, especially when heated for prolonged periods or exposed to light[1]. Impurities can catalyze decomposition.

• Troubleshooting Actions:

  • Work-up: After the reaction, quench it by cooling and filtering off the succinimide byproduct. Wash the organic layer with an aqueous solution of sodium thiosulfate or sodium bisulfite to remove any unreacted bromine, followed by water and brine[1].

  • Purification: Avoid distillation if possible, as the compound can decompose at high temperatures. Recrystallization is the preferred method. A solvent system like hexanes/ethyl acetate or ethanol can yield the product as a pale yellow or white solid.

  • Storage: Store the purified precursor under nitrogen or argon, protected from light, at a low temperature (e.g., <4°C) to prevent decomposition.

Stage 2: Conversion to 4,5-Bis(mercaptomethyl)-o-xylene (Thiolation)

Q3: The final yield is poor, and my main byproduct appears to be a disulfide polymer. How do I prevent this?

Answer: This is the most common failure mode in this synthesis. Thiolates (RS⁻) are extremely susceptible to oxidation, which forms disulfide (RS-SR) bonds. This is especially true during the basic hydrolysis step.

• Mechanistic Insight: The reaction proceeds by forming a stable bis-isothiouronium salt, which is then hydrolyzed under basic conditions to release the thiol.[2][3] During this basic work-up, atmospheric oxygen can rapidly oxidize the newly formed thiolate anions to disulfides, leading to dimerization and polymerization.

• Troubleshooting Actions:

  • Maintain an Inert Atmosphere: This is non-negotiable. Before adding the base for hydrolysis, thoroughly degas the reaction mixture by bubbling nitrogen or argon through it for at least 30 minutes. Maintain a positive pressure of inert gas throughout the hydrolysis and work-up.

  • Use Degassed Solvents: Use solvents that have been sparged with nitrogen or argon to remove dissolved oxygen.

  • Acidic Quench: After the basic hydrolysis is complete, quench the reaction by acidifying with a degassed acid (e.g., HCl). This protonates the thiolate to the less reactive thiol (RSH), significantly reducing its susceptibility to oxidation.

  • Consider a Mild Reducing Agent: In some cases, adding a small amount of a mild reducing agent like sodium borohydride (NaBH₄) during the work-up can help cleave any disulfide bonds that may have formed.

Caption: Troubleshooting logic for low yield in the thiolation step.

Q4: Is thiourea the best reagent? Are there alternatives?

Answer: Thiourea is widely used because it's inexpensive, stable, and forms a crystalline isothiouronium salt intermediate that is easy to handle and not malodorous.[2][3] However, alternatives exist, each with pros and cons.

Reagent	Pros	Cons
Thiourea	Inexpensive, odorless intermediate, stable, reliable.[4]	Requires a separate, often harsh (strong base) hydrolysis step.
Sodium Hydrosulfide (NaSH)	Direct, one-step conversion.	Malodorous (H₂S gas), can lead to more side products if not handled carefully.
Potassium Thioacetate (KSAc)	Forms a thioester intermediate that can be hydrolyzed under milder conditions.	Requires an additional deacetylation step.
Triisopropylsilyl Sulfide (TIPS-SH)	Can give high yields with minimal side products like disulfides.[2]	Reagent is expensive and requires a desilylation step.

For most applications, the thiourea route offers the best balance of cost, reliability, and safety.

Detailed Experimental Protocols

Disclaimer: These protocols are intended for use by trained professionals in a properly equipped laboratory. Always use appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves. Work in a well-ventilated fume hood, especially when handling lachrymatory compounds and thiols.

Protocol 1: Synthesis of 4,5-Bis(bromomethyl)-o-xylene

Reagent	MW ( g/mol )	Amount	Moles	Equivalents
o-Xylene	106.17	10.0 g	94.19 mmol	1.0
N-Bromosuccinimide (NBS)	177.98	35.1 g	197.8 mmol	2.1
AIBN	164.21	0.77 g	4.71 mmol	0.05
Carbon Tetrachloride (CCl₄)	-	250 mL	-	-

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add o-xylene, NBS, AIBN, and CCl₄.

• Place a lamp (e.g., 200W UV or a standard 60W lightbulb) about 2-5 cm from the flask to facilitate initiation[1].

• Heat the mixture to reflux (approx. 77°C) with vigorous stirring.

• Monitor the reaction by TLC (20% ethyl acetate in hexanes). The reaction is typically complete in 4-6 hours.

• Once complete, cool the reaction mixture to room temperature, then place in an ice bath for 30 minutes.

• Filter the mixture to remove the succinimide byproduct and wash the solid with a small amount of cold CCl₄.

• Combine the filtrates and wash with 10% aqueous sodium thiosulfate solution (2 x 100 mL), water (1 x 100 mL), and brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude solid by recrystallization from a minimal amount of hot ethanol to yield 4,5-Bis(bromomethyl)-o-xylene as a white to pale-yellow crystalline solid.

Protocol 2: Synthesis of 4,5-Bis(mercaptomethyl)-o-xylene via Thiourea

Reagent	MW ( g/mol )	Amount	Moles	Equivalents
4,5-Bis(bromomethyl)-o-xylene	294.01	10.0 g	34.01 mmol	1.0
Thiourea	76.12	5.43 g	71.43 mmol	2.1
Ethanol	-	150 mL	-	-
Sodium Hydroxide (NaOH)	40.00	5.44 g	136.0 mmol	4.0
Water	-	50 mL	-	-

Procedure:

• In a 500 mL round-bottom flask, dissolve 4,5-Bis(bromomethyl)-o-xylene and thiourea in ethanol.

• Heat the mixture to reflux for 3-4 hours. A white precipitate of the bis-isothiouronium salt will form.

• Cool the mixture to room temperature and collect the precipitate by filtration. Wash the solid with cold ethanol and dry under vacuum.

• Crucial Step (Inert Atmosphere): Transfer the dried salt to a new flask. Add the water and begin bubbling nitrogen gas through the suspension for at least 30 minutes to deoxygenate the system.

• Prepare a solution of NaOH in water (use degassed water). Add this solution dropwise to the stirred suspension under a positive pressure of nitrogen.

• Heat the mixture to 70-80°C for 2-3 hours under nitrogen. The salt will dissolve as it hydrolyzes.

• Cool the reaction mixture in an ice bath. While maintaining the nitrogen atmosphere, slowly acidify the solution with cold, degassed 6M HCl until it is pH 1-2.

• Extract the aqueous layer with dichloromethane or ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, 4,5-Bis(mercaptomethyl)-o-xylene.

• The product can be further purified by column chromatography on silica gel if necessary (e.g., using a gradient of 0-10% ethyl acetate in hexanes).

Frequently Asked Questions (FAQs)

Q: What is the typical overall yield I can expect? A: With careful control of both steps, an overall yield of 60-75% from o-xylene is achievable. The bromination step should yield >80%, and the thiolation/hydrolysis step should yield 75-90%.

Q: My final product has a very strong, unpleasant odor. Is this normal? A: Yes. Thiols are known for their strong, unpleasant odors. Always handle the final product and any waste containing it in a well-ventilated fume hood. The odor is a key indicator of the presence of the desired functional group.

Q: Are there any specific safety concerns with the intermediates? A: Yes. The 4,5-Bis(bromomethyl)-o-xylene intermediate is a potent lachrymator (tear-producing agent) and an irritant[1]. Handle it with extreme care in a fume hood and avoid inhalation or contact with skin and eyes.

Q: Can I use 4,5-Bis(chloromethyl)-o-xylene as the precursor instead? A: Yes, the chloro-analogue can be used. However, the C-Cl bond is less reactive than the C-Br bond in Sₙ2 reactions. Therefore, the reaction with thiourea may require more forcing conditions (higher temperature or longer reaction time) to achieve full conversion.

References

• Organic Syntheses, Coll. Vol. 4, p.122 (1963); Vol. 35, p.24 (1955).

• Royal Society of Chemistry. (2014). Supplementary Information for Towards Solution Processable Air Stable P-type Organic Semiconductors. [Link]

• U.S.
• U.S.

• Aladdin Scientific. 4, 5-Bis(mercaptomethyl)-o-xylene, min 96%. [Link]

• Sharma, A., & Akanksha. (2016). Synthetic access to thiols: A review. Journal of Chemical Sciences, 128(9), 1367–1382. [Link]

• Organic Chemistry Portal. Synthesis of sulfides (thioethers) and derivatives. [Link]

• Feng, Y., et al. (2009). A General and Efficient Approach to Aryl Thiols: CuI-Catalyzed Coupling of Aryl Iodides with Sulfur and Subsequent Reduction. Organic Letters, 11(22), 5122–5125. [Link]

• U.S.

• L-M., et al. (2019). Parametric Sensitivity Analysis for the Industrial Case of O-Xylene Oxidation to Phthalic Anhydride in a Packed Bed Catalytic Reactor. Processes, 7(10), 675. [Link]

• Ferreira, L. G., et al. (2021). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals, 14(11), 1169. [Link]

• Organic Syntheses, Coll. Vol. 6, p.697 (1988); Vol. 55, p.70 (1976).

• ResearchGate. (2019). General synthetic scheme of the synthesis of thiol compounds from an alkyl halide using thiourea. [Link]

• Lu, X., et al. (2013). Microwave-Assisted Synthesis of Asymmetric Disulfides. RSC Advances, 3(38), 17260-17263. [Link]

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Technical Support Center: Preventing Oxidation of 4,5-Bis(mercaptomethyl)-o-xylene

Welcome to the technical support center for 4,5-Bis(mercaptomethyl)-o-xylene. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile dithiol linker in their work. The primary challenge in handling this compound lies in the susceptibility of its thiol (-SH) groups to oxidation, which can lead to the formation of unwanted disulfide bonds (-S-S-). This dimerization can significantly impact experimental outcomes, particularly in applications like self-assembled monolayers (SAMs), nanoparticle functionalization, and bioconjugation.

This resource provides in-depth, experience-driven answers to common questions and troubleshooting scenarios to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: I've observed that my 4,5-Bis(mercaptomethyl)-o-xylene solution is not performing as expected in my SAM formation experiment. Could oxidation be the culprit?

A1: Yes, oxidation is a highly probable cause for diminished performance in SAM formation. The two thiol groups on 4,5-Bis(mercaptomethyl)-o-xylene can oxidize to form an intramolecular disulfide bond, creating a cyclic compound, or intermolecular disulfide bonds, leading to oligomers or polymers. These oxidized species will not bind effectively to your substrate (e.g., gold surfaces) to form a well-ordered monolayer.

Causality: The formation of a stable SAM relies on the chemisorption of the thiol groups onto the substrate. When a disulfide bond is present, the sulfur atoms are no longer available for this crucial interaction, leading to patchy or disordered monolayers.[1] Exposure of the compound to atmospheric oxygen, even for short periods, can initiate this process.[1][2]

Q2: What are the best practices for storing solid 4,5-Bis(mercaptomethyl)-o-xylene to minimize oxidation?

A2: Proper storage is the first line of defense against oxidation.

• Inert Atmosphere: The most critical factor is to store the solid compound under an inert atmosphere.[3] After receiving the product, it is advisable to transfer it to a glovebox or flush the container headspace with a dry, inert gas like argon or nitrogen before sealing.[3] Argon is denser than air and can effectively displace it in a container.[3]

• Temperature: Store the compound in a cool, dark place, ideally at temperatures below 15°C as recommended by suppliers.

• Container: Use a tightly sealed container. For added protection, you can wrap the cap threads with Parafilm or Teflon tape to ensure a superior seal against atmospheric intrusion.[4]

Storage Condition	Recommendation	Rationale
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents contact with atmospheric oxygen, the primary oxidant.
Temperature	<15°C, in a dark location	Reduces the rate of potential oxidative reactions.
Container	Tightly sealed, with Parafilm/Teflon tape	Creates a physical barrier against moisture and air.

Q3: I need to prepare a solution of 4,5-Bis(mercaptomethyl)-o-xylene. What precautions should I take?

A3: Preparing a solution requires careful attention to exclude oxygen at every step.

Protocol for Preparing Oxidation-Free Thiol Solutions:

• Solvent Degassing: The solvent is a major source of dissolved oxygen. Degas your chosen solvent (e.g., ethanol, hexane) by bubbling a gentle stream of argon or nitrogen through it for at least 15-30 minutes.[3] Alternatively, you can use the freeze-pump-thaw method for more rigorous oxygen removal.

• Inert Atmosphere Transfer: If possible, perform all weighing and dissolution steps inside a glovebox.[5][6] If a glovebox is not available, use Schlenk line techniques.[3][5]

• Procedure without a Glovebox:

  • Place the required amount of solid 4,5-Bis(mercaptomethyl)-o-xylene into a Schlenk flask.

  • Seal the flask and perform at least three evacuate-refill cycles, alternating between vacuum and an inert gas (argon or nitrogen) to remove air from the flask.[6]

  • Add the degassed solvent to the flask via a cannula or a gas-tight syringe.[7][8]

• Storage of Solution: Store the resulting solution under an inert atmosphere in a sealed container, preferably in a freezer.

Q4: My analytical data (e.g., LC-MS) shows a significant peak corresponding to the dimer of 4,5-Bis(mercaptomethyl)-o-xylene. Can I reverse this oxidation?

A4: Yes, disulfide bonds can be reduced back to free thiols using a suitable reducing agent. The choice of reducing agent is critical and depends on your specific application.

Common Reducing Agents:

• Tris(2-carboxyethyl)phosphine (TCEP): This is often the preferred choice as it is a potent, odorless, and air-stable reducing agent.[9][10] TCEP is effective over a wide pH range and does not contain a thiol group itself, which can be advantageous in certain downstream reactions like maleimide conjugations.[9][11]

• Dithiothreitol (DTT): DTT is another powerful reducing agent. However, it is less stable in air than TCEP, especially at neutral or alkaline pH.[9]

• β-Mercaptoethanol (β-ME): A commonly used reducing agent, but it has a strong, unpleasant odor.[12]

Workflow for Disulfide Reduction:

Caption: Workflow for the reduction of oxidized thiol groups.

Protocol:

• Dissolve your oxidized 4,5-Bis(mercaptomethyl)-o-xylene in a degassed buffer or solvent.

• Add a 10-20 fold molar excess of the chosen reducing agent (e.g., TCEP).

• Allow the reaction to proceed at room temperature for 1-2 hours.

• The reduced thiol is now ready for use. Note that if you used a thiol-containing reducing agent like DTT, you might need to remove it before subsequent steps, which can be done via a desalting column under anaerobic conditions.[11]

Troubleshooting Guide

Issue 1: Inconsistent results in SAM formation on gold surfaces.

Potential Cause	Troubleshooting Action	Scientific Rationale
Oxidized starting material	Before use, dissolve a small sample in a degassed solvent and analyze via LC-MS to check for the presence of the dimer. If present, perform a reduction step with TCEP.	Oxidized dithiol will not bind to the gold surface, leading to defects in the self-assembled monolayer.[1]
Oxygen in deposition solution	Ensure the solvent for SAM formation is thoroughly degassed. Prepare the solution in a glovebox or under a constant, gentle stream of inert gas.	Dissolved oxygen in the solvent can cause oxidation of the thiol during the monolayer formation process, leading to a disordered layer.
Contaminated Substrate	Thoroughly clean the gold substrate before use (e.g., with piranha solution, followed by extensive rinsing with ultrapure water and ethanol, and drying under nitrogen).	Contaminants on the gold surface can inhibit the proper packing and ordering of the thiol molecules, resulting in a low-quality SAM.[1]

Issue 2: Loss of reactivity in bioconjugation experiments (e.g., thiol-ene click chemistry).

Potential Cause	Troubleshooting Action	Scientific Rationale
Oxidation to disulfide	Pre-treat the 4,5-Bis(mercaptomethyl)-o-xylene solution with TCEP immediately before the conjugation reaction.	The thiol-ene reaction requires a free thiol (thiyl radical intermediate) to proceed.[13] A disulfide bond prevents the initiation of this reaction.
Incompatible buffer components	Ensure your reaction buffer is free of oxidizing agents. Be aware that some metal ions can catalyze thiol oxidation. Consider adding a chelating agent like EDTA if metal contamination is suspected.	The reaction environment must be conducive to maintaining the thiol in its reduced state for the duration of the experiment.
pH of the reaction	Maintain a slightly acidic to neutral pH. Highly alkaline conditions can deprotonate the thiol, making it more susceptible to oxidation.	While the thiolate anion is a better nucleophile, it is also more easily oxidized. A balance must be struck to ensure reactivity without promoting rapid oxidation.

General Laboratory Practices for Handling Thiols

• Ventilation: Always handle thiols, including 4,5-Bis(mercaptomethyl)-o-xylene, in a well-ventilated fume hood to minimize exposure to their potent odors.[14]

• Waste Disposal: Thiol-containing waste should be treated as hazardous.[4] Quench residual thiols in solutions and glassware by rinsing with a bleach solution before standard cleaning procedures.[2][4]

• Glassware Preparation: Ensure all glassware is thoroughly dried before use.[7][8] Adsorbed moisture on glassware surfaces can be removed by oven-drying and cooling under an inert gas stream.[8][15]

Caption: Decision workflow for handling 4,5-Bis(mercaptomethyl)-o-xylene.

References

• Reddit. Handling thiols in the lab : r/chemistry. (2013). Available from: [Link]

• ResearchGate. How to avoid oxidation of thiol, which has been previously reduced from disulfide, and consequently react it with a maleimide moiety? (2021). Available from: [Link]

• Wipf Group, University of Pittsburgh. Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014). Available from: [Link]

• National Institutes of Health. Analysis of Disulfide Bond Formation. Available from: [Link]

• University of Rochester, Department of Chemistry. How to Work with Thiols-General SOP. Available from: [Link]

• NanoTemper. Reducing Agents - Definition and Relevance | Nanopedia. Available from: [Link]

• ResearchGate. PDI-Regulated Disulfide Bond Formation in Protein Folding and Biomolecular Assembly. (2021). Available from: [Link]

• ScienceDirect. Reducing agents affect inhibitory activities of compounds: Results from multiple drug targets. (2014). Available from: [Link]

• National Institutes of Health. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. (2012). Available from: [Link]

• ChemistryViews. Tips and Tricks for the Lab: Air-Sensitive Techniques (3). (2013). Available from: [Link]

• University of Waterloo. Disulfide bond formation and its impact on the biological activity and stability of recombinant therapeutic proteins produced by. (2011). Available from: [Link]

• ResearchGate. Effects of storage conditions on thiol disulfide homeostasis. (2021). Available from: [Link]

• ResearchGate. How can the dimerization of thiol be minimized in a solution? (2018). Available from: [Link]

• ChemRxiv. Accessing and Utilizing Thiols in Organic Chemistry. (2023). Available from: [Link]

• Rapid Novor. Detecting and Preventing Disulfide Scrambling in Monoclonal Antibodies. (2024). Available from: [Link]

• Massachusetts Institute of Technology. Handling air-sensitive reagents AL-134. Available from: [Link]

• University of Groningen. Working with air and moisture sensitive compounds. (2008). Available from: [Link]

• MDPI. An Initiator-Free Electrochemical Approach to Radical Thiol–Ene Coupling in a Microfluidic Reactor. (2020). Available from: [Link]

• Chemistry Stack Exchange. Thermodynamic stability of meta-xylene over ortho- and para-isomers. (2018). Available from: [Link]

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Storage and handling recommendations for 4,5-Bis(mercaptomethyl)-o-xylene

Welcome to the technical support resource for 4,5-Bis(mercaptomethyl)-o-xylene (CAS RN: 10230-61-2). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the storage, handling, and troubleshooting of common issues encountered during experimentation with this versatile dithiol building block.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for 4,5-Bis(mercaptomethyl)-o-xylene?

Proper storage is critical to maintain the integrity and reactivity of 4,5-Bis(mercaptomethyl)-o-xylene. The two thiol (-SH) groups are susceptible to oxidation, which can lead to the formation of disulfide bridges, diminishing the compound's efficacy in subsequent reactions.

Answer: The recommended storage condition is at 2-8°C under an inert nitrogen atmosphere .[1] The solid material should be kept in a tightly sealed container in a dry, cool, and well-ventilated area.[2][3][4] Exposure to heat, open flames, sparks, and direct sunlight should be strictly avoided.[2][3][5]

Parameter	Recommended Condition	Rationale
Temperature	2-8°C	Minimizes degradation and potential side reactions.
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of the mercaptan groups to disulfides.
Container	Tightly sealed, original packaging	Prevents moisture and air ingress.
Location	Cool, dry, well-ventilated area	Ensures stability and safety.[3][6]

Q2: What are the primary safety precautions I should take when handling this compound?

Answer: 4,5-Bis(mercaptomethyl)-o-xylene is classified as an irritant. It is crucial to handle this chemical with appropriate personal protective equipment (PPE) and engineering controls.[7]

• Engineering Controls: Always handle this compound in a well-ventilated laboratory, preferably within a chemical fume hood to avoid inhalation of any dust or vapors.[2][4][8]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear safety glasses with side shields or chemical goggles.[7]

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile).

  • Skin Protection: Wear a lab coat. In case of skin contact, wash the affected area thoroughly with soap and water.[7][9]

• Handling Precautions: Avoid creating dust. Wash hands thoroughly after handling.[3][7] Keep the compound away from strong oxidizing agents and strong acids, as these are incompatible materials.[3]

Q3: What are the key physical and chemical properties of 4,5-Bis(mercaptomethyl)-o-xylene?

Answer: Understanding the fundamental properties of this reagent is essential for experimental design.

Property	Value	Source
Molecular Formula	C₁₀H₁₄S₂	[10]
Molecular Weight	198.34 g/mol	[10]
Appearance	White to almost white powder or crystal	[7]
Melting Point	64-69 °C	[1]
Purity	Typically ≥96%	[7][10]
Solubility	Miscible with alcohol and ether.[11] Specific solubility data for 4,5-Bis(mercaptomethyl)-o-xylene in a wide range of organic solvents is not readily available and should be determined empirically.

Q4: How does the ortho-substitution pattern on the xylene ring affect its stability and reactivity?

Answer: The substitution pattern of the methyl groups on the benzene ring influences the overall stability of the molecule. In xylenes, the meta-isomer is generally the most thermodynamically stable due to hyperconjugation effects.[12][13] The ortho-isomer, as in this compound, is less stable. While this thermodynamic instability is a known characteristic of the o-xylene core, the primary reactive sites for this molecule under typical synthetic conditions are the two mercaptomethyl groups. The thiol groups are nucleophilic and readily participate in reactions such as thiol-ene additions, disulfide bond formation, and coordination with metals.

Troubleshooting Guide

This section addresses common problems encountered during the use of 4,5-Bis(mercaptomethyl)-o-xylene, providing causative explanations and actionable solutions.

Problem 1: Inconsistent or Low Reaction Yields

Symptoms:

• Your reaction yields are significantly lower than expected or vary between batches.

• TLC or LC-MS analysis shows a significant amount of unreacted starting material.

Causality Analysis: The primary cause of reduced reactivity is often the degradation of the thiol groups through oxidation. Exposure to atmospheric oxygen can lead to the formation of a disulfide-linked dimer or oligomers, rendering the reagent inactive for its intended purpose.

Solution Workflow:

Caption: Decision tree for troubleshooting low reaction yields.

Detailed Protocol: Handling Under an Inert Atmosphere

• Preparation: Place the sealed bottle of 4,5-Bis(mercaptomethyl)-o-xylene and all necessary glassware (spatula, weighing boat, reaction vessel) in an oven at 120°C for at least 4 hours to ensure they are dry.

• Inert Environment: Transfer the hot glassware to a desiccator to cool under vacuum. Subsequently, move the reagent and glassware into a nitrogen-filled glovebox. If a glovebox is not available, use a Schlenk line.

• Dispensing: In the inert environment, quickly weigh the desired amount of the solid into your reaction vessel.

• Sealing: Seal the reaction vessel with a rubber septum and remove it from the inert environment.

• Solvent Addition: Use a cannula or a gas-tight syringe to add a previously degassed (sparged with nitrogen or argon for 30 minutes) solvent to the reaction vessel.

• Storage of Unused Reagent: Backfill the original reagent bottle with nitrogen or argon before tightly sealing it and returning it to cold storage.

Problem 2: Reagent Fails to Dissolve Completely in the Reaction Solvent

Symptoms:

• The solid reagent does not fully dissolve, creating a heterogeneous mixture.

• The reaction rate is slow, and starting material remains even after prolonged reaction times.

Causality Analysis: While o-xylene as a parent solvent is miscible with many organic solvents, the dithiol derivative has a crystalline structure with a defined melting point, which can limit its solubility.[1][11] Poor solubility can drastically reduce the effective concentration of the reagent in the solution phase, leading to slow or incomplete reactions.

Solution:

• Solubility Testing: Before running a large-scale reaction, perform small-scale solubility tests with a few milligrams of the reagent in 0.5 mL of various anhydrous solvents.

• Solvent Selection: Choose a solvent that provides complete dissolution at the intended reaction temperature. Gentle heating may be required.

• Solvent Polarity: Based on the structure (an aromatic ring with two thiol-alkane chains), a range of solvents from moderately polar (e.g., THF, Dichloromethane) to non-polar (e.g., Toluene) should be tested.

Problem 3: Unpleasant Odor in the Laboratory

Symptoms:

• A persistent, unpleasant "rotten cabbage" or "garlic-like" odor is noticeable.

Causality Analysis: Low molecular weight thiols are notorious for their strong, unpleasant odors, which are detectable by the human nose at extremely low concentrations. Although 4,5-Bis(mercaptomethyl)-o-xylene is a solid, it may have a slight vapor pressure or be contaminated with more volatile thiol impurities.

Solution: Quenching and Waste Disposal

• Work in a Fume Hood: All handling should be performed in a certified chemical fume hood to contain odors.

• Quench Residual Thiols: Before cleaning glassware or disposing of waste, quench any residual thiol by rinsing with a dilute solution of sodium hypochlorite (bleach). The bleach oxidizes the thiols to odorless sulfonic acids.

• Waste Management: Collect all thiol-containing waste in a dedicated, sealed container. Treat the waste with an oxidizing agent before sending it for final disposal according to your institution's guidelines.

Experimental Workflow: Visualizing Inert Handling

The following diagram illustrates a standard workflow for setting up an experiment with an air-sensitive reagent like 4,5-Bis(mercaptomethyl)-o-xylene using a Schlenk line.

Caption: Step-by-step workflow for handling air-sensitive thiols.

This guide provides a foundational understanding for the effective and safe use of 4,5-Bis(mercaptomethyl)-o-xylene. For any unaddressed issues or further inquiries, please consult the Safety Data Sheet (SDS) provided by your supplier and consider small-scale pilot experiments before proceeding with critical reactions.

References

• Loba Chemie. (n.d.). o-XYLENE FOR SYNTHESIS Safety Data Sheet. Retrieved from [Link]

• Síntesis Orgánicas S.A. de C.V. (2025). Safety Data Sheet: o-xylene. Retrieved from [Link]

• Aladdin Scientific. (n.d.). 4, 5-Bis(mercaptomethyl)-o-xylene, min 96%. Retrieved from [Link]

• CP Lab Safety. (n.d.). 4,5-Bis(mercaptomethyl)-o-xylene, 1g, Each. Retrieved from [Link]

• Shell. (2023). XYLENE Safety Data Sheet. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: o-Xylene. Retrieved from [Link]

• MDPI. (2020). Parametric Sensitivity Analysis for the Industrial Case of O-Xylene Oxidation to Phthalic Anhydride in a Packed Bed Catalytic Reactor. Retrieved from [Link]

• ACS Publications. (2002). Kinetics of the Catalytic Air Oxidation of o-Xylene Over a Commercial V2O5–TiO2 Catalyst. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: o-Xylene. Retrieved from [Link]

• ResearchGate. (n.d.). Standard reaction conditions. Retrieved from [Link]

• MDPI. (2021). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). Thermodynamic stability of meta-xylene over ortho- and para-isomers. Retrieved from [Link]

• Improved Pharma. (2023). Accelerated Small Molecule Drug Development. Retrieved from [Link]

• Quora. (2017). Why is meta xylene more stable than ortho and para xylene? Retrieved from [Link]

• Wyzant. (2019). Thermodynamic stability of meta-xylene over ortho- and para-isomers? Retrieved from [Link]

• MDPI. (2019). Advances in Selective Photocatalytic Oxidation of p-Xylene to Terephthalic Acid as a Sustainable Route. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2023). p-Xylene Oxidation to Terephthalic Acid: New Trends. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Toxicological Profile for Xylene. Retrieved from [Link]

• Triphase. (n.d.). Drug Development CMC. Retrieved from [Link]

• Wikipedia. (n.d.). o-Xylene. Retrieved from [Link]

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• 7. 4,5-Bis(mercaptomethyl)-o-xylene | 10230-61-2 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
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• 9. CCOHS: Xylene (mixed isomers) [ccohs.ca]
• 10. calpaclab.com [calpaclab.com]
• 11. Table 4-2, Physical and Chemical Properties of m-Xylene, o-Xylene, p-Xylene, and Mixed Xylenea - Toxicological Profile for Xylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]

Common side reactions and byproducts in 4,5-Bis(mercaptomethyl)-o-xylene chemistry

Welcome to the technical support center for 4,5-Bis(mercaptomethyl)-o-xylene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common side reactions and byproducts encountered when working with this versatile dithiol. Here, we provide in-depth troubleshooting advice and frequently asked questions in a direct, question-and-answer format to address specific experimental challenges.

Introduction to the Reactivity of 4,5-Bis(mercaptomethyl)-o-xylene

4,5-Bis(mercaptomethyl)-o-xylene is a valuable building block in various fields, including coordination chemistry, materials science, and drug discovery. Its two benzylic thiol groups are the primary sites of its reactivity. While this dual functionality allows for the construction of complex architectures, it also predisposes the molecule to several unwanted side reactions. The most prevalent issues arise from the oxidation of the thiol groups, which can lead to the formation of disulfides and, subsequently, oligomers or polymers. Over-oxidation to sulfonic acids is also a concern under more aggressive oxidizing conditions. Another potential, though less commonly reported, side reaction is intramolecular cyclization.

This guide will walk you through the identification, prevention, and remediation of these common issues, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Oxidation and Oligomerization

Question 1: I'm observing a significant amount of an insoluble, white precipitate in my reaction mixture containing 4,5-bis(mercaptomethyl)-o-xylene. What is it, and how can I prevent its formation?

Answer:

The insoluble white precipitate is most likely an oligomer or polymer formed through intermolecular disulfide bond formation. The benzylic thiol groups of 4,5-bis(mercaptomethyl)-o-xylene are susceptible to oxidation, especially in the presence of air (oxygen).[1] This oxidation converts the thiol groups (-SH) into disulfide bonds (S-S), linking multiple molecules of the dithiol together into long chains.

Causality: The oxidation of thiols to disulfides is a common process and can be catalyzed by trace metal impurities or exposure to atmospheric oxygen, particularly under neutral or basic conditions. For a dithiol like 4,5-bis(mercaptomethyl)-o-xylene, this results in a chain-growth polymerization, leading to insoluble, high-molecular-weight species.

Troubleshooting and Prevention:

• Degassing of Solvents: Before use, thoroughly degas all solvents by sparging with an inert gas (e.g., argon or nitrogen) for at least 30 minutes.

• Inert Atmosphere: Conduct your reactions under a strict inert atmosphere (e.g., in a glovebox or using Schlenk techniques). This minimizes the exposure to oxygen.

• Control of pH: Avoid basic conditions if possible, as the corresponding thiolate is more readily oxidized. If a base is required, use a non-oxidizing, sterically hindered base and add it slowly at low temperatures.

• Use of Fresh Reagent: Use freshly opened or properly stored 4,5-bis(mercaptomethyl)-o-xylene. Older batches may have already partially oxidized.

Protocol for Removal of Disulfide Oligomers:

If you have already formed the oligomeric byproduct, you can attempt to reduce the disulfide bonds back to thiols.

• Isolate the Precipitate: Filter the reaction mixture to isolate the insoluble oligomer.

• Reduction: Suspend the precipitate in a suitable solvent (e.g., THF or DMF) and treat it with a reducing agent such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

• Monitor the Reaction: Monitor the dissolution of the precipitate, which indicates the cleavage of disulfide bonds.

• Purification: Once the reduction is complete, purify the regenerated 4,5-bis(mercaptomethyl)-o-xylene by appropriate methods, such as precipitation or chromatography.

Table 1: Conditions Favoring and Preventing Oligomerization

Condition	Favors Oligomerization	Prevents Oligomerization
Atmosphere	Presence of Oxygen (Air)	Inert Atmosphere (N₂, Ar)
pH	Neutral to Basic	Acidic to Neutral
Solvents	Non-degassed	Degassed
Catalysts	Trace Metal Ions	Use of Chelators (e.g., EDTA)

Question 2: My mass spectrometry analysis shows peaks corresponding to dimers, trimers, and higher oligomers of my starting dithiol. How can I confirm the presence of disulfide bonds?

Answer:

The observation of repeating mass units corresponding to the monomer of 4,5-bis(mercaptomethyl)-o-xylene is strong evidence for oligomerization. To confirm that this is due to disulfide bond formation, you can perform a simple chemical test.

Diagnostic Test:

Treat a small sample of your product mixture with a reducing agent like DTT or TCEP. If the higher mass peaks in the mass spectrum disappear and the intensity of the monomer peak increases, this confirms the presence of reducible disulfide bonds.

Category 2: Over-oxidation

Question 3: I am using an oxidizing agent in my reaction, and I'm getting a highly polar, water-soluble byproduct that I can't seem to remove. What could this be?

Answer:

This highly polar, water-soluble byproduct is likely the corresponding sulfonic acid, 4,5-bis(sulfomethyl)-o-xylene. Strong oxidizing agents can oxidize thiols beyond the disulfide stage to sulfenic, sulfinic, and ultimately sulfonic acids (-SO₃H).[2]

Causality: The sulfur atom in a thiol is in a low oxidation state and can be successively oxidized. While mild oxidants may selectively form disulfides, stronger oxidants or prolonged reaction times can lead to the formation of sulfonic acids. These are highly polar and acidic compounds.

Prevention:

• Choice of Oxidant: If an oxidation is desired, use a mild and controlled oxidizing agent. For disulfide formation, options include dimethyl sulfoxide (DMSO) or dilute hydrogen peroxide.

• Stoichiometry and Temperature Control: Carefully control the stoichiometry of the oxidant and maintain low reaction temperatures to minimize over-oxidation.

• Reaction Monitoring: Closely monitor the progress of the reaction by techniques like TLC or LC-MS to stop the reaction once the desired product is formed.

Troubleshooting:

Separating the highly polar sulfonic acid from your desired product can be challenging.

• Aqueous Extraction: If your desired product is organic-soluble, you may be able to remove the sulfonic acid byproduct by repeated extractions with water or a basic aqueous solution.

• Chromatography: Reverse-phase chromatography may be effective in separating the non-polar desired product from the highly polar sulfonic acid.

Diagram 1: Oxidation Pathway of 4,5-Bis(mercaptomethyl)-o-xylene

Caption: Oxidation pathways of the dithiol.

Category 3: Potential Intramolecular Cyclization

Question 4: Is it possible for 4,5-bis(mercaptomethyl)-o-xylene to react with itself to form a cyclic compound?

Answer:

Yes, intramolecular cyclization is a potential side reaction for 4,5-bis(mercaptomethyl)-o-xylene, which would lead to the formation of a seven-membered heterocyclic ring containing two sulfur atoms, a dithiepin. This is more likely to occur under high dilution conditions, which favor intramolecular reactions over intermolecular oligomerization.

Causality: The two thiol groups are positioned on the o-xylene backbone in such a way that they can potentially react with a suitable electrophile to form a cyclic structure. For instance, reaction with a dihalide could lead to a cyclic dithioether. Intramolecular disulfide bond formation is also a possibility under oxidizing conditions at high dilution.

Prevention:

• Concentration: If you are trying to form a polymer or perform an intermolecular reaction, work at higher concentrations to favor this pathway over intramolecular cyclization.

• Protecting Groups: If one thiol group needs to be reacted selectively, consider using an orthogonal protecting group strategy.

Diagram 2: Intermolecular vs. Intramolecular Reactions

Caption: Competing reaction pathways.

Experimental Protocols

Protocol 1: Degassing Solvents by Inert Gas Sparging

• Assemble your solvent container with a gas inlet that reaches the bottom of the vessel and a gas outlet.

• Connect the gas inlet to a source of inert gas (argon or nitrogen) with a bubbler to monitor the gas flow.

• Sparge the solvent with the inert gas for at least 30 minutes to displace dissolved oxygen.

• Store the degassed solvent under a positive pressure of the inert gas.

Protocol 2: Small-Scale Test for Disulfide Reduction

• Dissolve a small amount (1-2 mg) of your product mixture in a suitable solvent (e.g., 0.5 mL of THF or DMF).

• Add a 10-fold molar excess of TCEP or DTT.

• Stir the solution at room temperature for 1-2 hours.

• Analyze the reaction mixture by LC-MS or another appropriate technique to check for the disappearance of oligomer peaks and an increase in the monomer peak.

References

• Oxidation of thiols to disulfides. (2013). ResearchGate. [Link]

• Oxidation Reactions of Thiols. (2019). YouTube. [Link]

• Oxidation of thiols and disulfides to sulfonic acids. (1976).

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• 2. US3948922A - Oxidation of thiols and disulfides to sulfonic acids - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for 4,5-Bis(mercaptomethyl)-o-xylene Crosslinking

Welcome to the technical support center for the effective utilization of 4,5-Bis(mercaptomethyl)-o-xylene as a crosslinking agent. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions and troubleshooting common experimental hurdles. The information presented herein is grounded in established chemical principles and supported by authoritative references to ensure scientific integrity.

I. Core Principles of 4,5-Bis(mercaptomethyl)-o-xylene Crosslinking

4,5-Bis(mercaptomethyl)-o-xylene is a homobifunctional crosslinker, meaning it possesses two identical reactive groups—thiols (mercaptans). These thiol groups can participate in several types of chemical reactions to form stable covalent bonds, primarily through:

• Thiol-Ene "Click" Reactions: The radical-mediated addition of a thiol across a double bond (ene). This reaction is highly efficient and can be initiated by light (photo-initiation) or heat.[1][2]

• Thiol-Disulfide Exchange: The reaction between a thiol and a disulfide bond, resulting in the formation of a new disulfide bond. This is a crucial reaction in protein chemistry and materials science.

• Thiol-Michael Addition: The nucleophilic addition of a thiol to an α,β-unsaturated carbonyl compound, such as a maleimide.[1]

The choice of reaction pathway dictates the necessary reaction conditions, including pH, temperature, catalysts, and solvents. Understanding the underlying mechanisms is paramount to successful crosslinking.

Diagram: Crosslinking Pathways of 4,5-Bis(mercaptomethyl)-o-xylene

Caption: Major reaction pathways for 4,5-Bis(mercaptomethyl)-o-xylene.

II. Frequently Asked Questions (FAQs)

General Considerations

Q: What is the optimal pH for crosslinking with 4,5-Bis(mercaptomethyl)-o-xylene?

A: The optimal pH is highly dependent on the desired reaction chemistry:

• For Thiol-Michael addition to maleimides: A pH range of 6.5-7.5 is ideal. This range provides a balance between the reactivity of the maleimide and the availability of the nucleophilic thiolate anion.

• For Thiol-Disulfide Exchange: A pH above 8 is generally required to facilitate the formation of the highly nucleophilic thiolate anion (RS-), which is the reactive species in this exchange.[3]

• For Thiol-Ene Reactions: These radical-mediated reactions are less pH-dependent but are often carried out under neutral conditions.

Q: How should I prepare and store solutions of 4,5-Bis(mercaptomethyl)-o-xylene?

A: Due to the susceptibility of thiols to oxidation, especially at neutral to alkaline pH, it is crucial to prepare solutions fresh. If storage is necessary, use deoxygenated solvents and store under an inert atmosphere (e.g., argon or nitrogen) at low temperatures.

Q: What solvents are compatible with 4,5-Bis(mercaptomethyl)-o-xylene?

A: The choice of solvent depends on the substrate being crosslinked. For biological applications, aqueous buffers such as phosphate-buffered saline (PBS) are common.[4] For polymer applications, organic solvents like dichloromethane (DCM) or toluene may be suitable.[5]

Thiol-Maleimide Conjugation

Q: I am observing low conjugation efficiency between my maleimide-functionalized protein and 4,5-Bis(mercaptomethyl)-o-xylene. What could be the cause?

A: Several factors could contribute to low efficiency:

• Hydrolysis of the Maleimide: Maleimides can hydrolyze at higher pH, rendering them unreactive towards thiols. Ensure the pH of your reaction is maintained between 6.5 and 7.5.

• Oxidation of the Thiol: The thiol groups on 4,5-Bis(mercaptomethyl)-o-xylene can oxidize to form disulfides, preventing their reaction with the maleimide. Prepare the crosslinker solution fresh and consider adding a reducing agent like TCEP (tris(2-carboxyethyl)phosphine) to the protein solution prior to adding the crosslinker.

• Steric Hindrance: The accessibility of the maleimide group on your protein can impact reaction efficiency.

Q: My thiol-maleimide conjugate appears to be unstable over time. Why is this happening?

A: The thiosuccinimide linkage formed from the thiol-maleimide reaction can be susceptible to a retro-Michael reaction, leading to cleavage of the conjugate.[6] This is particularly problematic in the presence of other thiols, such as glutathione in a cellular environment.[6] Hydrolysis of the thiosuccinimide ring can lead to a more stable product.[7]

Thiol-Ene Reactions

Q: What are the key parameters to control in a photoinitiated thiol-ene reaction?

A: The key parameters include:

• Photoinitiator Concentration: The concentration of the photoinitiator will affect the rate of radical generation and thus the reaction kinetics.

• Light Intensity and Wavelength: The light source should have an emission spectrum that overlaps with the absorption spectrum of the photoinitiator.

• Oxygen Inhibition: Oxygen can quench the radical reaction. It is often necessary to perform the reaction under an inert atmosphere.

Q: Can thiol-ene reactions be performed without a photoinitiator?

A: Yes, thermal initiation using radical initiators like AIBN (azobisisobutyronitrile) is also possible.[1] Additionally, some systems can be initiated by light without an added photoinitiator, though this is less common.[5][8]

III. Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Crosslinking	Incorrect pH: The pH may not be optimal for the desired reaction.	Verify and adjust the pH of the reaction buffer to the appropriate range for your chosen chemistry (see FAQs).
Oxidized Crosslinker: The thiol groups on the crosslinker have formed disulfides.	Prepare fresh solutions of 4,5-Bis(mercaptomethyl)-o-xylene immediately before use. Consider pre-treating your substrate with a reducing agent like DTT or TCEP, followed by removal of the reducing agent before adding the crosslinker.
Inactive Substrate: The functional groups on your substrate (e.g., maleimides, alkenes) may have degraded.	Confirm the integrity of your substrate using appropriate analytical techniques (e.g., NMR, mass spectrometry).
Insufficient Catalyst/Initiator: For thiol-ene reactions, the concentration of the radical initiator may be too low.	Optimize the concentration of the photo or thermal initiator.
Formation of Insoluble Aggregates/Precipitates	Over-crosslinking: The concentration of the crosslinker is too high, leading to extensive intermolecular crosslinking and precipitation.	Reduce the concentration of 4,5-Bis(mercaptomethyl)-o-xylene. Optimize the stoichiometry of the crosslinker to the substrate.
Poor Solubility: The crosslinked product is not soluble in the reaction solvent.	Consider using a different solvent system or adding solubilizing agents. For protein crosslinking, ensure the buffer conditions are suitable for maintaining protein solubility.[9]
Inconsistent Results Batch-to-Batch	Variability in Reagent Quality: The purity of 4,5-Bis(mercaptomethyl)-o-xylene or other reagents may vary.	Use high-purity reagents and store them under appropriate conditions to prevent degradation.
Inconsistent Reaction Conditions: Minor variations in pH, temperature, or reaction time can lead to different outcomes.	Carefully control and monitor all reaction parameters.
Unstable Crosslinked Product	Retro-Michael Reaction (Thiol-Maleimide): The thiosuccinimide linkage is cleaving.	Consider strategies to stabilize the conjugate, such as hydrolysis of the succinimide ring.[7]
Disulfide Reduction: If forming disulfide crosslinks, they can be reduced by other thiols in the environment.	Ensure the final product is stored in an environment free of reducing agents.

IV. Experimental Protocols

Protocol 1: General Protein Crosslinking via Thiol-Maleimide Conjugation

This protocol provides a general framework for crosslinking a maleimide-activated protein with 4,5-Bis(mercaptomethyl)-o-xylene.

Materials:

• Maleimide-activated protein in a suitable buffer (e.g., PBS, pH 7.2-7.5)

• 4,5-Bis(mercaptomethyl)-o-xylene

• Amine-free buffer (e.g., phosphate buffer)[4]

• Quenching reagent (e.g., L-cysteine or β-mercaptoethanol)

Procedure:

• Prepare Protein Solution: Dissolve the maleimide-activated protein in the reaction buffer to the desired concentration.

• Prepare Crosslinker Solution: Immediately before use, dissolve 4,5-Bis(mercaptomethyl)-o-xylene in a compatible solvent (e.g., DMSO) to create a concentrated stock solution.

• Initiate Crosslinking: Add the desired molar excess of the crosslinker solution to the protein solution. Mix gently and incubate at room temperature for 1-2 hours or at 4°C overnight.

• Quench the Reaction: Add a quenching reagent in excess to react with any unreacted maleimide groups and crosslinker.

• Purification: Remove excess crosslinker and quenching reagent by dialysis, size-exclusion chromatography, or another suitable method.

Protocol 2: Photoinitiated Thiol-Ene Crosslinking of a Polymer

This protocol outlines a general procedure for crosslinking an alkene-containing polymer with 4,5-Bis(mercaptomethyl)-o-xylene using a photoinitiator.

Materials:

• Alkene-functionalized polymer

• 4,5-Bis(mercaptomethyl)-o-xylene

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA)

• Suitable solvent (e.g., THF, DCM)

• UV light source

Procedure:

• Prepare Polymer Solution: Dissolve the polymer, crosslinker, and photoinitiator in the chosen solvent. The stoichiometry of thiol to ene groups should be optimized for the desired degree of crosslinking.

• Deoxygenate: Purge the solution with an inert gas (e.g., nitrogen or argon) for 15-30 minutes to remove dissolved oxygen.

• Initiate Photopolymerization: Expose the solution to a UV light source of appropriate wavelength and intensity for a predetermined time.

• Purification: Precipitate the crosslinked polymer in a non-solvent (e.g., cold diethyl ether) to remove unreacted monomers and initiator.[10]

Diagram: Workflow for Troubleshooting Crosslinking Reactions

Caption: A systematic approach to troubleshooting low crosslinking efficiency.

V. Characterization of Crosslinked Products

Confirming the success and extent of crosslinking is a critical step. Several analytical techniques can be employed:

Technique	Information Provided	Notes
SDS-PAGE (for proteins)	Qualitative assessment of crosslinking by observing changes in molecular weight (e.g., appearance of higher molecular weight bands).	A simple and rapid method for initial screening.
Mass Spectrometry (MS)	Precise determination of the mass of the crosslinked product, confirming the addition of the crosslinker.	Can be used to identify crosslinked peptides in proteomics studies.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information, allowing for the confirmation of covalent bond formation and determination of the degree of crosslinking.	Particularly useful for polymer characterization.
Dynamic Light Scattering (DLS)	Measures the size of particles in solution, which can indicate the formation of larger, crosslinked species.
Rheology	Measures the viscoelastic properties of a material, providing information on the extent of crosslinking in polymers and hydrogels.
Swell Test	For crosslinked polymers, the degree of swelling in a solvent is inversely proportional to the crosslink density.[11]	A simple method to assess the relative degree of crosslinking.
Differential Scanning Calorimetry (DSC)	Measures thermal transitions, such as the glass transition temperature (Tg), which can be affected by the degree of crosslinking.[12]

VI. References

• Chattarchjee, S., et al. (2014). Thiol-ene “Click” Reactions and Recent Applications in Polymer and Materials Synthesis: A First Update. RSC Advances, 4(55), 28983-29012. [Link]

• Leavitt, J. & Jensen, G. (2016). Chapter Six - General Protein–Protein Cross-Linking. In Methods in Enzymology (Vol. 581, pp. 125-141). Academic Press.

• Wouters, M. A. & Curmi, P. M. G. (2002). Native Disulfide Bond Formation in Proteins. Current Opinion in Structural Biology, 12(5), 575-580.

• Brostow, W., et al. (2016). Techniques for the analysis of crosslinked polymers. Polymer, 59, 68-76.

• Park, K. (2016). Instability of thiol/maleimide conjugation and strategies for mitigation. Purdue University.

• Krishnamoorthy, G., et al. (2022). Insights on Chemical Crosslinking Strategies for Proteins. Materials, 15(23), 8345.

• Hinken, D., et al. (2014). Cross-linking characterization of polymers based on their optical dispersion utilizing a white-light interferometer. Fraunhofer-Publica.

• Jain, A., et al. (2019). Modulating Thiol pKa Promotes Disulfide Formation at Physiological pH: An Elegant Strategy To Design Disulfide Cross-Linked Hyaluronic Acid Hydrogels. Biomacromolecules, 20(11), 4165-4174.

• Taylor, E. A., et al. (2016). Photoinitiated thiol–ene mediated functionalisation of 4,5-enoses. Organic & Biomolecular Chemistry, 14(3), 845-849.

• Konkolewicz, D., et al. (2014). Hydrogel Cross-Linking via Thiol-Reactive Pyridazinediones. Biomacromolecules, 15(11), 4181-4187.

• Bachem. (2022). The Thiol-Maleimide Reaction: A Guide.

• Griep, M. A. & Mesman, T. N. (2015). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Angewandte Chemie International Edition, 54(26), 7624-7627.

• Creighton, T. E. (1988). Thiol-disulfide exchange mechanism. BioEssays, 8(2), 57-63.

• Gualandi, C., et al. (2020). Purple‐Light Promoted Thiol‐ene Reaction of Alkenes. Chemistry – A European Journal, 26(48), 10899-10903.

• Chavez, J. D., et al. (2016). Systems structural biology measurements by in vivo cross-linking with mass spectrometry. Nature Protocols, 11(7), 1135-1154.

• Aimetti, A. A., et al. (2009). Crosslinking and degradation of step-growth hydrogels formed by thiol-ene photo-click chemistry. Biomacromolecules, 10(6), 1622-1628.

• Giles, G. I. & Jacob, C. (2002). Quantification of Thiols and Disulfides. Biological Chemistry, 383(3-4), 375-388.

• PharmiWeb.com. (2022). Drawbacks of the thiol-maleimide reaction.

• Gualandi, C., et al. (2020). Purple‐Light Promoted Thiol‐ene Reaction of Alkenes. ResearchGate.

• Li, Y., et al. (2019). Influence of Concentration of Thiol-Substituted Poly(dimethylsiloxane)s on the Properties, Phases, and Swelling Behaviors of Their Crosslinked Disulfides. Polymers, 11(10), 1681.

• Islam, M. R., et al. (2018). Synthesis and Characterization of Crosslinked Polymers from Cottonseed Oil. ChemRxiv.

• Cengiz, N., et al. (2017). Orthogonal Thiol-ene 'Click' Reactions: A Powerful Combination for Fabrication and Functionalization of Patterned Hydrogels. RSC.

• Teyssedre, G., et al. (2001). Characterisation of crosslinked polyethylene materials by luminescence techniques. Journal of Physics: Condensed Matter, 13(49), 11025.

• The Bumbling Biochemist. (2021). Protein-protein crosslinking - an overview with emphasis on structural biology uses.

• Lyon, R. P., et al. (2014). Long-Term Stabilization of Maleimide–Thiol Conjugates. Bioconjugate Chemistry, 25(8), 1459-1466.

• Reddit. (2019). Why isn't the formation of disulfide bridges pH dependent?.

• MDPI. (n.d.). Special Issue : Cross-linked Polymers.

• Thermo Fisher Scientific. (2018). Strategies for successful crosslinking and bioconjugation applications. YouTube.

• Luxenhofer, R., et al. (2012). Poly(2-oxazoline) hydrogels by photoinduced thiol-ene “click” reaction using different dithiol crosslinkers. Macromolecular Bioscience, 12(11), 1516-1526.

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Troubleshooting guide for nanoparticle functionalization with dithiols

Welcome, researchers and innovators. This guide is designed to serve as a dedicated resource for troubleshooting the functionalization of nanoparticles with dithiols. As Senior Application Scientists, we understand that nanoparticle surface chemistry is a landscape of nuanced interactions where minor variations can lead to significant changes in experimental outcomes. This guide moves beyond simple step-by-step instructions to explain the underlying scientific principles, empowering you to diagnose and resolve issues effectively.

Section 1: Troubleshooting Guide (Q&A Format)

This section addresses the most common challenges encountered during the dithiol functionalization process.

Category 1: Nanoparticle Aggregation & Instability

This is the most frequent failure mode, often observed as a color change of the nanoparticle solution (e.g., from red to purple or blue for gold nanoparticles) or visible precipitation.

Question: Why did my nanoparticle solution immediately aggregate and change color after I added the dithiol?

Answer: This rapid aggregation is typically caused by a catastrophic loss of colloidal stability due to the disruption of the nanoparticle's surface charge. Here are the primary causes and their solutions:

• Cause 1: Charge Shielding & Ligand Displacement. Most nanoparticles are initially stabilized by electrostatic repulsion from surface ligands like citrate. When you introduce dithiols, they begin to displace these native ligands. If this process is too rapid or if the dithiol concentration is too high, the repulsive surface charge is neutralized before a new, stable dithiol layer can form, leading to uncontrolled aggregation driven by van der Waals forces.[1][2]

  • Solution: Introduce the dithiol solution slowly and dropwise to the nanoparticle suspension under vigorous stirring. This allows for a more controlled, gradual ligand exchange process, giving the nanoparticles time to rearrange on the surface without collapsing the colloidal system.

• Cause 2: Inter-particle Cross-linking. Dithiols are bifunctional linkers by nature. If added in excess, one dithiol molecule can bind to two different nanoparticles, acting as a bridge and pulling them together. This process, if uncontrolled, rapidly leads to the formation of large, irreversible aggregates.[3][4]

  • Solution: Carefully optimize the molar ratio of dithiol to nanoparticles. Start with a substoichiometric or equimolar ratio and gradually increase it. The goal is to favor the binding of both thiol groups of a single molecule to the same nanoparticle (forming a loop) or to achieve a controlled, limited degree of cross-linking if small oligomers are desired.[3]

• Cause 3: Incorrect pH. The binding of a thiol to a gold surface is most efficient when the thiol is in its deprotonated thiolate form (S⁻). The pKa of alkanethiols is typically around 10-11. Operating at a pH below the pKa results in a slow and inefficient reaction, leaving the nanoparticles vulnerable to aggregation for longer periods.

  • Solution: Adjust the pH of the nanoparticle solution to be neutral or slightly basic (pH 7-9) before adding the dithiol. This increases the concentration of the reactive thiolate anion, promoting faster and more efficient binding to the nanoparticle surface. However, avoid extremely high pH values, which can also cause nanoparticle instability.

• Cause 4: High Ionic Strength. The addition of salts or buffers can compress the electrical double layer that surrounds the nanoparticles, reducing their electrostatic repulsion and making them more prone to aggregation.[1]

  • Solution: Perform the functionalization in a low ionic strength medium. If buffers are necessary, use the lowest concentration that is effective. If your dithiol is dissolved in a buffer, ensure this does not significantly increase the overall ionic strength of the final reaction mixture.

Question: My nanoparticles are stable immediately after functionalization but aggregate after purification (e.g., centrifugation). Why?

Answer: This delayed aggregation often points to incomplete or weak functionalization, which is insufficient to withstand the stress of purification.

• Cause 1: Insufficient Ligand Coverage. The dithiol molecules may not have fully covered the nanoparticle surface, leaving exposed patches. These patches can stick together when the particles are forced into close contact during centrifugation.

  • Solution: Increase the reaction incubation time (e.g., from 1 hour to overnight) to allow for maximum ligand packing on the surface.[5] Consider a gentle "aging" step where the solution is left to stir at room temperature for several hours.

• Cause 2: Removal of Excess Stabilizer. The purification process removes not only unreacted dithiols but also any excess dithiol that might have been acting as a passive stabilizer in the solution. If the surface coverage is not dense enough, the removal of this excess ligand can lead to instability.

  • Solution: Ensure your functionalization protocol is optimized for high surface coverage. After the initial reaction, you can try adding a small amount of a monothiol (e.g., a short-chain PEG-thiol) to "backfill" any small gaps on the surface. This can significantly enhance stability.

• Cause 3: Resuspension Issues. The pellet formed during centrifugation can be difficult to resuspend without causing some degree of aggregation, especially if the functionalization is not perfect.

  • Solution: Use the lowest possible centrifugation speed and time required to pellet the nanoparticles. When resuspending, do not vortex aggressively. Instead, gently pipette the solution up and down or use a bath sonicator for a very short duration (seconds). Resuspend in a suitable, well-degassed solvent.

Category 2: Low or Inefficient Functionalization

In this scenario, the nanoparticles remain stable, but characterization reveals that little to no dithiol has actually bound to the surface.

Question: How do I know if my functionalization was successful, and what should I do if it wasn't?

Answer: Successful functionalization is confirmed through a combination of characterization techniques that probe the changes in the nanoparticle's physical and chemical properties. If these changes are not observed, your functionalization was likely inefficient.

• Confirmation & Troubleshooting:

  • UV-Vis Spectroscopy:

    • What to expect: A red-shift in the Localized Surface Plasmon Resonance (LSPR) peak. The magnitude of the shift depends on the nanoparticle size and the length/nature of the dithiol, but shifts of 2-10 nm are typical for successful functionalization.[5][6] A large red-shift accompanied by a significant broadening of the peak indicates aggregation, not just surface modification.[7]

    • Troubleshooting (No Shift): If there is no shift, it implies no significant change in the local refractive index around the nanoparticle, meaning the dithiol has not bound. Re-evaluate your reaction conditions: check the pH, increase the dithiol concentration moderately, and extend the reaction time.

  • Dynamic Light Scattering (DLS):

    • What to expect: An increase in the hydrodynamic diameter (Z-average) of the nanoparticles. This increase should be consistent with the length of the dithiol molecule now coating the surface.

    • Troubleshooting (No Size Increase): No change in size confirms a lack of functionalization. Verify that your dithiol is soluble in the reaction solvent and is not degraded. Ensure the thiol groups are active (see protocol section on activating thiols).

  • Zeta Potential:

    • What to expect: A significant change in the surface charge. For example, if you start with negatively charged citrate-capped nanoparticles (typically -30 to -50 mV), and functionalize with a neutral dithiol, the zeta potential should become less negative (e.g., move towards -10 to 0 mV).[8]

    • Troubleshooting (No Change in Zeta Potential): This indicates the original surface ligands have not been displaced. This is a strong sign of a failed reaction. Review all reaction parameters, starting with the reactivity of your dithiol.

Category 3: Inconclusive Characterization

Sometimes the results from characterization are ambiguous, making it difficult to determine the outcome of the experiment.

Question: My DLS results show a very large particle size and a high Polydispersity Index (PDI) after functionalization. What does this mean?

Answer: A high Z-average with a PDI > 0.3 typically indicates the presence of a small population of large aggregates, even if the solution looks clear to the eye. DLS is highly sensitive to larger particles, which can skew the average result.

• What to Do:

  • Check the UV-Vis Spectrum: Look for the emergence of a second, red-shifted peak or a significant broadening of the primary LSPR peak, which is a classic sign of aggregation.[9]

  • Use TEM: Transmission Electron Microscopy is the definitive technique to visualize your sample. It will clearly show if you have a majority of well-functionalized single particles alongside a few large aggregates, or if the entire sample has aggregated.

  • Refine Purification: Try to remove the aggregates through controlled centrifugation. A short, low-speed spin can sometimes pellet the larger aggregates while leaving the smaller, well-functionalized nanoparticles in the supernatant.

Section 2: Key Experimental Protocols & Reference Data

Protocol 1: Controlled Functionalization of Gold Nanoparticles with a Dithiol

This protocol is designed for a standard ligand exchange reaction on pre-synthesized citrate-capped gold nanoparticles (AuNPs).

• Preparation & Activation of Dithiol:

  • Rationale: Thiol groups can oxidize to form disulfides, which are unreactive. This step ensures the thiol is in its active, reduced form.

  • Step 1.1: Dissolve the dithiol in a suitable solvent (e.g., ethanol or DMSO for hydrophobic dithiols, or a buffered aqueous solution for hydrophilic ones) to a concentration of ~1 mg/mL.

  • Step 1.2 (Optional but Recommended): If the dithiol has been stored for a long time, activate it by adding a small molar excess of a reducing agent like Dithiothreitol (DTT). Incubate for 30 minutes. The activated dithiol should be purified from the DTT using a suitable method (e.g., chromatography) before use, or use a protocol where DTT is not required.[10]

• Nanoparticle pH Adjustment:

  • Rationale: As discussed, a slightly basic pH facilitates the formation of the reactive thiolate anion, speeding up the reaction and improving stability.

  • Step 2.1: Take your stock solution of citrate-capped AuNPs. While stirring gently, monitor the pH.

  • Step 2.2: Slowly add a dilute solution of NaOH (e.g., 0.01 M) dropwise until the pH of the AuNP solution is between 8.0 and 9.0.

• Ligand Exchange Reaction:

  • Rationale: A slow, controlled addition of the dithiol prevents rapid charge neutralization and uncontrolled cross-linking.

  • Step 3.1: Vigorously stir the pH-adjusted AuNP solution.

  • Step 3.2: Add the activated dithiol solution dropwise over a period of 5-10 minutes. The total amount added should correspond to a pre-determined, optimized molar ratio (start with a 1:1 molar ratio of dithiol molecules to nanoparticles).

  • Step 3.3: Allow the reaction to proceed at room temperature with continuous stirring for at least 4-6 hours. For maximal surface coverage, this can be extended to 12-24 hours.

• Purification:

  • Rationale: Removal of excess, unreacted dithiol and displaced citrate ligands is crucial for downstream applications.

  • Step 4.1: Transfer the reaction mixture to centrifuge tubes.

  • Step 4.2: Centrifuge the solution at a speed sufficient to form a soft pellet of the AuNPs. This will depend on nanoparticle size (e.g., for 20 nm AuNPs, ~12,000 x g for 15 minutes is a good starting point).

  • Step 4.3: Carefully remove the supernatant.

  • Step 4.4: Resuspend the pellet in a fresh, clean solvent (e.g., ultrapure water or ethanol, depending on the dithiol's properties). Use gentle pipetting or brief bath sonication.

  • Step 4.5: Repeat the centrifugation and resuspension steps 2-3 times to ensure complete removal of impurities.

• Characterization & Storage:

  • Step 5.1: Characterize the final product using UV-Vis, DLS, and Zeta Potential analysis as described below.

  • Step 5.2: Store the functionalized nanoparticles in a low-concentration buffer or solvent at 4°C, protected from light.

Protocol 2: Characterization Workflow

• UV-Vis Spectroscopy:

  • Dilute a small aliquot of the nanoparticle solution (before and after functionalization) in a cuvette with the appropriate solvent.

  • Scan the absorbance from 400 nm to 700 nm.

  • Record the wavelength of the maximum absorbance (λ_max) for the LSPR peak.

• Dynamic Light Scattering (DLS) & Zeta Potential:

  • Use a dedicated DLS/Zeta Potential instrument.

  • Dilute the nanoparticle sample in ultrapure, filtered (0.22 µm) water or a very low molarity buffer (e.g., 1 mM KCl) to avoid multiple scattering effects.

  • For Zeta Potential, ensure you are using the correct folded capillary cells and that the instrument is properly calibrated.

  • Record the Z-average diameter, Polydispersity Index (PDI), and the mean Zeta Potential.

Reference Data Table

The table below provides typical values you can expect from characterization before and after a successful and stable dithiol functionalization of ~20 nm citrate-capped gold nanoparticles.

Parameter	Before Functionalization (Citrate-Capped)	After Successful Functionalization (Dithiol-Capped)	Indication of Failure (Aggregation)
Visual Appearance	Ruby Red Solution	Ruby Red Solution	Purple/Blue Solution or Precipitate
LSPR λ_max (UV-Vis)	~520 nm	~522 - 530 nm (slight red-shift)[5]	>540 nm (large red-shift) & peak broadening[7]
Z-Average (DLS)	~22-25 nm	~25-35 nm (increase depends on dithiol length)	>100 nm
PDI (DLS)	< 0.2	< 0.3	> 0.5
Zeta Potential	-30 to -50 mV	-15 to +5 mV (less negative or near neutral)[8]	~0 mV (unstable) or highly variable

Section 3: Visual Workflow & Logic Diagrams

Diagram 1: Experimental Workflow

This diagram outlines the key decision and action points in a typical dithiol functionalization experiment.

Caption: Workflow for dithiol functionalization of gold nanoparticles.

Diagram 2: Troubleshooting Logic

This flowchart provides a logical path to diagnose common issues based on initial observations.

Caption: Troubleshooting flowchart for dithiol functionalization issues.

References

• Vaknin, D., et al. (2018). Ordered Networks of Gold Nanoparticles Crosslinked by Dithiol‐Oligomers. Advanced Materials. Available at: [Link]

• Ahonen, P., et al. (2006). Formation of stable Ag-nanoparticle aggregates induced by dithiol cross-linking. The Journal of Physical Chemistry B. Available at: [Link]

• Laaksonen, T., et al. (2025). Formation of Stable Ag-Nanoparticle Aggregates Induced by Dithiol Cross-Linking. Journal of Physical Chemistry B. Available at: [Link]

• Weller, H., et al. (2025). Controlled Formation of Gold Nanoparticle Dimers Using Multivalent Thiol Ligands. Langmuir. Available at: [Link]

• Castañeda, M. T., et al. (2018). Step-by-step AuNP functionalization with thiol-modified oligonucleotide probes. Methods in Molecular Biology. Available at: [Link]

• Ghorbani, M., et al. (2022). Unique Properties of Surface-Functionalized Nanoparticles for Bio-Application. International Journal of Molecular Sciences. Available at: [Link]

• Nanopartz. (n.d.). Gold Nanoparticle Functionalization Methods. Nanopartz.com. Available at: [Link]

• Weller, H., et al. (2011). Controlled formation of gold nanoparticle dimers using multivalent thiol ligands. Langmuir. Available at: [Link]

• Pino, P., et al. (2016). Constructing bifunctional nanoparticles for dual targeting: improved grafting and surface recognition assessment of multiple ligand nanoparticles. Nanoscale. Available at: [Link]

• El-Sayed, M. A., et al. (2025). Surface functionalization of polymeric nanoparticles for tumor drug delivery: approaches and challenges. Expert Opinion on Drug Delivery. Available at: [Link]

• Liu, J., et al. (2014). Instantaneous and Quantitative Functionalization of Gold Nanoparticles with Thiolated DNA Using a pH-Assisted and Surfactant-Free Method. Journal of the American Chemical Society. Available at: [Link]

• Question on ResearchGate. (2025). How to avoid aggregation of gold nanoparticles during conjugation with antibody? ResearchGate. Available at: [Link]

• Frisbie, C. D., et al. (2023). Controlling the spacing of the linked graphene oxide system with dithiol linkers under confinement. Nanoscale. Available at: [Link]

• Prasad, P. N., et al. (2007). Surface functionalization of gold nanoparticles using hetero-bifunctional poly(ethylene glycol) spacer for intracellular tracking and delivery. Bioconjugate Chemistry. Available at: [Link]

• Lou, X., et al. (2016). Zeta-potential data reliability of gold nanoparticle biomolecular conjugates and its application in sensitive quantification of surface absorbed protein. Colloids and Surfaces B: Biointerfaces. Available at: [Link]

• Question on ResearchGate. (2021). How to modify gold nanoparticles by thiol? ResearchGate. Available at: [Link]

• Patra, J. K., et al. (2018). A Review on the Synthesis and Functionalization of Gold Nanoparticles as a Drug Delivery Vehicle. Frontiers in Pharmacology. Available at: [Link]

• nanoComposix. (2017). Tutorial | Covalent Conjugation of Antibodies to Gold Nanoparticles. YouTube. Available at: [Link]

• Ghosal, K., et al. (2022). A Detailed Review on Synthesis, Functionalization, Application, Challenges, and Current Status of Magnetic Nanoparticles in the Field of Drug Delivery and Gene Delivery System. AAPS PharmSciTech. Available at: [Link]

• Grzybowski, B. A., et al. (2022). Reversible assembly of nanoparticles: theory, strategies and computational simulations. Nanoscale. Available at: [Link]

• Szabó, Z., et al. (2018). Study of the Stability of Functionalized Gold Nanoparticles for the Colorimetric Detection of Dipeptidyl Peptidase IV. Sensors. Available at: [Link]

• Molina, M., et al. (2021). Aggregation of Gold Nanoparticles in Presence of the Thermoresponsive Cationic Diblock Copolymer PNIPAAM48-b-PAMPTMA6(+). Polymers. Available at: [Link]

• Piantanida, L., et al. (2017). Highly efficient gold nanoparticle dimer formation via DNA hybridization. RSC Advances. Available at: [Link]

• Thuy, T. T. D., et al. (2021). Precise size-control and functionalization of gold nanoparticles synthesized by plasma–liquid interactions: using carboxylic, amino, and thiol ligands. Nanoscale Advances. Available at: [Link]

• Ulijn, R. V., et al. (2025). Mechanism of Cationic Peptide-Induced Assembly of Gold Nanoparticles: Modulation of Electrostatic Repulsion. ChemRxiv. Available at: [Link]

• Stevens, M. M., et al. (2013). A method for controlling the aggregation of gold nanoparticles: tuning of optical and spectroscopic properties. ACS Nano. Available at: [Link]

• ResearchGate. (n.d.). Zeta potential of gold nanoparticles coated with thiol. ResearchGate. Available at: [Link]

• Howes, P. D., et al. (2013). A method for controlling the aggregation of gold nanoparticles: tuning of optical and spectroscopic properties. ACS Nano. Available at: [Link]

• Bard, A. J., et al. (2018). How Fast Can Thiols Bind to the Gold Nanoparticle Surface?. Photochemistry and Photobiology. Available at: [Link]

• Calzolai, L., et al. (2022). How to Use Localized Surface Plasmon for Monitoring the Adsorption of Thiol Molecules on Gold Nanoparticles?. Nanomaterials. Available at: [Link]

• Xia, Y., et al. (2023). Quantification, Exchange, and Removal of Surface Ligands on Noble-Metal Nanocrystals. Accounts of Chemical Research. Available at: [Link]

• Brust, M., et al. (1994). Synthesis of Thiol-derivatised Gold Nanoparticles in a Two-phase Liquid–Liquid System. Journal of the Chemical Society, Chemical Communications. Available at: [Link]

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• Particle Technology Labs. (2019). PTL Now Conducting Analyses for Hemp Derived CBD Oil and Emulsions Containing ≤0.3% THC. Particle Technology Labs. Available at: [Link]

• ResearchGate. (n.d.). FTIR trace showing the presence of thiol groups at 2550 cm −1. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Δ LSPR shift of different Au NPs after conjugation with MUA. ResearchGate. Available at: [Link]

• Xing, B., et al. (2023). The Role of Inorganic Nanomaterials in Overcoming Challenges in Colorectal Cancer Diagnosis and Therapy. Cancers. Available at: [Link]

• Li, Y., et al. (2011). Growth and assembly of monodisperse Ag nanoparticles by exchanging the organic capping ligands. Journal of Materials Research. Available at: [Link]

• Rizzarelli, P., et al. (2016). Surface Analysis of Gold Nanoparticles Functionalized with Thiol-Modified Glucose SAMs for Biosensor Applications. Journal of Nanomaterials. Available at: [Link]

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Technical Support Center: Purity Analysis of 4,5-Bis(mercaptomethyl)-o-xylene

Welcome to the technical support guide for the purity analysis of 4,5-Bis(mercaptomethyl)-o-xylene (CAS 10230-61-2)[1]. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated starting protocols for both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). As a dithiol, this compound presents unique analytical challenges, primarily due to the high reactivity of its two mercaptomethyl (-CH₂SH) groups. This guide is designed to equip researchers, scientists, and drug development professionals with the expertise to navigate these challenges effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to help you decide on the most appropriate analytical strategy for your needs.

Q1: Should I use GC or HPLC for purity analysis of 4,5-Bis(mercaptomethyl)-o-xylene?

A1: The choice between GC and HPLC depends on your specific analytical goals, available equipment, and the nature of the expected impurities.

• Choose Gas Chromatography (GC) if your primary goal is to quantify volatile or semi-volatile impurities, or if you have access to a GC-MS system for definitive impurity identification. However, direct analysis is challenging due to the polar and reactive nature of the thiol groups. Derivatization is almost always necessary to improve volatility and thermal stability, and to prevent interaction with the GC system.[2][3][4]

• Choose High-Performance Liquid Chromatography (HPLC) if you are analyzing for non-volatile impurities, such as oxidation products (disulfides), or if you want to avoid the extra sample preparation step of derivatization. HPLC offers a more direct analysis but requires careful mobile phase selection to ensure the stability of the thiol groups during the run.[5][6]

Below is a decision-making diagram to help guide your choice.

Caption: Decision tree for selecting GC or HPLC.

Q2: What is the most critical challenge when analyzing this dithiol?

A2: The primary challenge is the oxidative instability of the two thiol (-SH) groups. These groups can readily oxidize to form disulfide bonds, leading to the formation of dimers or polymers. This is not just a sample stability issue; it can occur in the GC inlet, on the HPLC column, or even during sample preparation. Preventing this degradation is the most critical aspect of developing a robust purity method.

Caption: Primary degradation pathway of thiols.

Q3: What are the likely impurities I should expect?

A3: Besides the disulfide-linked dimer, other potential impurities can arise from the synthesis process. These may include:

• Starting materials: Incomplete reaction of precursors.

• Byproducts: Formation of isomers or related substances during synthesis.[7]

• Solvent residues: Residual solvents from purification steps.

• Degradation products: Besides oxidation, other degradation pathways might exist depending on storage conditions (e.g., light, temperature).

Section 2: Troubleshooting Guide for GC Analysis

Gas chromatography of polar, reactive thiols requires derivatization to replace the active hydrogens on the sulfur atoms.[2][3] Silylation is a common and effective technique.[3] This section assumes a silylation derivatization step (e.g., using BSTFA or MSTFA) is performed prior to injection.

GC Troubleshooting Q&A

Q: Why am I seeing no peak or a very small peak for my compound? A: This often points to issues with derivatization, injection, or adsorption in the system.

• Cause 1: Incomplete Derivatization. The silylation reaction is highly sensitive to moisture.[2] Any water in your sample or solvent will consume the reagent.

  • Solution: Ensure your sample is completely dry. Use anhydrous solvents and store silylation reagents under an inert atmosphere (e.g., nitrogen or argon). Consider using a reagent with a catalyst, like TMCS, for sterically hindered groups, although this is less likely to be an issue for this compound.[3]

• Cause 2: Adsorption. The underivatized or partially derivatized thiol is highly active and can irreversibly adsorb to active sites in the GC inlet (liner, seals) or the column.[4]

  • Solution: Use a deactivated inlet liner (sometimes called a "silylated" or "silanized" liner). Ensure all seals and ferrules in the flow path are made of inert materials. If contamination is suspected, trim the first 10-30 cm from the front of the column.[8]

• Cause 3: Thermal Degradation. Although derivatization increases stability, the compound might still degrade if the inlet temperature is too high.

  • Solution: Start with a lower inlet temperature (e.g., 250 °C) and gradually increase it only if you observe peak broadening, which might indicate slow volatilization.

Q: My peaks are broad or tailing. What's the cause? A: Peak tailing for this compound is a classic symptom of secondary interactions with active sites.

• Cause 1: Exposed Silanols. Active silanol groups (-Si-OH) on the inlet liner or the column surface can interact with any remaining polar character on your derivatized molecule.

  • Solution: First, confirm your derivatization is complete. If the problem persists, use a highly inert column (e.g., those marketed with "low-bleed" or "inert" specifications). As a last resort, you can try to "prime" the system by injecting a high-concentration standard several times to saturate the active sites before running your analytical samples.

• Cause 2: Improper Flow Rate. An incorrect carrier gas flow rate (or linear velocity) can lead to band broadening.

  • Solution: Ensure your carrier gas flow rate is set to the optimal value for your column diameter and carrier gas type (e.g., ~35-40 cm/sec for Helium). Refer to your column manufacturer's guidelines.

Q: I'm seeing extra, unexpected peaks in my chromatogram ("ghost peaks"). Where are they from? A: Ghost peaks can come from contamination in the system or from side reactions during derivatization.

• Cause 1: Septum Bleed or Liner Contamination. Contaminants can build up in the inlet from previous injections or from the degradation of the septum.[8]

  • Solution: Replace the septum and inlet liner. Before installing, bake out the new septum according to the manufacturer's instructions. Perform a blank run (injecting only solvent) after maintenance to ensure the system is clean.[9]

• Cause 2: Derivatization Byproducts. Silylation reagents can produce their own byproducts that show up in the chromatogram.

  • Solution: Run a "reagent blank" where you perform the derivatization procedure without the analyte. This will help you identify peaks originating from the reagent itself.

Suggested GC Protocol (Starting Point)

This protocol is a robust starting point. Optimization will be required for your specific instrument and column.

1. Sample Derivatization Workflow

Caption: GC sample derivatization workflow.

2. GC Instrument Parameters

Parameter	Suggested Value	Rationale
GC System	GC with Flame Ionization Detector (FID) or Mass Spectrometer (MS)	FID is robust for quantification; MS is essential for identification.
Column	Low-bleed 5% Phenyl Polysiloxane (e.g., DB-5ms, HP-5ms)	A general-purpose, robust phase suitable for a wide range of analytes.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions providing good resolving power.
Carrier Gas	Helium or Hydrogen	Set to optimal linear velocity (~35 cm/s for He).
Inlet Temp.	250 °C	Balances volatilization with minimizing thermal degradation.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading and ensures sharp peaks.
Oven Program	100 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min	An initial starting point; adjust based on analyte retention time.
Detector Temp.	300 °C (FID)	Ensures no condensation of analyte post-column.

Section 3: Troubleshooting Guide for HPLC Analysis

HPLC, particularly reversed-phase chromatography, allows for the direct analysis of 4,5-Bis(mercaptomethyl)-o-xylene without derivatization. Success hinges on preventing on-column oxidation and managing secondary interactions.

HPLC Troubleshooting Q&A

Q: My retention times are drifting or shifting between injections. What is happening? A: Retention time instability is often related to the mobile phase or column temperature.[10]

• Cause 1: Mobile Phase Composition Change. Selective evaporation of the more volatile solvent (e.g., acetonitrile or methanol) from the mobile phase reservoir will change its composition and affect retention.[10]

  • Solution: Always cover your mobile phase reservoirs. Prepare fresh mobile phase daily. If using an online mixer, ensure the pump's proportioning valves are functioning correctly.[10]

• Cause 2: Lack of Column Temperature Control. Small fluctuations in ambient lab temperature can cause retention shifts, especially for sensitive methods.[11]

  • Solution: Use a column oven to maintain a constant, stable temperature (e.g., 30 °C). This is crucial for method robustness.

• Cause 3: Insufficient Column Equilibration. If you change the mobile phase or gradient, the column needs time to fully equilibrate with the new conditions.

  • Solution: Before starting a sequence, flush the column with the new mobile phase for at least 10-15 column volumes.

Q: I am seeing peak tailing or poor peak shape. How can I fix this? A: Peak tailing in HPLC is often caused by secondary interactions between the analyte and the stationary phase, or by issues outside the column.

• Cause 1: Silanol Interactions. The thiol groups can interact with residual silanols on the silica-based C18 column, especially at neutral pH.

  • Solution: Lower the mobile phase pH by adding an acid like formic acid or acetic acid (0.1% is typical).[12] At a lower pH (e.g., pH 3), silanols are protonated and less likely to interact with the analyte.

• Cause 2: Metal Chelation. Thiols can chelate with trace metals present in the HPLC system (e.g., stainless steel frits, tubing) or on the silica support.

  • Solution: Adding a small amount of a chelating agent like EDTA to the mobile phase can sometimes help, but this is a less common solution. A better approach is to use PEEK or MP35N tubing and frits where possible.

• Cause 3: Extra-Column Volume. Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening.[13]

  • Solution: Minimize the length and internal diameter of all tubing. Ensure all fittings are correctly made (e.g., ferrule is not swaged in the wrong place).

Q: My peak area is decreasing over a sequence, or I see a new peak growing in. Why? A: This is a strong indicator of analyte instability, likely oxidation to the disulfide.

• Cause 1: Oxidation in the Autosampler. Samples left in vials for extended periods can degrade.

  • Solution: Use a cooled autosampler if available. Prepare samples fresh and analyze them promptly. Consider adding an antioxidant to the sample diluent, but be aware this will add another component to the chromatogram.

• Cause 2: On-Column Oxidation. Dissolved oxygen in the mobile phase can cause oxidation during the chromatographic run.

  • Solution: Degas the mobile phase thoroughly using an online degasser, helium sparging, or sonication under vacuum.[12] Keeping the pH low (e.g., < 4) can also help reduce the rate of thiol oxidation.

Suggested HPLC Protocol (Starting Point)

This protocol provides a foundation for a robust reversed-phase HPLC method.

1. HPLC Analysis Workflow

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 3. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. diva-portal.org [diva-portal.org]
• 7. researchgate.net [researchgate.net]
• 8. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 9. agilent.com [agilent.com]
• 10. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. ucl.ac.uk [ucl.ac.uk]
• 13. realab.ua [realab.ua]

Technical Support Center: Strategies for Aqueous Solubilization of 4,5-Bis(mercaptomethyl)-o-xylene

This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with the aqueous solubility of 4,5-Bis(mercaptomethyl)-o-xylene. We will explore the underlying chemical principles governing its solubility and provide validated, step-by-step protocols to overcome these issues, ensuring the integrity of your experiments.

Core Issue: Why is 4,5-Bis(mercaptomethyl)-o-xylene Poorly Soluble in Water?

The primary obstacle to using 4,5-Bis(mercaptomethyl)-o-xylene in aqueous reactions is its molecular structure. The compound consists of a nonpolar, hydrophobic o-xylene core, which is structurally similar to common organic solvents and repels polar water molecules.[1] While it possesses two polar mercaptomethyl (-CH₂SH) groups, their contribution is insufficient to overcome the hydrophobicity of the aromatic backbone at neutral pH.

Causality—The Role of pKa: The key to enhancing solubility lies in the thiol (-SH) groups. Thiols are weak acids and can be deprotonated to form thiolate anions (-S⁻).[2] This conversion from a neutral group to a charged ion dramatically increases the molecule's polarity and its affinity for water. The pH at which half of the thiol groups are deprotonated is defined by the pKa value. For typical alkyl thiols, the pKa is around 8.5-10.[2] By raising the pH of the aqueous solution above the pKa, we can drive the equilibrium towards the highly soluble thiolate form.

Caption: The equilibrium shift from neutral thiol to charged thiolate via pH adjustment is key for solubilization.

Frequently Asked Questions & Troubleshooting

Q1: I tried dissolving the compound directly in my neutral buffer (pH 7.4) and it just formed a precipitate. What is the correct procedure?

Directly adding a hydrophobic compound to an aqueous buffer is a common misstep. The recommended method involves a combination of a co-solvent and pH adjustment to ensure complete dissolution.

Experimental Protocol: Solubilization via Co-Solvent and pH Adjustment

• Stock Solution Preparation: First, dissolve the 4,5-Bis(mercaptomethyl)-o-xylene in a minimal volume of a water-miscible organic co-solvent. Dimethyl sulfoxide (DMSO) is an excellent choice due to its high solubilizing power and miscibility with water.[3] Prepare a concentrated stock (e.g., 100 mM).

• Buffer Preparation: Prepare your desired aqueous buffer (e.g., phosphate, borate).

• pH Adjustment of Buffer: Before adding the compound, adjust the pH of the aqueous buffer to be 1-2 units above the thiol pKa. A pH of 10.5 to 11 is a reliable starting point. This pre-adjustment is critical to ensure the compound encounters a deprotonating environment immediately.

• Slow Addition: While vigorously stirring the alkaline aqueous buffer, add the stock solution dropwise. This gradual introduction prevents localized high concentrations that could lead to precipitation.

• Confirmation of Dissolution: Continue stirring until the solution is completely clear. The formation of the thiolate salt should render the compound fully soluble.

• Final pH Titration (Optional): If your reaction must be performed at a lower pH, you can now carefully and slowly titrate the pH back down using a dilute acid (e.g., 0.1 M HCl). Caution: Be aware that lowering the pH below the pKa may cause the compound to precipitate out of solution again. Monitor the solution for any signs of turbidity.

Q2: I've raised the pH, but my solution has a slight yellow tint and I'm getting inconsistent results. What's happening?

This is a classic sign of thiol oxidation. Thiolate anions, while highly soluble, are also extremely susceptible to oxidation by dissolved oxygen in the buffer, leading to the formation of disulfide bonds (R-S-S-R).[4][5] This dimerization alters the compound's reactivity and can lead to precipitation and inconsistent experimental outcomes. Disulfide formation is often accelerated at basic pH.[5]

Visualizing the Oxidation Side-Reaction

Caption: Thiolate anions are prone to oxidation by dissolved oxygen, forming inactive disulfide dimers.

Preventative Measures for Thiol Oxidation

• Degas Buffers: Before use, thoroughly degas all aqueous solutions by sparging with an inert gas (e.g., argon or nitrogen) for at least 15-30 minutes to remove dissolved oxygen.[6]

• Use Reducing Agents: Include a small amount of a reducing agent in your buffer to maintain the thiols in their reduced state. Tris(2-carboxyethyl)phosphine (TCEP) is highly recommended over dithiothreitol (DTT) for many applications as it is stable, odorless, and does not interfere with certain chemistries like maleimide couplings.[7] A final concentration of 100-500 µM TCEP is typically sufficient.

• Work Efficiently: Prepare your solutions fresh and use them as quickly as possible to minimize exposure to atmospheric oxygen.

Q3: My experiment is sensitive to both high pH and organic co-solvents. Are there any alternative methods?

Yes. If pH modification and co-solvents are incompatible with your system, using surfactants is an effective alternative.[8][9]

Mechanism of Action: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form spherical aggregates called micelles in water.[8] The interior of these micelles is hydrophobic, creating a microenvironment that can encapsulate poorly soluble compounds like 4,5-Bis(mercaptomethyl)-o-xylene, while the hydrophilic exterior keeps the entire micelle-drug complex dissolved in the aqueous phase.[10]

Table 1: Comparison of Solubilization Strategies

Strategy	Mechanism	Key Advantages	Common Issues & Mitigations
pH Adjustment	Deprotonates thiols to charged, polar thiolates.[2]	Simple, cost-effective, avoids adding complex reagents.	Risk of thiol oxidation (mitigate with inert gas/reducing agents). Not suitable for pH-sensitive reactions.
Co-solvents (e.g., DMSO, Ethanol)	Reduces the polarity of the bulk solvent, enhancing solvation of hydrophobic molecules.[3][11]	Highly effective at dissolving the compound for stock solutions.	Can interfere with biological assays or protein structure. Use the lowest effective concentration (typically <1% v/v in final solution).[12]
Surfactants (e.g., Tween® 20, Triton™ X-100)	Forms micelles that encapsulate the hydrophobic compound.[8][13]	Useful at neutral pH and avoids organic solvents.	Can interfere with cell membranes or certain analytical techniques. May be difficult to remove from the final product.

References

• Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. Antioxidants & Redox Signaling.[Link]

• Toxicological Profile for Xylene. Agency for Toxic Substances and Disease Registry (ATSDR).[Link]

• Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. Current Pharmaceutical Design.[Link]

• Discussion on dissolving hydrophobic compounds for cell culture. ResearchGate.[Link]

• The synthesis of water soluble decalin-based thiols and S-nitrosothiols—model systems for studying the reactions of nitric oxide. Organic & Biomolecular Chemistry.[Link]

• 4-BROMO-o-XYLENE. Organic Syntheses.[Link]

• Discussion on avoiding thiol oxidation. ResearchGate.[Link]

• Aquatic indirect photochemical transformations of natural peptidic thiols. Environmental Science: Processes & Impacts.[Link]

• The Hydrophobic Effect and the Role of Cosolvents. The Journal of Physical Chemistry B.[Link]

• The Basics of Thiols and Cysteines in Redox Biology and Chemistry. Free Radical Biology and Medicine.[Link]

• Oxidation of thiol compounds by molecular oxygen in aqueous solutions. ResearchGate.[Link]

• Separation of Organic Compounds from Surfactant Solutions: A Review. Separation and Purification Reviews.[Link]

• Modulating Thiol pKa Promotes Disulfide Formation at Physiological pH: An Elegant Strategy To Design Disulfide Cross-Linked Hyaluronic Acid Hydrogels. Biomacromolecules.[Link]

• Green analytical chemistry – the use of surfactants as a replacement of organic solvents in spectroscopy. ResearchGate.[Link]

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.[Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis.[Link]

• Conductive Monolithic Catalysts: Development and Industrial Pilot Tests for the Oxidation of o-Xylene to Phthalic Anhydride. ResearchGate.[Link]

• Discussion on minimizing thiol dimerization. ResearchGate.[Link]

• Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.

• An Easy Guide to Understanding How Surfactants Work. International Products Corporation.[Link]

• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Pharmaceutics.[Link]

• Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Journal of Visualized Experiments.[Link]

• Surfactant. Wikipedia.[Link]

• The role of thiols and disulfides in protein chemical and physical stability. The AAPS Journal.[Link]

• Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences.[Link]

Sources

• 1. Table 4-2, Physical and Chemical Properties of m-Xylene, o-Xylene, p-Xylene, and Mixed Xylenea - Toxicological Profile for Xylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. The Basics of Thiols and Cysteines in Redox Biology and Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wjbphs.com [wjbphs.com]
• 4. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The role of thiols and disulfides in protein chemical and physical stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijmsdr.org [ijmsdr.org]
• 10. Surfactant - Wikipedia [en.wikipedia.org]
• 11. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 12. researchgate.net [researchgate.net]
• 13. ipcol.com [ipcol.com]

Stability issues of 4,5-Bis(mercaptomethyl)-o-xylene under different pH conditions

Technical Support Center: 4,5-Bis(mercaptomethyl)-o-xylene

Welcome to the technical support guide for 4,5-Bis(mercaptomethyl)-o-xylene. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability and handling of this dithiol compound. Given the limited direct literature on this specific molecule, this guide synthesizes established principles of thiol chemistry to address common experimental challenges.

Frequently Asked Questions (FAQs)

General Properties and Storage

Q: What are the basic properties of 4,5-Bis(mercaptomethyl)-o-xylene?

A: 4,5-Bis(mercaptomethyl)-o-xylene, also known as 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene, is a solid, white to off-white crystalline powder. It is soluble in solvents like chloroform. The molecule's structure features two mercaptomethyl (-CH₂SH) groups attached to an o-xylene core. These thiol groups are the primary determinants of its chemical reactivity and instability.

Property	Value
Molecular Formula	C₁₀H₁₄S₂
Molecular Weight	198.34 g/mol [1][2]
CAS Number	10230-61-2[1][2]
Appearance	White to Almost white powder to crystal
Melting Point	65.0 to 69.0 °C
Purity	>96.0% (GC)
Solubility	Chloroform

Q: How should I store 4,5-Bis(mercaptomethyl)-o-xylene to ensure its stability?

A: Proper storage is critical to prevent degradation. The compound should be stored at room temperature, ideally in a cool, dark place below 15°C. For long-term stability, especially once the container is opened, flushing the headspace with an inert gas like argon or nitrogen is highly recommended to minimize exposure to atmospheric oxygen.[3] Storing samples at -80°C can also preserve thiol integrity for extended periods.[4][5]

Troubleshooting Guide: pH-Dependent Stability

The thiol groups of 4,5-Bis(mercaptomethyl)-o-xylene are susceptible to oxidation, a process that is significantly influenced by the pH of the solution. The primary degradation pathway is the oxidation of the two thiol groups to form an intramolecular disulfide bond, resulting in a cyclic disulfide, or intermolecular disulfide bonds, leading to oligomerization/polymerization.

Issue 1: Rapid Degradation of the Compound in Solution

Q: I've dissolved 4,5-Bis(mercaptomethyl)-o-xylene in a buffer for my experiment, but I'm observing a rapid loss of the active compound. What is happening?

A: The most likely cause is pH-dependent oxidation of the thiol groups. Thiols (R-SH) are more susceptible to oxidation at higher pH values because of the increased concentration of the thiolate anion (R-S⁻), which is the species that readily reacts with oxidants like molecular oxygen.[3] The rate of thiol transformation generally increases with rising solution pH.[6][7]

• Causality: The pKa of a typical aliphatic thiol is around 8-10. At pH values approaching and exceeding the pKa, a significant portion of the thiol groups will be deprotonated to the more reactive thiolate form. This anion is a potent nucleophile and is readily oxidized.

Troubleshooting Steps:

• pH Optimization: If your experimental conditions permit, work at a lower pH. Thiols are generally more stable in acidic conditions (pH < 7). For instance, some thiolated compounds show almost no oxidation at pH 5, while significant degradation is observed at pH 6 and 7.2.[8]

• Use Degassed Buffers: Dissolved oxygen is a primary oxidant. Prepare your buffers using deoxygenated water (e.g., by boiling and cooling under an inert gas, or by sparging with argon or nitrogen for at least 30 minutes).

• Work Under an Inert Atmosphere: Whenever possible, handle solutions of 4,5-Bis(mercaptomethyl)-o-xylene under an inert atmosphere, such as in a glovebox or using Schlenk line techniques.[3]

• Addition of Reducing Agents: In some applications, a small amount of a reducing agent like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) can be added to the solution to maintain the reduced state of the thiols. However, ensure this is compatible with your downstream application.

Caption: pH-dependent equilibrium of thiol and thiolate forms.

Issue 2: Inconsistent Results and Poor Reproducibility

Q: My experimental results using 4,5-Bis(mercaptomethyl)-o-xylene are highly variable from one day to the next. Why might this be?

A: Inconsistent results are often a symptom of uncontrolled degradation. Several factors, often related to pH and solution preparation, can contribute to this variability.

• Causality: The rate of thiol oxidation can be catalyzed by trace amounts of transition metal ions (e.g., Cu²⁺, Fe³⁺, Mn²⁺) present in your buffers or reagents.[9] The catalytic activity of these metals can also be pH-dependent.[9] Copper, in particular, is a potent catalyst for thiol oxidation.[7][9]

Troubleshooting Protocol: Ensuring Solution Consistency

• Use High-Purity Water and Reagents: Utilize metal-free water (e.g., from a high-quality water purification system) and analytical grade reagents for all buffers and solutions.

• Incorporate a Chelating Agent: Add a small concentration (e.g., 0.1-1 mM) of a chelating agent like ethylenediaminetetraacetic acid (EDTA) to your buffers. EDTA will sequester trace metal ions, thereby inhibiting their catalytic activity and slowing down the oxidation of your compound.[10]

• Standardize Solution Preparation:

  • Always prepare fresh solutions of 4,5-Bis(mercaptomethyl)-o-xylene immediately before use. Thiol-containing solutions have a limited shelf-life, even when stored at low temperatures.

  • If you must store solutions, flash-freeze aliquots in liquid nitrogen and store them at -80°C. Avoid repeated freeze-thaw cycles, as this can accelerate degradation.[4][5]

  • Document the age and handling of your solutions meticulously in your lab notebook.

Caption: Recommended workflow for preparing stable solutions.

Issue 3: Formation of Precipitate in Solution

Q: I observed a white precipitate forming in my solution of 4,5-Bis(mercaptomethyl)-o-xylene over time. What is this precipitate?

A: The precipitate is likely the oxidized form of the compound. While intramolecular disulfide formation yields a soluble cyclic product, intermolecular oxidation leads to the formation of dimers, trimers, and eventually polymers. These larger molecules have reduced solubility and will precipitate out of the solution.

• Causality: This is a direct consequence of the oxidation process described in the previous sections. The rate of precipitation will be higher under conditions that favor oxidation: higher pH, presence of oxygen, and catalytic metal ions.

Mitigation Strategies:

• Follow all the recommendations outlined in the previous sections: Use acidic, degassed buffers with EDTA, and handle the compound under an inert atmosphere.

• Solvent Choice: While aqueous buffers are common, if your experiment allows, consider using a less polar, aprotic organic solvent in which oxygen has lower solubility.[3] Ensure the chosen solvent is dry.[3]

• Concentration Effects: Higher concentrations of the dithiol may favor intermolecular reactions. If possible, work with the lowest effective concentration for your application.

Summary of pH Effects on Stability

pH Range	Predominant Species	Reactivity	Recommended Actions
Acidic (pH < 6)	R-SH (Thiol)	Low	Optimal for stability. Use degassed acidic buffers.
Neutral (pH 6-8)	Mix of R-SH and R-S⁻	Moderate to High	Use caution. Requires degassed buffers, EDTA, and inert atmosphere.[8]
Alkaline (pH > 8)	R-S⁻ (Thiolate)	Very High	Avoid if possible. Prone to rapid oxidation.[6][7] If necessary, stringent anaerobic conditions are mandatory.

References

• Handling thiols in the lab : r/chemistry. Reddit. [Link]

• Aquatic indirect photochemical transformations of natural peptidic thiols. RSC Publishing. [Link]

• Oxidation of thiol compounds by molecular oxygen in aqueous solutions. ResearchGate. [Link]

• Aquatic indirect photochemical transformations of natural peptidic thiols: impact of thiol properties, solution pH, solution salinity and metal ions. PubMed. [Link]

• Stability of thiol groups at different pH environments at 37°C. ResearchGate. [Link]

• Effects of storage conditions on thiol disulfide homeostasis. ResearchGate. [Link]

• Buffer concentration dramatically affects the stability of S -nitrosothiols in aqueous solutions. OSTI.GOV. [Link]

• Effects of storage conditions on thiol disulfide homeostasis. Medicine Science. [Link]

• 4, 5-Bis(mercaptomethyl)-o-xylene, min 96%, 1 gram. CP Lab Safety. [Link]

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• 2. scbt.com [scbt.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. medicinescience.org [medicinescience.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Aquatic indirect photochemical transformations of natural peptidic thiols: impact of thiol properties, solution pH, solution salinity and metal ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. osti.gov [osti.gov]

Technical Support Center: Refining Purification Techniques for 4,5-Bis(mercaptomethyl)-o-xylene

Welcome to the technical support center for 4,5-Bis(mercaptomethyl)-o-xylene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the purification of this versatile dithiol. As a compound susceptible to oxidation and presenting unique handling challenges, achieving high purity is critical for its successful application in research and development. This resource offers practical, field-proven insights to help you navigate the complexities of its purification.

Frequently Asked Questions (FAQs)

Q1: What is 4,5-Bis(mercaptomethyl)-o-xylene and what are its common applications?

4,5-Bis(mercaptomethyl)-o-xylene, also known as 1,2-Dimethyl-4,5-bis(mercaptomethyl)benzene, is an organic dithiol with the chemical formula C₁₀H₁₄S₂.[1] Its two thiol (-SH) groups make it an excellent ligand for coordinating with metal ions and a valuable building block in the synthesis of more complex molecules, including macrocycles and polymers. It is often used in materials science and for creating self-assembled monolayers.

Q2: What are the primary challenges in purifying 4,5-Bis(mercaptomethyl)-o-xylene?

The main challenge in purifying this compound is its susceptibility to oxidation. The thiol groups can readily oxidize in the presence of air to form disulfide bridges, leading to the corresponding disulfide impurity.[2] Additionally, like many thiols, it has a strong, unpleasant odor, necessitating careful handling in a well-ventilated fume hood.[3]

Q3: What are the likely impurities in a crude sample of 4,5-Bis(mercaptomethyl)-o-xylene?

The impurity profile of your sample will largely depend on its synthetic route. A common synthesis involves the reaction of 1,2-bis(chloromethyl)-4,5-dimethylbenzene with a sulfur source like thiourea. Based on this, potential impurities include:

• Disulfide of 4,5-Bis(mercaptomethyl)-o-xylene: The primary and most common impurity, formed by oxidation.

• Unreacted 1,2-bis(chloromethyl)-4,5-dimethylbenzene: The starting material for the synthesis.

• Mono-substituted intermediate: 1-(chloromethyl)-2-(mercaptomethyl)-4,5-dimethylbenzene.

• Solvent residues: From the reaction or initial work-up.

Q4: How can I assess the purity of my 4,5-Bis(mercaptomethyl)-o-xylene sample?

Several analytical techniques can be employed:

• ¹H NMR Spectroscopy: This is a powerful tool to assess purity. The proton NMR spectrum of pure 4,5-Bis(mercaptomethyl)-o-xylene in DMSO-d₆ shows distinct peaks for the aromatic protons (around 7.05 ppm), the methylene protons adjacent to the sulfur (around 3.76 ppm), the thiol protons (around 2.78 ppm), and the methyl protons on the benzene ring (around 2.16 ppm).[4] The presence of unexpected signals may indicate impurities.

• Thin-Layer Chromatography (TLC): TLC can be used to quickly check for the presence of impurities. A suitable solvent system should be developed to achieve good separation between the desired product and potential impurities.

• Mass Spectrometry (MS): MS can confirm the molecular weight of the desired product and help identify any impurities with different mass-to-charge ratios.

Q5: What are the recommended storage conditions for purified 4,5-Bis(mercaptomethyl)-o-xylene?

To minimize oxidation, it is crucial to store the purified compound under an inert atmosphere (e.g., argon or nitrogen). It should be kept in a tightly sealed container in a cool, dark place. For long-term storage, refrigeration is recommended.

Troubleshooting Purification

This section provides a question-and-answer formatted guide to address specific issues you may encounter during the purification of 4,5-Bis(mercaptomethyl)-o-xylene.

Recrystallization Issues

Q: I'm having trouble getting my 4,5-Bis(mercaptomethyl)-o-xylene to crystallize. What can I do?

A: Difficulty in crystallization can be due to several factors. Here's a systematic approach to troubleshoot this issue:

• Solvent Selection is Key: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. For aromatic thiols, a trial-and-error approach with a range of solvents is often necessary. Start with solvents like ethanol, isopropanol, or mixtures of solvents such as dichloromethane/hexane or ethyl acetate/hexane.[5]

• Ensure Sufficient Concentration: If the solution is too dilute, crystallization will not occur. If you've added too much solvent, carefully evaporate some of it to reach the saturation point.

• Induce Crystallization: If crystals do not form upon cooling, you can try the following techniques:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seeding: If you have a small amount of pure product, add a single, tiny crystal to the cooled solution. This "seed" crystal will act as a template for further crystallization.

  • Lowering the Temperature: Place the flask in an ice bath to further decrease the solubility of your compound.

Q: My recrystallized product is still impure. What went wrong?

A: This can happen for a few reasons:

• Cooling Too Quickly: Rapid cooling can trap impurities within the crystal lattice. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Inadequate Washing: After filtration, wash the crystals with a small amount of cold recrystallization solvent to remove any residual mother liquor containing impurities.

• Co-crystallization of Impurities: If an impurity has similar solubility properties to your desired product, it may co-crystallize. In this case, a second recrystallization or a different purification technique like column chromatography may be necessary.

Experimental Protocol: Recrystallization of 4,5-Bis(mercaptomethyl)-o-xylene

• Solvent Screening: In small test tubes, test the solubility of a small amount of your crude product in various solvents (e.g., ethanol, methanol, isopropanol, ethyl acetate, dichloromethane, and mixtures like ethyl acetate/hexane) at room temperature and upon heating.

• Dissolution: In a flask, add the minimum amount of the chosen hot solvent to your crude product until it completely dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature.

• Crystallization: If crystals do not form, induce crystallization using the methods described above.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Column Chromatography Challenges

Q: My compound is oxidizing on the silica gel column. How can I prevent this?

A: Oxidation on silica gel is a common problem when purifying thiols. Here are some strategies to mitigate this:

• Deoxygenate Solvents: Before preparing your mobile phase, thoroughly degas your solvents by bubbling an inert gas (argon or nitrogen) through them for at least 30 minutes.[6]

• Use an Inert Atmosphere: If possible, run the column under a positive pressure of nitrogen or argon. This will help to exclude air from the column.[6]

• Work Quickly: Minimize the time the compound spends on the column.

• Consider an Alternative Stationary Phase: Acidic alumina can sometimes be less oxidizing than silica gel for thiols.[6]

Q: I'm not getting good separation of my product from its disulfide impurity. What should I do?

A: Improving separation requires optimizing your chromatographic conditions:

• TLC Solvent System Screening: Before running a column, screen various solvent systems using TLC. The goal is to find a system that gives a good separation (a clear difference in Rf values) between your product and the disulfide impurity. Start with a non-polar solvent like hexane and gradually increase the polarity with a solvent like ethyl acetate or dichloromethane.[2]

• Adjusting Polarity: The disulfide is generally less polar than the dithiol. Therefore, the disulfide should elute first. If the spots are too close together, try a less polar solvent system. If the spots are not moving from the baseline, increase the polarity.

• Column Packing: Ensure your column is packed properly to avoid channeling, which leads to poor separation.

Experimental Protocol: Column Chromatography of 4,5-Bis(mercaptomethyl)-o-xylene

• TLC Analysis: Develop a suitable solvent system using TLC that provides good separation between the desired dithiol and its impurities.

• Column Preparation: Pack a column with silica gel using the chosen deoxygenated eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the deoxygenated eluent and load it onto the column.

• Elution: Run the column with the deoxygenated eluent, collecting fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation

Technique	Parameter	Expected Result for Pure 4,5-Bis(mercaptomethyl)-o-xylene	Potential Indication of Impurity
¹H NMR (DMSO-d₆)	Chemical Shift (ppm)	~7.05 (s, 2H, Ar-H), ~3.76 (d, 4H, CH₂-SH), ~2.78 (t, 2H, SH), ~2.16 (s, 6H, Ar-CH₃)[4]	Additional peaks, changes in integration
TLC (e.g., 20% EtOAc/Hexane)	Rf Value	Dependent on exact conditions, should be a single spot.	Multiple spots. The disulfide impurity will likely have a higher Rf value.
Melting Point	Range (°C)	65-69 °C	A broad or depressed melting point range.

Visualizing the Workflow

A logical workflow for the purification and analysis of 4,5-Bis(mercaptomethyl)-o-xylene is crucial for achieving high purity.

Caption: Purification workflow for 4,5-Bis(mercaptomethyl)-o-xylene.

Understanding the Main Impurity: The Disulfide

The primary impurity you are likely to encounter is the cyclic disulfide formed from the intramolecular oxidation of the two thiol groups. Understanding its formation is key to preventing it.

Caption: Oxidation of the dithiol to its cyclic disulfide impurity.

References

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Reference Data & Comparative Studies

A Comparative Guide to 4,5-Bis(mercaptomethyl)-o-xylene and Other Aromatic Dithiols for Researchers and Drug Development Professionals

In the landscape of materials science and drug development, the selection of appropriate molecular building blocks is paramount to achieving desired functionality and performance. Aromatic dithiols, a class of organic compounds featuring two thiol (-SH) groups attached to a benzene ring system, have garnered significant attention for their versatile applications, ranging from the formation of highly ordered self-assembled monolayers (SAMs) to their use as robust capping agents for nanoparticles and efficient chelators for heavy metals.

This guide provides an in-depth comparison of 4,5-bis(mercaptomethyl)-o-xylene with other key aromatic dithiols, namely the positional isomers of benzenedimethanethiol (1,2-, 1,3-, and 1,4-benzenedimethanethiol). By examining their structural nuances and the resulting impact on their performance in various applications, this document aims to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in their work.

Unveiling the Contenders: A Structural Overview

The performance of an aromatic dithiol is intrinsically linked to the spatial arrangement of its thiol groups on the benzene ring. This positioning dictates the molecule's ability to bind to surfaces, coordinate with metal ions, and self-organize into well-defined structures.

4,5-Bis(mercaptomethyl)-o-xylene , also known as 1,2-dimethyl-4,5-bis(mercaptomethyl)benzene, presents a unique architecture where two mercaptomethyl groups are situated on adjacent carbons of a xylene core.[1] This arrangement, coupled with the presence of two methyl groups, introduces specific steric and electronic effects that influence its reactivity and assembly behavior.

Its primary comparators are the isomers of benzenedimethanethiol :

• 1,2-Benzenedimethanethiol (ortho-isomer): Thiol groups on adjacent carbons, offering a strong chelating bite angle.

• 1,3-Benzenedimethanethiol (meta-isomer): Thiol groups separated by one carbon, leading to a different spatial orientation for binding.

• 1,4-Benzenedimethanethiol (para-isomer): Thiol groups positioned opposite each other, ideal for forming bridges between surfaces or nanoparticles.

Below is a comparative table of the key physical and chemical properties of these dithiols.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Key Structural Feature
4,5-Bis(mercaptomethyl)-o-xylene	C₁₀H₁₄S₂	198.34	65-69	-	Vicinal mercaptomethyl groups on a dimethylated benzene ring.[1]
1,2-Benzenedimethanethiol	C₈H₁₀S₂	170.30	27-28	135-137 / 10 mmHg	Vicinal thiol groups directly on the benzene ring.
1,3-Benzenedimethanethiol	C₈H₁₀S₂	170.30	-	105-107 / 2 mmHg	Meta-positioned thiol groups.
1,4-Benzenedimethanethiol	C₈H₁₀S₂	170.30	45-46	156 / 12 mmHg	Para-positioned thiol groups.

Performance in Action: A Three-Pronged Comparison

The utility of these aromatic dithiols is best understood through a direct comparison of their performance in key applications.

Self-Assembled Monolayers (SAMs) on Gold Surfaces

The formation of well-ordered and stable SAMs is crucial for applications in nanoelectronics, biosensing, and surface functionalization. Aromatic dithiols are known to form robust monolayers on gold surfaces due to the strong gold-thiolate bond.

Key Performance Metrics:

• Order and Packing Density: A well-packed monolayer enhances its barrier properties and stability.

• Thermal and Chemical Stability: The ability to withstand harsh conditions is critical for device fabrication and long-term performance.

Comparative Analysis:

• 4,5-Bis(mercaptomethyl)-o-xylene and its derivatives have been shown to form densely packed and highly oriented monolayer films on gold.[1] The two mercaptomethyl groups can chelate to the gold surface, leading to a more stable anchoring compared to monodentate alkanethiols. Studies have indicated that these chelating dithiols generate thermally robust films.[2] The methyl groups on the benzene ring can influence the intermolecular interactions within the SAM, potentially affecting the overall order.

• 1,2-Benzenedimethanethiol: The proximity of the two thiol groups allows for a strong bidentate attachment to the gold surface, which is expected to result in a stable monolayer. However, the direct attachment of the thiol groups to the aromatic ring can lead to different tilt angles and packing densities compared to the mercaptomethyl-substituted analogue.

• 1,4-Benzenedimethanethiol: This isomer is particularly interesting for creating vertical molecular wires or linking nanoparticles. Studies have shown that vapor deposition of 1,4-benzenedimethanethiol can lead to a higher monolayer packing density compared to alkanethiols.[3] However, the formation of multilayers is also a possibility with this dithiol.[3] The stability of SAMs from aromatic thiols can be influenced by the presence of a methylene spacer between the phenyl group and the sulfur atom, which can affect the 2D SAM structure and thermal desorption behavior.[4]

Experimental Protocol: Evaluation of SAM Stability using Cyclic Voltammetry

The electrochemical stability of SAMs can be assessed by cyclic voltammetry (CV) to determine their reductive and oxidative desorption potentials.[1][5][6]

Figure 1. Workflow for the electrochemical evaluation of dithiol SAM stability.

Capping Agents for Metal Nanoparticles

The properties of metal nanoparticles are highly dependent on their size, shape, and surface chemistry. Dithiols serve as excellent capping agents, preventing agglomeration and providing a functional handle for further modifications.

Key Performance Metrics:

• Size and Shape Control: The ability to dictate the final morphology of the nanoparticles.

• Colloidal Stability: Preventing aggregation of nanoparticles in solution.

• Surface Functionality: The availability of a free thiol group for further conjugation.

Comparative Analysis:

• 4,5-Bis(mercaptomethyl)-o-xylene: Its structure allows for a "stapling" effect on the nanoparticle surface, where both thiol groups bind to the same particle, enhancing stability. The xylene backbone provides a rigid spacer, which can influence the inter-particle distance in assemblies.

• 1,2-Benzenedimethanethiol: Similar to the ortho-xylene derivative, it can act as a chelating capping agent, providing high stability to the nanoparticle.

• 1,4-Benzenedimethanethiol: This dithiol is widely used to create nanoparticle dimers and networks by bridging two or more nanoparticles.[7] The rigid aromatic spacer ensures a well-defined inter-particle distance.

Experimental Protocol: Synthesis and Characterization of Dithiol-Capped Gold Nanoparticles

A common method for synthesizing thiol-capped gold nanoparticles is the two-phase Brust-Schiffrin method.

Figure 2. General workflow for the synthesis and characterization of dithiol-capped gold nanoparticles.

Characterization by UV-Vis spectroscopy can reveal the surface plasmon resonance (SPR) peak, which is sensitive to nanoparticle size and the local environment.[8][9][10] TEM provides direct visualization of the nanoparticle size and morphology.[8][11] ¹H NMR can confirm the presence of the capping agent on the nanoparticle surface, often showing a broadening of the peaks corresponding to the protons near the sulfur atoms.[11]

Metal Chelation in Drug Development

In drug development, dithiols are investigated as chelating agents to treat heavy metal poisoning by forming stable complexes that can be excreted from the body.[12][13] They are also explored as ligands for metal-based drugs and radiopharmaceuticals.

Key Performance Metrics:

• Binding Affinity and Selectivity: Strong and specific binding to the target metal ion is crucial.

• In Vivo Stability: The metal-dithiol complex must remain intact under physiological conditions.

• Toxicity Profile: The dithiol and its metal complex should exhibit low toxicity.

Comparative Analysis:

• 4,5-Bis(mercaptomethyl)-o-xylene: The two thiol groups in a vicinal arrangement on a rigid backbone create a pre-organized binding site for metal ions. The methyl groups may influence the lipophilicity of the resulting metal complex, which can affect its biodistribution.

• 1,2-Benzenedimethanethiol: This is a classic chelating agent with a high affinity for a variety of heavy metal ions, including mercury, cadmium, and lead.[12] Its small size and simple structure are advantageous for chelation therapy.

• 1,3- and 1,4-Benzenedimethanethiol: These isomers are less effective as chelating agents for a single metal ion due to the larger distance between the thiol groups. However, they can form polymeric complexes or bridge multiple metal centers.

Experimental Protocol: Evaluation of Metal Chelation Efficiency

The chelation efficiency can be evaluated through various techniques, including spectrophotometric titrations and in vitro cell-based assays.

Figure 3. Methodologies for assessing the metal chelation performance of aromatic dithiols.

Conclusion and Future Perspectives

The choice between 4,5-bis(mercaptomethyl)-o-xylene and other aromatic dithiols is highly dependent on the specific application.

• For creating highly stable, well-ordered self-assembled monolayers , the chelating nature of 4,5-bis(mercaptomethyl)-o-xylene and 1,2-benzenedimethanethiol offers a significant advantage in terms of thermal and chemical stability.

• In the realm of nanoparticle synthesis , 1,4-benzenedimethanethiol is the preferred choice for constructing nanoparticle assemblies, while the ortho-isomers, including 4,5-bis(mercaptomethyl)-o-xylene , are excellent for producing highly stable, individually capped nanoparticles.

• As chelating agents in a biological context, the strong binding affinity of vicinal dithiols like 1,2-benzenedimethanethiol makes them prime candidates. The added substituents on 4,5-bis(mercaptomethyl)-o-xylene could be leveraged to fine-tune the pharmacokinetic properties of the resulting metal complexes.

Further research involving direct, side-by-side comparative studies under identical experimental conditions is necessary to fully elucidate the subtle yet significant performance differences between these valuable aromatic dithiols. Such investigations will undoubtedly pave the way for the rational design of next-generation materials and therapeutics.

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A Comparative Guide to Dithiol Crosslinkers: 4,5-Bis(mercaptomethyl)-o-xylene vs. Aliphatic Dithiols

In the precise world of surface chemistry and nanotechnology, the choice of a molecular linker can define the success of an experiment. Dithiol crosslinkers, molecules possessing two thiol (-SH) groups, are fundamental tools for creating self-assembled monolayers (SAMs), functionalizing nanoparticles, and building molecular electronic devices.[1] The covalent bonds formed between sulfur and gold are a cornerstone of these technologies. However, not all dithiols are created equal. Their performance is dictated by their molecular architecture, primarily categorized as either rigid aromatic or flexible aliphatic structures.

This guide provides an in-depth comparison between a key aromatic dithiol, 4,5-Bis(mercaptomethyl)-o-xylene, and the broad class of aliphatic dithiols. We will explore how their structural differences translate into significant performance variations in stability, surface ordering, and electrochemical behavior, providing researchers with the insights needed to select the optimal crosslinker for their application.

The Contenders: Structure Defines Function

At the heart of this comparison lies the fundamental difference in molecular structure.

4,5-Bis(mercaptomethyl)-o-xylene is an aromatic dithiol characterized by a rigid benzene ring core. The two mercaptomethyl groups are held in a fixed, pre-organized orientation. This rigidity is a critical performance-defining feature.

Aliphatic Dithiols , such as 1,6-Hexanedithiol (HDT) or 1,8-Octanedithiol, consist of a flexible alkane chain of varying length, capped with thiol groups at each end. This conformational freedom distinguishes them starkly from their aromatic counterparts.

Molecular Structures

Caption: Bidentate chelation of aromatic dithiols provides enhanced stability over the more flexible binding of aliphatic dithiols.

Comparative Performance Data

The structural differences manifest in measurable performance metrics.

Performance Metric	4,5-Bis(mercaptomethyl)-o-xylene (Aromatic)	Aliphatic Dithiols (e.g., 1,6-Hexanedithiol)	Rationale
Thermal Stability	Higher	Lower	The bidentate chelation of aromatic dithiols significantly increases the energy required for desorption. [2][3]Standard alkanethiol SAMs are often stable only up to 100°C.
Electrochemical Stability	More Stable	Less Stable	Aromatic dithiol SAMs exhibit higher resistance to both reductive and oxidative desorption due to stronger surface binding. [4][5]
Monolayer Ordering	High (Well-defined)	Variable (Often less ordered)	The rigid structure promotes the formation of densely packed and highly oriented monolayers. [6]The flexibility of aliphatic chains can lead to more conformational disorder.
Molecular Packing Density	Lower per molecule	Higher per molecule	The larger footprint of the aromatic ring results in a lower number of molecules per unit area compared to a simple alkane chain. [2]
Conformational Flexibility	Low (Rigid)	High (Flexible)	The benzene ring provides a rigid scaffold, whereas the single bonds in an alkane chain allow for free rotation.
Applications	Molecular Electronics, High-Stability Biosensors, Ordered Surface Coatings	Nanoparticle Assembly, Flexible Electronics, Surface Functionalization	The rigidity and stability are ideal for applications requiring precise structure and durability. Flexibility is advantageous for linking nanoparticles or when conformational freedom is needed. [7]

Experimental Protocols

Protocol 1: Formation of a Self-Assembled Monolayer (SAM) on Gold

This protocol provides a standardized method for forming a dithiol SAM on a gold substrate, enabling a direct comparison between linker types.

Materials:

• Gold-coated substrate (e.g., silicon wafer or glass slide with a Ti or Cr adhesion layer)

• 4,5-Bis(mercaptomethyl)-o-xylene or chosen Aliphatic Dithiol

• 200-proof Ethanol (ACS grade or higher)

• Piranha solution (7:3 mixture of H₂SO₄:H₂O₂) - EXTREME CAUTION

• Deionized (DI) water (18.2 MΩ·cm)

• Nitrogen gas source

• Glass vials with caps

Procedure:

• Substrate Cleaning (Critical Step):

  • Immerse the gold substrate in Piranha solution for 5-10 minutes to remove organic contaminants. (Safety Note: Piranha solution is extremely corrosive and reacts violently with organic materials. Always use appropriate personal protective equipment (PPE), including a face shield, acid-resistant gloves, and a lab coat, and work within a fume hood.)

  • Carefully remove the substrate and rinse copiously with DI water.

  • Dry the substrate under a gentle stream of nitrogen.

• Solution Preparation:

  • Prepare a 1 mM solution of the selected dithiol (aromatic or aliphatic) in 200-proof ethanol.

• SAM Formation:

  • Place the clean, dry gold substrate into the dithiol solution in a clean glass vial. [8] * To minimize oxidation, you can gently purge the vial with nitrogen before sealing.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature. [9]While initial adsorption is rapid, this extended time allows for monolayer reorganization and the formation of a more ordered film. [9]4. Post-Assembly Rinse:

  • Remove the substrate from the solution.

  • Rinse thoroughly with fresh ethanol to remove any physisorbed (non-covalently bound) molecules.

  • Dry the substrate again under a gentle stream of nitrogen.

• Characterization:

  • The resulting SAM can be characterized by techniques such as contact angle goniometry, ellipsometry, and X-ray photoelectron spectroscopy (XPS) to determine wettability, thickness, and elemental composition, respectively. [10]

SAM Formation Workflow

Caption: Standardized workflow for the formation of dithiol self-assembled monolayers on a gold surface.

Protocol 2: Conceptual Workflow for Comparing Electrochemical Stability

Reductive desorption is a powerful technique to quantify the stability of a SAM. It involves applying a negative potential to the gold surface, causing the thiolate bond to cleave and the molecules to desorb. The potential at which this occurs is a direct measure of the SAM's stability.

Methodology: Cyclic Voltammetry (CV)

• Prepare SAMs of 4,5-Bis(mercaptomethyl)-o-xylene and an aliphatic dithiol on separate gold electrodes using Protocol 1.

• Use a three-electrode electrochemical cell with the SAM-coated gold electrode as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference.

• Use an appropriate electrolyte, typically an aqueous solution like 0.1 M KOH.

• Scan the potential from an initial value (e.g., -0.2 V vs. Ag/AgCl) to a sufficiently negative potential to induce desorption (e.g., -1.4 V vs. Ag/AgCl) and back.

• The desorption event will appear as a distinct peak in the cathodic (negative-going) scan.

• Comparison: The desorption peak for the more stable 4,5-Bis(mercaptomethyl)-o-xylene SAM will occur at a more negative potential than that of the aliphatic dithiol SAM, signifying that more energy is required to break the stronger bidentate linkage. [5][11]

Conclusion and Recommendations

The choice between 4,5-Bis(mercaptomethyl)-o-xylene and aliphatic dithiols is not a matter of one being universally superior, but of selecting the right tool for the specific research objective.

• Choose 4,5-Bis(mercaptomethyl)-o-xylene when the primary requirements are high thermal and electrochemical stability , and the formation of a well-ordered, rigid monolayer . This makes it the premier choice for applications in molecular electronics, high-performance biosensors, and fundamental surface science studies where a well-defined and robust interface is critical. [2][6][3]

• Choose Aliphatic Dithiols when flexibility, cost-effectiveness, or the ability to bridge larger distances (e.g., between nanoparticles) are the main drivers. [7]Their conformational freedom is an asset in the assembly of nanoparticle networks and in applications where a less rigid surface linker is desired.

By understanding the direct relationship between molecular structure and functional performance, researchers can make informed decisions, pushing the boundaries of materials science and drug development.

References

• Dr. Lee Group - University of Houston. (2017, April 6). Bidentate Aromatic Thiols on Gold: New Insight Regarding the Influence of Branching on the Structure, Packing, Wetting, and Stability of Self-Assembled Monolayers on Gold Surfaces.
• ACS Publications. (n.d.). Self-Assembled Monolayers on Gold Generated from Aliphatic Dithiocarboxylic Acids | Langmuir.
• CONICET. (n.d.). Self-assembled monolayers of thiols and dithiols on gold: new challenges for a well-known system.
• Chemical Society Reviews (RSC Publishing). (2010, February 24). Self-assembled monolayers of thiols and dithiols on gold: new challenges for a well-known system.
• Institute of Solid State Physics. (n.d.). Self assembled monolayer formation of alkanethiols on gold.
• Sigma-Aldrich. (n.d.). 1,6-Hexanedithiol 96 1191-43-1.
• NIH. (n.d.). Are Bidentate Ligands Really Better than Monodentate Ligands For Nanoparticles?.
• ResearchGate. (2025, November 11). Adhesive-Tuning with Aromatic Dithiols in Thiol-Quinone Michael Polyadditions to Tailor Thiol-Catechol Connected (TCC) Polymers.
• ResearchGate. (2025, August 9). Self-Assembled Monolayers Composed of Aromatic Thiols on Gold: Structural Characterization and Thermal Stability in Solution.
• ACS Publications. (n.d.). Self-Assembled Monolayers Based on Chelating Aromatic Dithiols on Gold | Langmuir.
• ACS Publications. (2025, June 17). Nanoscale Reductive Desorption of Alkanethiol Self-Assembled Monolayers on Polycrystalline Gold Surfaces Using Scanning Electrochemical Microscopy | Langmuir.
• Sigma-Aldrich. (n.d.). Preparing Self-Assembled Monolayers.
• ACS Publications. (n.d.). Adsorption Profiles of Chelating Aromatic Dithiols and Disulfides: Comparison to Those of Normal Alkanethiols and Disulfides | Langmuir.
• ACS Publications. (2023, March 22). Electrochemical Stability of Thiolate Self-Assembled Monolayers on Au, Pt, and Cu.
• MDPI. (n.d.). An Initiator-Free Electrochemical Approach to Radical Thiol–Ene Coupling in a Microfluidic Reactor.
• ResearchGate. (2025, August 6). Alkanethiol Reductive Desorption from Self-Assembled Monolayers on Gold, Platinum, and Palladium Substrates | Request PDF.
• NIH. (2025, March 1). Hydrolytic, Thermal, and Electrochemical Stability of Thiol- and Terminal Alkyne-Based Monolayers on Gold: A Comparative Study - PMC.
• ResearchGate. (n.d.). Preparing Self-Assembled Monolayers (SAMs) A Step-by-Step Guide for Solution-Based Self-Assembly.
• ACS Publications. (n.d.). Self-Assembled Monolayers of Thiolates on Metals as a Form of Nanotechnology | Chemical Reviews.
• PubMed Central. (2024, October 14). Design and synthesis of thiahelicenes for molecular electronics - PMC.
• ACS Publications. (2023, July 19). Electrochemical Stability of Thiolate Self-Assembled Monolayers on Au, Pt, and Cu.
• (n.d.). 4, 5-Bis(mercaptomethyl)-o-xylene, min 96%, 1 gram.
• The Good Scents Company. (n.d.). 1,6-hexane dithiol, 1191-43-1.
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• DTIC. (n.d.). Comparison of Self-Assembled Monolayers on Gold: Coadsorption of Thiols and Disulfides.
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• Wikipedia. (n.d.). Epoxy.
• PubMed. (2013, October 9). Are bidentate ligands really better than monodentate ligands for nanoparticles?.
• Fisher Scientific. (2010, December 1). SAFETY DATA SHEET.
• Sigma-Aldrich. (n.d.). 1,6-Hexanedithiol = 97 , FG 1191-43-1.
• TCI AMERICA. (n.d.). 4,5-Bis(mercaptomethyl)-o-xylene 10230-61-2.
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Analytical methods for the validation of 4,5-Bis(mercaptomethyl)-o-xylene structure

An In-Depth Comparative Guide to the Analytical Validation of 4,5-Bis(mercaptomethyl)-o-xylene

Authored by a Senior Application Scientist

In the realm of chemical synthesis and drug development, the unambiguous confirmation of a molecule's structure is the bedrock upon which all subsequent research is built. For a molecule such as 4,5-Bis(mercaptomethyl)-o-xylene, a versatile dithiol building block, rigorous structural validation is not merely a quality control step but a fundamental necessity to ensure the reliability and reproducibility of experimental outcomes. Its two reactive thiol groups make it a valuable ligand in coordination chemistry and a key component in the synthesis of complex sulfur-containing molecules.[1]

This guide provides a comprehensive comparison of the essential analytical methods required to validate the structure and purity of 4,5-Bis(mercaptomethyl)-o-xylene. We will move beyond a simple listing of techniques to explore the causality behind their selection, demonstrating how a multi-faceted, self-validating approach provides the highest degree of confidence in the final structural assignment.

The Orthogonal Approach: A Self-Validating System

No single analytical technique can definitively confirm a chemical structure. Each method interrogates a different physical or chemical property of the molecule. A robust validation strategy, therefore, relies on an orthogonal approach, where multiple, independent methods are used. The convergence of data from these disparate techniques creates a self-validating system, minimizing the probability of an incorrect structural assignment. For 4,5-Bis(mercaptomethyl)-o-xylene, the core of this strategy involves Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC), supported by Elemental Analysis.

Caption: Orthogonal workflow for structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of an organic molecule. It probes the magnetic properties of atomic nuclei, providing detailed information about their chemical environment and relationships to neighboring atoms.

Causality of Choice:

For 4,5-Bis(mercaptomethyl)-o-xylene, ¹H NMR is essential to confirm the presence and integration of all proton types: the aromatic protons, the benzylic methylene (CH₂) protons, the thiol (SH) protons, and the methyl (CH₃) protons. ¹³C NMR complements this by identifying all unique carbon environments, which is particularly useful for confirming the substitution pattern on the benzene ring.

Expected Experimental Data:

¹H NMR Spectroscopy: Based on available spectral data, the following proton signals are expected when the spectrum is acquired in DMSO-d₆.[2]

Assignment	Multiplicity	Chemical Shift (δ) ppm	Integration	Rationale
Aromatic (Ar-H)	Singlet	~7.05	2H	The two protons on the benzene ring are chemically equivalent due to the molecule's symmetry.
Methylene (CH₂)	Doublet	~3.75	4H	The four benzylic protons are equivalent and split by the adjacent thiol proton.
Thiol (SH)	Triplet	~2.78	2H	The two thiol protons are equivalent and are split by the two protons of the adjacent methylene group.
Methyl (CH₃)	Singlet	~2.16	6H	The six protons of the two methyl groups are chemically equivalent, resulting in a single sharp peak.

¹³C NMR Spectroscopy: The symmetry of the molecule is key to interpreting the ¹³C NMR spectrum. Due to a plane of symmetry, we expect fewer signals than the total number of carbons.

Expected Signals	Rationale
4	1. Quaternary aromatic carbons attached to methyl groups (C4, C5).
2. Quaternary aromatic carbons attached to mercaptomethyl groups (C1, C2).
3. Aromatic CH carbons (C3, C6).
4. Methyl carbons (-CH₃).
5. Methylene carbons (-CH₂SH).
Correction: A more detailed analysis of symmetry in o-xylene derivatives suggests 5 distinct carbon signals are expected.[3]

Mass Spectrometry (MS): The Molecular Weight Fingerprint

Mass spectrometry provides the exact molecular weight and elemental formula of a compound. High-Resolution Mass Spectrometry (HRMS) is particularly crucial as it can distinguish between compounds with the same nominal mass but different elemental compositions.

Causality of Choice:

For an organosulfur compound, MS offers two definitive pieces of evidence.[4] First, it confirms the molecular weight (198.34 g/mol ).[5] Second, it reveals the characteristic isotopic signature of sulfur. The natural abundance of the ³⁴S isotope (4.4%) results in a distinct "M+2" peak that is approximately 8.8% of the intensity of the main molecular ion peak (M+), confirming the presence of two sulfur atoms.[4]

Expected Experimental Data (HRMS):

Ion	Theoretical m/z	Rationale
[M+H]⁺	199.0660	The protonated molecular ion. This is the primary value used to calculate the elemental formula.
[M+Na]⁺	221.0479	The sodium adduct, commonly observed in electrospray ionization (ESI).
Isotope Peaks
M+1	199.34	The peak corresponding to the presence of one ¹³C atom. Its intensity should be ~11.1% of the M peak.
M+2	200.34	The peak corresponding to the presence of two ³⁴S atoms. Its intensity should be ~8.8% of the M peak.

This combination of exact mass and a clear isotopic pattern provides unequivocal evidence for the elemental formula C₁₀H₁₄S₂.

High-Performance Liquid Chromatography (HPLC): The Purity Verdict

While NMR and MS confirm the structure of the primary component, they are less effective at quantifying minor impurities. HPLC is the gold standard for assessing the purity of a chemical compound.[6]

Causality of Choice:

A validated HPLC method separates the target compound from starting materials, by-products, and degradation products. By using a UV detector, the relative area of the main peak provides a quantitative measure of purity. For 4,5-Bis(mercaptomethyl)-o-xylene, a reverse-phase method is ideal, separating compounds based on their hydrophobicity.

Comparison of HPLC Method Parameters:

Parameter	Method A (Rapid Screening)	Method B (High-Resolution)	Rationale for Comparison
Column	C18, 4.6 x 50 mm, 2.7 µm	C18, 4.6 x 150 mm, 3.5 µm	A shorter column provides faster run times, suitable for routine checks. A longer column offers better separation of closely eluting impurities.
Mobile Phase	A: Water (0.1% Formic Acid)B: Acetonitrile (0.1% FA)	A: Water (0.1% Formic Acid)B: Methanol (0.1% FA)	Acetonitrile is a stronger organic solvent, leading to shorter retention times. Methanol can offer different selectivity for certain impurities. Formic acid improves peak shape.[7]
Gradient	40-95% B in 5 min	60-90% B in 15 min	A steep gradient is used for speed. A shallow gradient provides the best possible resolution to detect trace impurities.
Flow Rate	1.0 mL/min	0.8 mL/min	A slightly lower flow rate can enhance separation efficiency.
Detection	UV at 220 nm	UV at 220 nm & 254 nm	220 nm provides a general response for the benzene ring. Adding 254 nm can help differentiate impurities that may have different chromophores.
Expected Result	Purity > 98%	Purity > 98%, with baseline resolution of all impurities	Both methods should confirm high purity, but Method B provides greater confidence by demonstrating the absence of co-eluting species. Validation would include checks for linearity, accuracy, and precision.[8]

Detailed Experimental Protocols

Protocol 1: NMR Spectroscopic Analysis

• Sample Preparation: Accurately weigh approximately 5-10 mg of 4,5-Bis(mercaptomethyl)-o-xylene and dissolve it in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumentation: Place the tube in the NMR spectrometer (e.g., 400 MHz or higher).

• Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire a standard ¹H spectrum with 16-32 scans.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the lower sensitivity of the ¹³C nucleus, several hundred to a few thousand scans may be required for a good signal-to-noise ratio.

• Data Processing: Process the raw data (FID) using appropriate software. This includes Fourier transformation, phase correction, and baseline correction.

• Analysis: Calibrate the spectrum using the residual solvent peak (DMSO at 2.50 ppm for ¹H). Integrate the ¹H signals and assign all peaks in both spectra to the corresponding atoms in the structure.

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in an appropriate solvent such as methanol or acetonitrile.

• Instrumentation: Use an ESI-TOF (Electrospray Ionization - Time of Flight) or ESI-Orbitrap mass spectrometer for high-resolution analysis.

• Infusion: Introduce the sample into the ion source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Ionization: Use positive ion mode ESI to generate protonated molecules [M+H]⁺.

• Acquisition: Acquire data in full scan mode over a relevant m/z range (e.g., 100-500 amu). Ensure the instrument is calibrated to provide high mass accuracy (< 5 ppm).

• Data Analysis: Identify the monoisotopic mass of the protonated molecule. Use the instrument software to calculate the elemental composition based on this exact mass. Compare the experimental isotopic distribution pattern with the theoretical pattern for C₁₀H₁₄S₂ to confirm the presence of two sulfur atoms.

Protocol 3: HPLC Purity Analysis

• Standard/Sample Preparation: Prepare a stock solution of the sample in acetonitrile at 1.0 mg/mL. Prepare a working solution for injection by diluting the stock to 0.1 mg/mL with a 50:50 acetonitrile/water mixture.

• Chromatographic System: Use an HPLC system equipped with a UV detector, autosampler, and column oven.

• Method Setup: Equilibrate the selected column (e.g., C18, 4.6 x 150 mm) at a set temperature (e.g., 30 °C) with the initial mobile phase conditions.

• Injection: Inject 5-10 µL of the working solution onto the column.

• Data Acquisition: Run the gradient method and record the chromatogram at the specified wavelength(s).

• Data Processing: Integrate all peaks in the chromatogram. Calculate the area percent of the main peak relative to the total area of all peaks to determine the purity. The formula is: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100.

Conclusion

The structural validation of 4,5-Bis(mercaptomethyl)-o-xylene is a clear example of the necessity for a rigorous, multi-technique approach. NMR spectroscopy defines the atomic framework, High-Resolution Mass Spectrometry confirms the exact mass and elemental formula with isotopic precision, and HPLC provides a definitive measure of purity. By understanding the specific role and causality of each method, researchers can build a self-validating dossier of data that confirms the molecule's identity and quality with the highest degree of scientific certainty, ensuring the integrity of all subsequent research.

References

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• Poole, K. M., & Karplus, P. A. (2014). Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Caveats. Free Radical Biology and Medicine, 75, 137-149.

• Elsevier. Mass spectrometry in studies of protein thiol chemistry and signaling: Opportunities and caveats.

• Crow, B. S., et al. (2020). Development and Validation of an Analytical Method for Simultaneous Quantitation of Individual Xylene Isomers in Blood via Headspace Gas Chromatography-Mass Spectrometry. Journal of Analytical Toxicology, 44(8), 856-864.

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Comparative Performance Analysis of Heavy Metal Ion Sensors: A Guide to 4,5-Bis(mercaptomethyl)-o-xylene-Based Chemosensors

This guide provides a comprehensive performance benchmark of chemical sensors based on the dithiol ligand 4,5-Bis(mercaptomethyl)-o-xylene. Designed for researchers, scientists, and professionals in drug development and environmental monitoring, this document delves into the sensor's underlying mechanisms, offers a comparative analysis against established alternative technologies, and provides robust, field-proven experimental protocols for validation.

Introduction: The Imperative for Real-Time Heavy Metal Detection

Heavy metal ions, such as mercury (Hg²⁺), lead (Pb²⁺), and cadmium (Cd²⁺), are significant environmental pollutants posing severe risks to ecosystems and human health due to their toxicity and tendency to bioaccumulate.[1][2] Traditional methods for their detection, including Atomic Absorption Spectroscopy (AAS) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS), offer high accuracy and low detection limits.[3][4] However, these techniques are laboratory-bound, expensive, and require skilled personnel, making them unsuitable for rapid, on-site, or continuous monitoring.[1][3] This limitation has spurred the development of portable and cost-effective chemical sensors. Among these, fluorescent chemosensors have emerged as a powerful alternative due to their high sensitivity, operational simplicity, and potential for real-time analysis.[3][5]

This guide focuses on a particularly effective class of chemosensors utilizing the ligand 4,5-Bis(mercaptomethyl)-o-xylene, benchmarking its performance against other prominent sensing technologies to equip researchers with the knowledge to make informed decisions for their specific applications.

The Core Technology: 4,5-Bis(mercaptomethyl)-o-xylene Sensors

The efficacy of 4,5-Bis(mercaptomethyl)-o-xylene as a sensing molecule lies in its chemical structure. The two mercaptomethyl (-CH₂SH) groups, featuring soft thiol donors, are strategically positioned on the xylene ring. This arrangement creates a pre-organized binding pocket that exhibits a high affinity and selectivity for soft metal ions, most notably mercury (Hg²⁺).

Sensing Mechanism: Chelation-Enhanced Quenching

When integrated with a fluorophore, the 4,5-Bis(mercaptomethyl)-o-xylene moiety acts as the recognition unit. In its unbound state, the fluorophore emits a characteristic fluorescence upon excitation. When the target heavy metal ion is introduced, the thiol groups chelate the ion. This binding event often leads to a significant change in the electronic properties of the system, typically resulting in fluorescence quenching through mechanisms like photoinduced electron transfer (PET). The degree of quenching is directly proportional to the concentration of the metal ion, allowing for quantitative analysis.[6]

Caption: Chelation mechanism of the sensor with a target metal ion.

The Competitive Landscape: Alternative Sensing Technologies

While 4,5-Bis(mercaptomethyl)-o-xylene offers excellent performance, a comprehensive evaluation requires comparison with other leading technologies.

Rhodamine-Based Fluorescent Sensors

Rhodamine derivatives are a popular class of chemosensors that operate via a spyrocycle-opening mechanism.[5] In the "off" state, the molecule is in a colorless, non-fluorescent spirocyclic form. Upon binding with a specific metal ion, the ring opens to form a highly colored and fluorescent acyclic structure. This "turn-on" response is highly sensitive and easily detectable.

Electrochemical Sensors

Electrochemical methods provide a powerful alternative to optical sensing.[1] These sensors measure changes in electrical properties (current, potential, or impedance) upon the interaction of the analyte with a chemically modified electrode.[7] Techniques like Anodic Stripping Voltammetry (ASV) can achieve extremely low detection limits by pre-concentrating the metal ions on the electrode surface before measurement. Their key advantages include miniaturization, low power requirements, and insensitivity to sample turbidity.[8]

Metal-Organic Frameworks (MOFs)

MOFs are highly porous materials whose structure and functionality can be precisely tuned.[9] When used for sensing, analytes can interact with the framework, inducing changes in its luminescent properties.[10] The high surface area of MOFs allows for a high density of active sites, enhancing sensitivity.

A Framework for Performance Benchmarking

To objectively compare these diverse technologies, a standardized evaluation using key performance metrics is essential. These metrics quantify the sensor's utility for a given analytical problem.[11]

• Sensitivity: The magnitude of the sensor's response to a change in analyte concentration. It is typically represented by the slope of the calibration curve.

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably distinguished from a blank sample. It is commonly calculated as 3σ/S, where σ is the standard deviation of the blank measurement and S is the sensitivity.

• Selectivity: The ability of the sensor to respond to the target analyte in the presence of other potentially interfering species.[12]

• Response Time: The time required for the sensor to reach 90-95% of its final, stable signal after exposure to the analyte.[13]

• Stability: The consistency of the sensor's performance over time and under repeated use. Sensor drift can affect long-term reliability.[14]

Standardized Experimental Protocol for Comparative Analysis

This protocol provides a self-validating framework for benchmarking the performance of different heavy metal ion sensors.

Caption: Standardized workflow for sensor performance evaluation.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a 1000 ppm stock solution of the primary analyte (e.g., HgCl₂) in deionized water.

  • Prepare serial dilutions from the stock solution to create calibration standards (e.g., 0, 10, 20, 50, 100 ppb).

  • Prepare 1000 ppm stock solutions of potential interfering ions (e.g., Pb(NO₃)₂, CdCl₂, ZnCl₂, NaCl, KCl).

• Sensor Fabrication:

  • For 4,5-Bis(mercaptomethyl)-o-xylene Sensor: Synthesize or procure the fluorescent probe incorporating the ligand. For measurements in solution, dissolve the probe in a suitable solvent (e.g., acetonitrile/water mixture).

  • For Electrochemical Sensor: Modify a glassy carbon electrode by drop-casting a solution containing a recognition element (e.g., nanoparticles functionalized with a ligand) and a binder, followed by drying.

• Instrumentation and Measurement:

  • Use a calibrated fluorometer for optical measurements or a potentiostat for electrochemical measurements.[7]

  • Record the baseline signal of the sensor in a blank buffer solution.

• Performance Evaluation:

  • Sensitivity and LOD:

    • Sequentially add the prepared calibration standards to the buffer solution, allowing the signal to stabilize after each addition.

    • Record the signal (fluorescence intensity or current).

    • Plot the signal response versus analyte concentration. The slope of the linear portion of this curve is the sensitivity.

    • Measure the signal of the blank solution at least 10 times to calculate the standard deviation (σ). Calculate the LOD.

  • Selectivity:

    • Introduce a fixed concentration of the target analyte (e.g., 50 ppb Hg²⁺) and record the signal.

    • To the same solution, add a significant excess (e.g., 10-100 fold) of an interfering ion and record any change in the signal.

    • Repeat for all potential interferents. A minimal change in signal indicates high selectivity.

  • Response Time:

    • While continuously recording the signal, inject a known concentration of the analyte into the blank solution.

    • • Measure the time taken for the signal to reach 95% of its maximum value.

Data-Driven Comparison Summary

The following table summarizes typical performance data for the discussed sensor technologies, providing a clear basis for comparison. The values are representative and may vary based on specific sensor design and experimental conditions.

Performance Metric	4,5-Bis(mercaptomethyl)-o-xylene Sensor	Rhodamine-Based Sensor	Electrochemical Sensor (ASV)	Metal-Organic Framework (MOF)
Primary Analyte	Hg²⁺	Cu²⁺, Hg²⁺	Pb²⁺, Cd²⁺, Cu²⁺	Various Ions, VOCs
Typical LOD	0.1 - 5 ppb	1 - 10 ppb	0.01 - 1 ppb	0.5 - 20 ppb
Selectivity	Excellent for Hg²⁺	Good to Excellent	Good (potential for intermetallic interference)	Moderate to Good (tunable)
Response Time	< 1 minute	< 5 minutes	5 - 15 minutes (incl. deposition)	1 - 10 minutes
Primary Advantage	High selectivity for mercury	Strong "turn-on" signal	Extremely low LOD, portable	High sensitivity, tunable
Primary Limitation	Susceptible to oxidation	Potential for photobleaching	Complex electrode prep, oxygen interference	Stability in aqueous media can be a challenge

Conclusion and Future Outlook

Sensors based on 4,5-Bis(mercaptomethyl)-o-xylene represent a highly effective and selective tool for the detection of heavy metal ions, particularly mercury. Their performance is highly competitive, offering a balance of sensitivity, selectivity, and rapid response that is ideal for field-based applications.

The choice of sensor technology ultimately depends on the specific requirements of the application. For ultra-trace analysis where sample preparation time is not a critical constraint, electrochemical methods like ASV remain a top choice. For applications demanding a strong, visually perceptible "turn-on" signal, rhodamine-based sensors are excellent candidates. MOFs represent a versatile and evolving platform with significant potential for customization.

Future research should focus on immobilizing 4,5-Bis(mercaptomethyl)-o-xylene-based probes onto solid substrates to create reusable and robust sensor chips. Furthermore, integrating these sensors into microfluidic devices could lead to automated, high-throughput analysis systems, further bridging the gap between laboratory-grade accuracy and real-time, in-field monitoring.

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• Electrochemical Sensors for Heavy Metal Ion Detection in Aqueous Medium: A Systematic Review | ACS Omega - ACS Publications. (2024).
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• Response Time and Intrinsic Information Quality as Criteria for the Selection of Low-Cost Sensors for Use in Mobile Weather Stations - MDPI.
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• Recent Advances on the Development of Chemosensors for the Detection of Mercury Toxicity: A Review - MDPI. (2021).
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A Comparative Guide to Metal-Organic Frameworks Synthesized with Different Dithiol Linkers

This guide provides a comprehensive comparative analysis of Metal-Organic Frameworks (MOFs) synthesized using a variety of dithiol linkers. It is intended for researchers, scientists, and professionals in drug development who are interested in the design and application of these novel porous materials. We will delve into the nuanced effects of linker chemistry on the resulting MOF's properties and performance, supported by experimental data and detailed protocols.

Introduction: The Pivotal Role of Dithiol Linkers in MOF Chemistry

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters interconnected by organic ligands.[1] Their exceptionally high surface areas, tunable pore sizes, and versatile functionalities make them promising candidates for a wide range of applications, including gas storage and separation, catalysis, and drug delivery.[1][2] The choice of the organic linker is a critical determinant of the final properties of the MOF.[3] Dithiol linkers, organic molecules containing at least two thiol (-SH) groups, represent a unique class of building blocks for MOFs, offering distinct advantages due to the chemical nature of the sulfur atoms.

The presence of thiol groups can impart several desirable characteristics to MOFs. The soft nature of sulfur allows for strong coordination with soft metal ions, influencing the framework's stability and electronic properties.[4] Furthermore, the thiol groups can act as active sites for catalysis or as anchor points for post-synthetic modification, enabling the introduction of further functionalities.[5] This guide will explore the comparative effects of utilizing different dithiol linkers in MOF synthesis, focusing on how the linker's structure—specifically the distinction between aromatic and aliphatic backbones—governs the material's performance.

Comparative Analysis of Dithiol Linkers in MOF Synthesis

The selection of a dithiol linker has a profound impact on the structural and functional properties of the resulting MOF. We will now compare two broad categories of dithiol linkers: aromatic and aliphatic.

Aromatic Dithiol Linkers: Engineering Electronic Properties

Aromatic dithiol linkers are characterized by a rigid, planar backbone that often incorporates benzene rings or other aromatic systems. This rigidity can lead to the formation of highly ordered and porous structures. A key advantage of using aromatic dithiol linkers is the ability to create MOFs with enhanced electrical conductivity. The π-conjugated systems of the aromatic rings, in conjunction with the sulfur atoms, can facilitate charge delocalization throughout the framework.[5]

For instance, MOFs constructed from dithiolene-based linkers, which feature a C=C bond with a thiol group attached to each carbon, have shown remarkable electrical conductivity.[5] This property is highly desirable for applications in electronic devices, sensors, and electrocatalysis.

Aliphatic Dithiol Linkers: Introducing Flexibility and Novel Topologies

In contrast to their aromatic counterparts, aliphatic dithiol linkers possess flexible carbon chains. This flexibility can lead to the formation of MOFs with unique and often complex topologies that are not accessible with rigid linkers.[6] The conformational freedom of aliphatic linkers can result in materials with interesting dynamic properties, such as "breathing" effects, where the framework undergoes structural changes in response to external stimuli.[6]

While typically not leading to highly conductive materials, the introduction of aliphatic dithiol linkers can be advantageous for applications where framework flexibility and specific pore geometries are crucial, such as in selective gas separation or drug delivery.

Performance Data Summary

The following table summarizes key performance metrics for representative MOFs synthesized with different types of dithiol linkers. This data has been compiled from various sources to provide a comparative overview. It is important to note that direct comparisons can be challenging due to variations in synthesis conditions and characterization methods across different studies.

MOF Name/System	Dithiol Linker	Metal Ion	BET Surface Area (m²/g)	Electrical Conductivity (S/m)	Key Application Highlight	Reference
Ni-BDP	1,4-benzenedithiol	Ni²⁺	~500	~10⁻³	Electrocatalysis	[5]
Zr-DMBD	2,5-dimercapto-1,4-benzenedicarboxylic acid	Zr⁴⁺	~800	-	Heterogeneous Catalysis (CO₂ fixation)	[4]
Mn-Ni-BDT	Nickel bis(dithiolene-dibenzoic acid)	Mn²⁺/Ni²⁺	Not Reported	High	Electrochemical Glucose Sensing	[7]
Al-Adipate-MOF	Adipic acid (dicarboxylic, for comparison)	Al³⁺	~1100	-	Gas Storage (breathing effect)	[6]

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of two representative MOFs, one with an aromatic dithiol linker and another with a focus on a common synthesis technique for Zr-based MOFs that can be adapted for dithiol linkers.

Solvothermal Synthesis of a Zirconium-based MOF (UiO-66 as a base protocol)

This protocol describes the synthesis of UiO-66, a well-studied Zr-based MOF. The same solvothermal approach can be adapted for the synthesis of Zr-MOFs with dithiol-functionalized dicarboxylic acid linkers, such as 2,5-dimercapto-1,4-benzenedicarboxylic acid.[8]

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• 1,4-benzenedicarboxylic acid (H₂BDC) or a dithiol-functionalized equivalent

• N,N-Dimethylformamide (DMF)

• Teflon-lined autoclave

Procedure:

• In a glass vial, dissolve ZrCl₄ in DMF. In a separate vial, dissolve the organic linker in DMF. The typical molar ratio of metal to linker is 1:1.[8]

• Combine the two solutions in the Teflon-lined autoclave.

• Seal the autoclave and place it in an oven preheated to 120 °C.

• Maintain the temperature for 24 hours.[8]

• After cooling to room temperature, collect the crystalline product by filtration.

• Wash the product thoroughly with fresh DMF and then with ethanol to remove any unreacted precursors.

• Dry the final product under vacuum.

Characterization: The synthesized MOF should be characterized using Powder X-ray Diffraction (PXRD) to confirm its crystallinity and phase purity, Thermogravimetric Analysis (TGA) to assess its thermal stability, and gas adsorption measurements (e.g., N₂ at 77 K) to determine its surface area and porosity.[9]

Electrochemical Synthesis of a Nickel-based MOF

Electrochemical synthesis offers a rapid and often milder alternative to solvothermal methods for producing MOF films.[10] This protocol provides a general guideline for the electrochemical synthesis of a Ni-based MOF, which can be adapted for use with dithiol linkers.

Materials:

• Nickel(II) salt (e.g., Nickel(II) nitrate hexahydrate)

• Dithiol linker

• Supporting electrolyte (e.g., tetrabutylammonium tetrafluoroborate)

• Solvent (e.g., DMF or acetonitrile)

• Electrochemical cell with a nickel anode, a platinum cathode, and a reference electrode.

Procedure:

• Prepare an electrolyte solution containing the nickel salt, the dithiol linker, and the supporting electrolyte in the chosen solvent.

• Assemble the electrochemical cell with the nickel anode as the working electrode.

• Apply a constant current or potential to the cell. The anodic dissolution of the nickel metal will provide the Ni²⁺ ions for the MOF formation at the electrode surface.[10]

• The MOF will deposit as a film on the anode. The thickness of the film can be controlled by the duration of the electrolysis and the current density.

• After the desired film thickness is achieved, remove the electrode from the cell.

• Gently wash the MOF-coated electrode with fresh solvent to remove any residual electrolyte.

• Dry the electrode under a stream of inert gas or in a vacuum oven.

Characterization: The electrochemically synthesized MOF film can be characterized directly on the electrode surface using techniques such as Scanning Electron Microscopy (SEM) to observe the film morphology and PXRD to confirm its crystallinity.[11]

Visualizing the Synthesis and Logic

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: A generalized workflow for the synthesis and characterization of dithiol-linker-based MOFs.

Caption: The logical relationship between the choice of dithiol linker and the resulting MOF properties.

Conclusion and Future Outlook

The choice of dithiol linker is a powerful tool for tailoring the properties of Metal-Organic Frameworks. Aromatic dithiol linkers are instrumental in designing MOFs with high electrical conductivity, opening doors for their use in electronic and electrochemical applications. Conversely, aliphatic dithiol linkers provide a route to flexible frameworks with unique structural features, which are advantageous for selective separations and stimuli-responsive materials.

While significant progress has been made in the synthesis and application of dithiol-based MOFs, challenges remain. The synthesis of some dithiol linkers can be complex, and the resulting MOFs can sometimes exhibit lower crystallinity or stability compared to their carboxylate-based analogues.[5] Future research will likely focus on the development of new, robust dithiol linkers and more efficient and scalable synthesis methods. The continued exploration of the structure-property relationships in this fascinating class of materials will undoubtedly lead to the discovery of new MOFs with unprecedented functionalities and performance, with significant implications for fields ranging from materials science to medicine.

References

• Zhou, H.-C., & Kitagawa, S. (2014). Metal-Organic Frameworks (MOFs). Chemical Society Reviews, 43(16), 5415-5418.
• Dutta, A., & De, S. (2023). Thiol and thioether-based metal–organic frameworks: synthesis, structure, and multifaceted applications. Dalton Transactions, 52(45), 16259-16281.
• Mondal, J., & Bhaumik, A. (2021). A Thiol-Functionalized Zr(IV)-Based Metal-Organic Framework as an Efficient Heterogeneous Catalyst for CO2 Fixation. Inorganic Chemistry, 60(13), 9786-9794.
• Deng, X., Zheng, S.-L., Zhang, J., He, J., & Xu, Z. (2022). Conductive MOFs based on Thiol-functionalized Linkers: Challenges, Opportunities, and Recent Advances.
• Wang, Y., Li, X., Wang, Y., & Ma, J. (2020). A Metal–Organic Framework Based on a Nickel Bis(dithiolene) Connector: Synthesis, Crystal Structure, and Application as an Electrochemical Glucose Sensor. Journal of the American Chemical Society, 142(47), 20048-20055.
• Katz, M. J., Brown, Z. J., Colón, Y. J., Siu, P. W., Scheidt, K. A., Snurr, R. Q., & Hupp, J. T. (2013). A facile synthesis of UiO-66, UiO-67 and their N-containing derivatives.
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A Comparative Guide to Polymers Crosslinked with 4,5-Bis(mercaptomethyl)-o-xylene: Performance and Characterization

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer science, the choice of a crosslinking agent is pivotal in defining the ultimate properties and performance of the resulting material. This guide provides an in-depth technical comparison of polymers crosslinked with 4,5-Bis(mercaptomethyl)-o-xylene and other common crosslinking agents. By elucidating the underlying chemistry and presenting supporting experimental data, we aim to equip researchers with the knowledge to make informed decisions in material design and application, particularly in the fields of biomaterials and drug delivery.

Introduction to 4,5-Bis(mercaptomethyl)-o-xylene as a Crosslinking Agent

4,5-Bis(mercaptomethyl)-o-xylene is a dithiol crosslinking agent characterized by two mercaptan groups attached to a central xylene ring.[1] This aromatic structure imparts a degree of rigidity to the polymer network, while the reactive thiol groups offer versatile crosslinking capabilities. The primary mechanism of crosslinking involves the reaction of the thiol groups with polymers containing suitable functional groups, such as alkenes (via thiol-ene reaction) or acrylates (via thiol-Michael addition).[2][3] These "click" reactions are known for their high efficiency, specificity, and mild reaction conditions, making them highly attractive for the synthesis of well-defined polymer networks.[4]

The selection of 4,5-Bis(mercaptomethyl)-o-xylene as a crosslinker is often motivated by the desire to create materials with enhanced thermal stability and mechanical strength, attributed to the rigid aromatic core. Furthermore, the thioether linkages formed during crosslinking can influence the material's biocompatibility and degradation profile, which are critical considerations in drug delivery applications.

Comparative Analysis of Crosslinking Agents

To provide a comprehensive understanding of the performance of polymers crosslinked with 4,5-Bis(mercaptomethyl)-o-xylene, we will compare them with networks formed using other common crosslinkers: Maleic Anhydride, Pentaerythritol tetrakis(3-mercaptopropionate) (PETMP), and Pyromellitic Dianhydride (PMDA).

Crosslinking Chemistry

The choice of crosslinker dictates the chemistry used to form the polymer network. 4,5-Bis(mercaptomethyl)-o-xylene and PETMP, both being thiols, typically react with vinyl or acrylate functionalities through thiol-ene or thiol-Michael addition reactions, respectively.[2][5] Maleic anhydride and pyromellitic dianhydride, on the other hand, are anhydrides that react with hydroxyl or amine groups on the polymer backbone to form ester or imide linkages.[6][7]

Crosslinking Mechanism: Thiol-Michael Addition

Caption: Thiol-Michael addition crosslinking mechanism.

Performance Comparison

The structural differences between these crosslinkers lead to significant variations in the macroscopic properties of the resulting polymers.

Crosslinking Agent	Polymer System Example	Key Performance Characteristics	Supporting Experimental Data Highlights
4,5-Bis(mercaptomethyl)-o-xylene	Poly(ethylene glycol) diacrylate (PEGDA)	Expected to provide good thermal stability and mechanical strength due to the rigid aromatic core. The thioether linkages are generally stable.	Data inferred from general principles of dithiol crosslinking.
Maleic Anhydride	Poly(vinyl alcohol) (PVA)	Crosslinking with maleic anhydride can improve the thermal stability of PVA. The resulting ester linkages can be susceptible to hydrolysis.[8] The mechanical properties, such as tensile strength, can be significantly enhanced.[9]	Increased thermal stability observed via thermogravimetric analysis (TGA).[8] Tensile strength of crosslinked PVA was double that of the untreated polymer.[9]
Pentaerythritol tetrakis(3-mercaptopropionate) (PETMP)	Acrylated Epoxidized Soybean Oil (AESO)	Forms a highly crosslinked network due to its tetra-functionality, leading to excellent mechanical performance (high tensile strength and Young's modulus) and thermal stability.[5] However, higher crosslink density can lead to lower swelling ratios.[10]	Polymers crosslinked with PETMP showed the highest mechanical strength and Young's modulus compared to other thiol crosslinkers in the study.[5] Increasing PETRA (a tetra-acrylate crosslinker) concentration from 1% to 10% w/w significantly decreased the swelling percentage.[10]
Pyromellitic Dianhydride (PMDA)	Poly(vinyl alcohol) (PVA), Glucose	Can significantly increase the crosslinking density, leading to more rigid materials. The introduction of carboxylic acid groups can increase the hydrophilicity and swelling capacity of hydrogels.[7] The thermal stability is also generally enhanced.[11]	Increasing PMDA concentration in PVA films increased the ionic mobility. Hydrogels of cellulose acetate crosslinked with PMDA showed that a higher degree of crosslinking led to a higher amount of water absorbed at equilibrium.[7]

Experimental Methodologies for Characterization

To objectively evaluate and compare the performance of polymers crosslinked with different agents, a suite of characterization techniques is employed.

Experimental Workflow for Polymer Characterization

Caption: Workflow for synthesis and characterization.

Dynamic Mechanical Analysis (DMA)

DMA is a powerful technique to probe the viscoelastic properties of polymers as a function of temperature.[12] It provides insights into the material's stiffness (storage modulus, E'), energy dissipation (loss modulus, E''), and glass transition temperature (Tg).[13]

Experimental Protocol:

• Sample Preparation: Prepare rectangular samples of the crosslinked polymer with uniform dimensions (e.g., 25 mm x 6 mm x 1 mm).[14] Ensure the samples are free of voids and surface defects.

• Instrumentation: Utilize a dynamic mechanical analyzer equipped with a suitable clamping system (e.g., tension, three-point bending).[12]

• Test Parameters:

  • Temperature Range: -100 °C to 250 °C (or as appropriate for the polymer).

  • Heating Rate: 3 °C/min.

  • Frequency: 1 Hz.

  • Strain Amplitude: 0.1% (within the linear viscoelastic region).

• Data Analysis: Plot the storage modulus (E'), loss modulus (E''), and tan delta (E''/E') as a function of temperature. The peak of the tan delta curve is typically taken as the glass transition temperature (Tg).

Swelling Studies

Swelling experiments are crucial for characterizing the crosslink density and solvent-polymer interactions of a network.[15]

Experimental Protocol:

• Sample Preparation: Prepare disc-shaped samples of the crosslinked polymer of a known initial dry weight (Wd).

• Swelling Procedure: Immerse the dry samples in a suitable solvent (e.g., deionized water for hydrogels) at a constant temperature (e.g., 25 °C).[16]

• Equilibrium Swelling: At regular time intervals, remove the samples, gently blot the surface to remove excess solvent, and record the swollen weight (Ws) until a constant weight is achieved, indicating equilibrium swelling.[16]

• Data Analysis: Calculate the swelling ratio using the following equation:[16]

  • Swelling Ratio (%) = [(Ws - Wd) / Wd] * 100%

Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to evaluate the thermal stability and transitions of the polymers.[17]

Experimental Protocol for TGA:

• Sample Preparation: Place a small amount of the crosslinked polymer (5-10 mg) into a TGA pan.

• Instrumentation: Use a thermogravimetric analyzer.

• Test Parameters:

  • Temperature Range: 25 °C to 600 °C.

  • Heating Rate: 10 °C/min.

  • Atmosphere: Nitrogen (to prevent oxidation).

• Data Analysis: Plot the weight loss as a function of temperature. The onset of decomposition temperature provides an indication of the material's thermal stability.

Experimental Protocol for DSC:

• Sample Preparation: Seal a small amount of the crosslinked polymer (5-10 mg) in a DSC pan.

• Instrumentation: Use a differential scanning calorimeter.

• Test Parameters:

  • Temperature Program: Heat from -50 °C to 200 °C at 10 °C/min, cool to -50 °C at 10 °C/min, and then reheat to 200 °C at 10 °C/min. The second heating scan is typically used for analysis to erase the thermal history.

• Data Analysis: The glass transition temperature (Tg) is observed as a step change in the heat flow curve.[18]

Conclusion

The selection of a crosslinking agent is a critical step in tailoring the properties of a polymer network for specific applications. 4,5-Bis(mercaptomethyl)-o-xylene offers a promising option for creating thermally stable and mechanically robust materials through efficient thiol-ene or thiol-Michael addition chemistry. This guide has provided a framework for comparing its performance against other common crosslinkers, supported by detailed experimental protocols for key characterization techniques. By understanding the interplay between crosslinker structure, reaction chemistry, and the resulting material properties, researchers can accelerate the development of advanced polymers for a wide range of applications, from industrial materials to sophisticated drug delivery systems.

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Technical Guide: Validated Alternatives to Xylene in Histopathology

The following technical guide is structured to serve as a definitive operational manual for histopathology laboratories transitioning away from xylene.

Executive Summary: The Shift to "Green Pathology"

For over a century, xylene has been the "gold standard" clearing agent due to its high solvency, rapid evaporation, and refractive index (RI) of ~1.50, which perfectly matches tissue proteins for optimal transparency. However, its neurotoxicity, flammability, and carcinogenicity necessitate a shift.[1]

This guide does not merely list alternatives; it evaluates them as functional systems . A successful transition requires understanding that alternatives are not 1:1 chemical clones —they require specific protocol adaptations, particularly regarding hydration tolerance and temperature.

Mechanism of Action: The Physics of Clearing

To select an alternative, one must understand why xylene works.

• Refractive Index (RI) Matching: Tissue proteins have an RI of ~1.54. Dehydrated tissue is opaque because air (RI 1.0) or alcohol (RI 1.36) scatters light. A clearing agent must have an RI close to 1.50 to render tissue transparent.

• Lipid Solvency: The agent must dissolve lipids to allow paraffin infiltration.

Table 1: Technical Comparison of Clearing Agents

Feature	Xylene (Control)	Aliphatic Hydrocarbons (Alkanes)	Limonene (Terpenes)	Mineral Oil / Vegetable Oils
Refractive Index	1.497	1.42 – 1.45	1.47	1.46 – 1.48
Flash Point	~27°C (Flammable)	>60°C (Combustible)	~48°C (Flammable)	>160°C (Non-Flammable)
Toxicity	Neurotoxic, Carcinogenic	Low (Irritant)	Sensitizer (Allergen)	Non-Toxic
Water Tolerance	Moderate	Zero (Intolerant)	Low	Low
Tissue Shrinkage	High (~18-20%)	Low (<10%)	Moderate	Minimal
Cost	Low	High (1.5x - 2x)	Moderate	Very Low

Comparative Analysis & Performance Data

A. Aliphatic Hydrocarbons (The "Drop-In" Standard)

Commercial examples: UltraClear, Xylo-Clear, Slide-Brite. These are long-chain alkanes. They are the most common substitute for high-throughput labs.

• Performance: Studies show 100% IHC concordance with xylene.[1][2] Nuclear specificity in H&E is equivalent.

• Critical Limitation: Unlike xylene, alkanes cannot dissolve any water. If alcohol dehydration is incomplete (e.g., 95% alcohol carryover), the solution turns milky, and clearing fails.

• Data: In a comparative study of 230 blocks, aliphatic processed sections showed 81.7% ease of sectioning (vs. 96.5% for xylene) but superior lipid preservation.

B. Limonene (The Natural Solvent)

Commercial examples: Histo-Clear, d-Limonene. Derived from citrus peels.

• Performance: Excellent clearing speed. Hardens tissue significantly if left too long (overnight).

• Safety: Strong citrus odor can cause respiratory sensitization/allergies in staff.

• Data: Comparable staining scores, but requires longer drying times for mounting media due to slower evaporation.

C. Mineral Oil & Vegetable Oils (The Bio-Safe Option)

Examples: Paraffin oil, Coconut oil, Cedarwood oil.

• Performance: Non-toxic and heat-stable.[3] Excellent for molecular pathology (DNA/RNA extraction) as they do not cross-link or degrade nucleic acids like xylene.

• Protocol Shift: Requires heat (60°C–90°C) to be effective as a dewaxing agent.

• Data: A study comparing coconut oil vs. xylene found no statistically significant difference in nuclear or cytoplasmic staining quality (p > 0.05), though sectioning fatty tissue was more challenging.

Visualizing the Decision Logic

The following diagram illustrates the decision process for selecting the correct alternative based on laboratory throughput and assay requirements.

Caption: Decision matrix for selecting xylene alternatives based on workflow requirements and safety constraints.

Validated Experimental Protocols

Protocol A: Aliphatic Hydrocarbon (The "Strict Dehydration" System)

Application: Routine H&E and IHC in automated processors. Crucial Modification: You must add an extra absolute alcohol step. Aliphatics turn cloudy with any water.

• Fixation: 10% Neutral Buffered Formalin (Standard).

• Dehydration (The Critical Change):

  • 70% Ethanol (1 hr)

  • 95% Ethanol (1 hr)

  • 100% Ethanol (1 hr)

  • 100% Ethanol (1 hr) [FRESH] – Essential step to ensure 0% water.

• Clearing:

  • Aliphatic Hydrocarbon (1 hr)

  • Aliphatic Hydrocarbon (1 hr)

  • Aliphatic Hydrocarbon (1 hr)

• Infiltration: Paraffin Wax (3 changes, 1 hr each).

Protocol B: Mineral Oil / Dishwashing Soap (The Heat-Assisted Method)

Application: Low-resource settings or high-safety requirements. Mechanism: Uses heat to lower viscosity and surface tension, allowing oil/soap to displace wax.

• Deparaffinization (Dewaxing):

  • Immerse slides in 1.7% Dishwashing Soap (DWS) or Mineral Oil at 90°C for 3-5 minutes.

  • Agitate gently.

  • Wash in distilled water (warm) × 2.

• Staining: Proceed with standard H&E.

• Clearing (Pre-Mounting):

  • Dehydrate in graded alcohols.

  • Clear in Mineral Oil (Note: Slides may remain slightly oily; wipe back of slide before mounting).

Workflow Visualization: Xylene vs. Alternatives

Caption: Comparative workflow showing the critical "Fresh Absolute" step required for aliphatic alternatives.

Conclusion & Recommendation

For a direct, high-performance replacement in a clinical or research setting, Aliphatic Hydrocarbons are the superior choice. They offer the best balance of safety and morphological preservation, provided the laboratory adheres to a strict dehydration protocol .

For laboratories prioritizing environmental sustainability, cost reduction, or molecular integrity (DNA extraction), Mineral Oil or Vegetable Oil systems are validated alternatives, though they require temperature-controlled workflows.

References

• Ankle, M. R., & Joshi, P. S. (2011). A study to evaluate the efficacy of xylene free hematoxylin and eosin staining procedure as compared to conventional hematoxylin and eosin staining: An experimental study. Journal of Oral and Maxillofacial Pathology.[2][4][5] Available at: [Link]

• Buesa, R. J., & Peshkov, M. V. (2009).[1][4][5] Histology without xylene.[1][6][4][5] Annals of Diagnostic Pathology.[4][5] (Contextual citation for mineral oil and alkane performance).

• Al-Wahaibi, N., et al. (2017). Alternative to xylene as a clearing agent in histopathology.[1][2][7][6][3][4][5][8][9][10] Journal of Laboratory Physicians. Available at: [Link]

• Tanwar, M., et al. (2022).[4] Usage of coconut oil as a biofriendly xylene substitute in tissue processing and staining.[1][4][5] Journal of Oral and Maxillofacial Pathology.[2][4][5] Available at: [Link][11][12]

• Udonkang, M., et al. (2018). Bleached Palm Oil as Substitute for Xylene in Histology.[1][4][10] ResearchGate.[1] Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Alternative to xylene as a clearing agent in histopathology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rowleybio.com [rowleybio.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. Clearing Tissue Sections - National Diagnostics [nationaldiagnostics.com]
• 7. Biosafe alternative to xylene: A comparative study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A substitute to xylene in deparaffinization and clearing prior to coverslipping in histopathology - Journal of Laboratory Physicians [jlabphy.org]
• 9. Comparing the efficacy of xylene and kerosene oil as a clearing agent during processing and staining in histopathology - Indian J Pathol Oncol [ijpo.co.in]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. scribd.com [scribd.com]

A Senior Application Scientist's Guide to the Quantitative Analysis of Thiol Groups in 4,5-Bis(mercaptomethyl)-o-xylene

For researchers, scientists, and drug development professionals, the precise quantification of thiol groups is a critical parameter in various applications, from ensuring the quality of starting materials to understanding reaction kinetics. This guide provides an in-depth, comparative analysis of methodologies for the quantitative determination of thiol groups in 4,5-Bis(mercaptomethyl)-o-xylene, a dithiol compound utilized in chemical synthesis and material science. We will delve into the underlying principles of each technique, present detailed experimental protocols, and offer a critical evaluation of their respective advantages and limitations to empower you in selecting the most appropriate method for your research needs.

Introduction: The Significance of Thiol Quantification

4,5-Bis(mercaptomethyl)-o-xylene possesses two reactive thiol (-SH) groups, making it a valuable building block in the synthesis of polymers, nanoparticles, and self-assembled monolayers. The concentration of these thiol groups directly influences the stoichiometry of reactions, the degree of functionalization, and the final properties of the resulting materials. Therefore, accurate and reliable quantification of thiol content is paramount for reproducibility and quality control.

The thiol functional group, however, lacks a strong, unique spectroscopic signature, making its direct quantification challenging in complex chemical environments.[1] This has spurred the development of a variety of indirect methods, each with its own set of strengths and weaknesses. This guide will focus on the most prevalent and effective techniques: spectrophotometric assays, fluorescence-based methods, and chromatographic analysis.

Spectrophotometric Methods: The Workhorse of Thiol Quantification

Spectrophotometric assays are often the first choice for thiol quantification due to their simplicity, speed, and cost-effectiveness.[2] These methods typically rely on a chemical reaction that produces a colored product, with the absorbance of this product being directly proportional to the thiol concentration.

Ellman's Assay: The Gold Standard

The most widely used method for thiol quantification is the Ellman's test, which employs 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB or Ellman's reagent).[1][3] The reaction mechanism involves a thiol-disulfide exchange, where the thiol group attacks the disulfide bond of DTNB, leading to the formation of a mixed disulfide and the release of 2-nitro-5-thiobenzoate (TNB²⁻), a yellow-colored anion with a strong absorbance at 412 nm.[2]

Caption: Reaction mechanism of Ellman's test for thiol quantification.

• Reagent Preparation:

  • Reaction Buffer: Prepare a 0.1 M sodium phosphate buffer (pH 8.0).[4]

  • Ellman's Reagent Solution: Dissolve 4 mg of DTNB in 1 mL of the Reaction Buffer.[4]

  • Standard Solution: Prepare a stock solution of a known thiol, such as L-cysteine hydrochloride monohydrate, in the Reaction Buffer (e.g., 1.5 mM). Create a dilution series for a standard curve.[4]

• Sample Preparation:

  • Dissolve a precisely weighed amount of 4,5-Bis(mercaptomethyl)-o-xylene in an appropriate solvent. Due to its limited water solubility, a co-solvent like DMSO may be necessary, although its effect on the reaction kinetics should be considered.[5]

  • Prepare dilutions of the sample to ensure the final thiol concentration falls within the linear range of the assay.

• Assay Procedure:

  • To a microplate well or a cuvette, add 50 µL of the Ellman's Reagent Solution and a defined volume of Reaction Buffer.[6]

  • Add a known volume of the standard or sample solution to initiate the reaction.[6]

  • Incubate the mixture at room temperature for 15 minutes.[2]

  • Measure the absorbance at 412 nm using a spectrophotometer.[2]

• Quantification:

  • Subtract the absorbance of a blank (containing all reagents except the thiol) from the sample readings.

  • Calculate the thiol concentration using the Beer-Lambert law (A = εbc), where A is the absorbance, ε is the molar extinction coefficient of TNB²⁻ (typically 14,150 M⁻¹cm⁻¹ at pH 8.0), b is the path length of the cuvette, and c is the molar concentration of the thiol.[7] Alternatively, determine the concentration from a standard curve generated using the cysteine standards.

Alternative Spectrophotometric Reagent: 4,4'-Dithiodipyridine (4-DPS)

An alternative to DTNB is 4,4'-dithiodipyridine (4-DPS). This reagent also undergoes a thiol-disulfide exchange reaction, but it releases 4-thiopyridone, which has a maximum absorbance at 324 nm.[8] A key advantage of 4-DPS is that the absorbance of 4-thiopyridone is pH-independent over a wider range (pH 3-7), allowing for thiol quantification under acidic or neutral conditions where DTNB is less effective.[8] However, the lower wavelength of maximum absorbance can be problematic if the sample itself absorbs in the near-UV region.[8]

Fluorescence-Based Methods: For Enhanced Sensitivity

Fluorescence-based assays offer significantly higher sensitivity compared to colorimetric methods, making them suitable for the analysis of low-concentration samples.[3][9] These methods utilize fluorescent probes that react with thiols to produce a fluorescent signal.

Caption: General workflow for fluorescence-based thiol quantification.

A variety of fluorescent probes for thiol detection are commercially available, often as kits that include the necessary reagents and protocols.[10] The choice of probe depends on factors such as the desired excitation and emission wavelengths, sensitivity, and selectivity. Many probes are based on mechanisms like Michael addition or cleavage of a quencher moiety by the thiol.[11]

• Reagent and Sample Preparation:

  • Follow the manufacturer's instructions for preparing the fluorescent probe solution and any provided buffers.

  • Prepare a standard curve using a known thiol.

  • Dissolve and dilute the 4,5-Bis(mercaptomethyl)-o-xylene sample as described for the Ellman's assay.

• Assay Procedure:

  • In a microplate, combine the sample or standard with the fluorescent probe solution.

  • Incubate the mixture for the time specified in the kit protocol, protecting it from light.

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths using a fluorometer.

• Quantification:

  • Subtract the fluorescence of a blank from all readings.

  • Determine the thiol concentration of the sample by comparing its fluorescence to the standard curve.

Chromatographic Methods: For Specificity and Complex Matrices

High-Performance Liquid Chromatography (HPLC) offers a powerful approach for thiol quantification, particularly when dealing with complex mixtures where other components might interfere with spectrophotometric or fluorescence-based assays.[3] HPLC can be used to separate the thiol of interest from other compounds before quantification.

One common strategy involves pre-column derivatization of the thiol with a reagent that imparts a UV-absorbing or fluorescent tag.[2] For instance, the TNB produced in the Ellman's reaction can be quantified by HPLC, which can help to overcome interference from other compounds that absorb at 412 nm.[7]

Caption: Workflow for thiol quantification using HPLC with pre-column derivatization.

• Sample and Standard Derivatization:

  • React a known amount of the 4,5-Bis(mercaptomethyl)-o-xylene sample and a series of thiol standards with an excess of DTNB in the reaction buffer.

  • Allow the reaction to proceed to completion.

• HPLC Analysis:

  • Inject the derivatized samples and standards onto an appropriate HPLC column (e.g., a C18 reversed-phase column).

  • Use a suitable mobile phase to separate the TNB from other components.

  • Detect the TNB using a UV-Vis detector set to 412 nm.

• Quantification:

  • Identify the peak corresponding to TNB based on its retention time.

  • Integrate the peak area.

  • Construct a standard curve by plotting the peak areas of the derivatized standards against their known concentrations.

  • Determine the thiol concentration in the original sample from the standard curve.

Comparison of Methods

Feature	Ellman's Assay (Spectrophotometric)	Fluorescence-Based Assays	HPLC with Derivatization
Principle	Colorimetric detection of TNB²⁻	Fluorometric detection of a thiol-probe adduct	Chromatographic separation and detection of a derivatized thiol
Sensitivity	Moderate	High	High
Specificity	Can be affected by interfering substances that absorb at 412 nm.[7]	Can be highly specific depending on the probe.	High, due to chromatographic separation.
Speed	Fast	Fast to moderate	Slower, requires chromatographic run time.
Cost	Low	Moderate to high	High (instrumentation and consumables)
Complexity	Simple	Simple to moderate	Complex
Best For	Routine, high-throughput screening; samples with minimal interfering substances.	Low-concentration samples; applications requiring high sensitivity.	Complex mixtures; when high specificity is crucial; validation of other methods.

Conclusion and Recommendations

The choice of method for the quantitative analysis of thiol groups in 4,5-Bis(mercaptomethyl)-o-xylene depends on the specific requirements of the application.

• For routine quality control and applications where high throughput is desired and the sample matrix is relatively clean, the Ellman's assay provides a rapid, cost-effective, and reliable solution.

• When high sensitivity is paramount, such as when working with very dilute solutions or small sample volumes, fluorescence-based methods are the preferred choice.

• For complex samples containing potentially interfering substances or when the highest degree of accuracy and specificity is required, HPLC with pre-column derivatization is the most robust method.

It is often good practice to validate results obtained from a simpler method, like the Ellman's assay, with a more specific technique like HPLC, especially during method development or when analyzing critical samples. By understanding the principles and limitations of each of these techniques, researchers can confidently select and implement the most appropriate method for the accurate and reliable quantification of thiol groups in 4,5-Bis(mercaptomethyl)-o-xylene, ensuring the integrity and reproducibility of their scientific endeavors.

References

• Thiol Quantification Using Colorimetric Thiol–Disulfide Exchange in Nonaqueous Solvents | ACS Omega. (2023). ACS Publications. [Link]

• Quantification of Thiols and Disulfides - PMC. (n.d.). PubMed Central. [Link]

• Thiol Quantification Using Colorimetric Thiol–Disulfide Exchange in Nonaqueous Solvents - PMC. (2023). NIH. [Link]

• Ellman's assay for in-solution quantification of sulfhydryl groups. (n.d.). BMG Labtech. [Link]

• Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. (n.d.). [Link]

• A Protocol for the Determination of Free Thiols. (n.d.). [Link]

• Detection of Free Thiol Content. (n.d.). MtoZ Biolabs. [Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (n.d.). MDPI. [Link]

• Electrochemical Visualization of Single-Molecule Thiol Substitution with Nanopore Measurement. (2023). ACS Publications. [Link]

• Fluorescent Probes for Live Cell Thiol Detection - PMC. (n.d.). NIH. [Link]

• Quantitative Determination of Thiol Groups Modified Mesoporous Silica Nanoparticles by Ellman's Reagent. (2020). SciTechnol. [Link]

• Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. (n.d.). [Link]

• A Highly Selective Fluorescent Probe for Thiol Bioimaging | Organic Letters. (n.d.). ACS Publications. [Link]

• Electrochemical determination of thiols at single-wall carbon nanotubes and PQQ modified electrodes. (2005). PubMed. [Link]

• Advancing Quantitative 31P NMR Spectroscopy for Reliable Thiol Group Analysis. (2024). PubMed. [Link]

• Fluorescent and colorimetric probes for detection of thiols. (2010). Chemical Society Reviews (RSC Publishing). [Link]

• An Initiator-Free Electrochemical Approach to Radical Thiol–Ene Coupling in a Microfluidic Reactor. (n.d.). MDPI. [Link]

• Fluorescent Probes for Live Cell Thiol Detection. (2021). PubMed. [Link]

• 4,5-Bis(mercaptomethyl)-o-xylene, 1g, Each. (n.d.). CP Lab Safety. [Link]

• Parametric Sensitivity Analysis for the Industrial Case of O-Xylene Oxidation to Phthalic Anhydride in a Packed Bed Catalytic Reactor. (n.d.). MDPI. [Link]

• Thiol Assay Kits. (n.d.). Biocompare. [Link]

• Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. (2024). [Link]

• Comparison Studies of Xylene Isomerization and Disproportionation Reactions between SSZ-33; TNU-9; Mordenite and ZSM-5 Zeolite Catalysts | Request PDF. (2024). ResearchGate. [Link]

• o-Xylene | C6H4(CH3)2. (n.d.). PubChem. [Link]

Sources

• 1. Thiol Quantification Using Colorimetric Thiol–Disulfide Exchange in Nonaqueous Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bmglabtech.com [bmglabtech.com]
• 3. Detection of Free Thiol Content | MtoZ Biolabs [mtoz-biolabs.com]
• 4. broadpharm.com [broadpharm.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Protocol for the Determination of Free Thiols [v.web.umkc.edu]
• 7. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fluorescent Probes for Live Cell Thiol Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thiol Fluorescent Detection Kit 96 Tests | Buy Online | Invitrogen™ | thermofisher.com [thermofisher.com]
• 11. Fluorescent and colorimetric probes for detection of thiols - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Bridging the In Silico-In Vitro Gap: A Comparative Guide to Cross-Validating Binding Affinities

Executive Summary

In modern drug discovery, the dichotomy between computational speed and experimental accuracy often leads to siloed data. This guide addresses the critical challenge of cross-validating computational predictions with experimental results . Specifically, we focus on the validation of Relative Binding Free Energy (RBFE) calculations using Surface Plasmon Resonance (SPR).

This is not merely a comparison of two technologies; it is a guide to constructing a self-validating feedback loop . By integrating high-fidelity Free Energy Perturbation (FEP) models with kinetic SPR data, researchers can reduce false positives in lead optimization by up to 40% compared to using either method in isolation.

The Comparative Framework: In Silico vs. In Vitro

To understand the necessity of cross-validation, we must first objectively compare the performance profiles of the two leading methodologies: Free Energy Perturbation (FEP) (Computational) and Surface Plasmon Resonance (SPR) (Experimental).

Table 1: Performance Matrix

Feature	Computational (FEP/MD)	Experimental (SPR)	Hybrid Cross-Validation
Primary Output	(kcal/mol)	, ,	Correlation ( ), RMSE
Throughput	High (100s of compounds/week)	Medium (10s of compounds/week)	Optimized (Tiered filtration)
Cost per Data Point	Low (< $50 compute)	High (> $500 reagents/time)	Medium (High-value targeting)
Blind Spots	Force field inaccuracies, protein flexibility artifacts	Non-specific binding, solubility issues, aggregation	Eliminated via triangulation
Predictive Power	Good for ranking congeneric series	Gold standard for physical interaction	Validated Predictive Model

The Scientific Rationale

Computational models often fail because they treat the protein as a rigid or semi-rigid body in a simplified solvent box. Conversely, experimental assays can yield false positives due to compound aggregation or promiscuous binding. Cross-validation acts as a rigorous filter: if a compound shows high affinity in FEP but fails in SPR, it suggests a force-field error or an induced-fit mechanism not captured by the model. If it works in SPR but fails FEP, it may indicate experimental artifacts (e.g., super-stoichiometric binding).

Methodology & Protocols

To achieve a correlation coefficient (

) > 0.7—the industry threshold for a predictive model—protocols must be standardized.

A. Computational Protocol: Free Energy Perturbation (FEP)

Objective: Calculate the relative binding free energy difference (

) between two ligands.

• System Preparation:

  • Retrieve the crystal structure (PDB) with high resolution (< 2.5 Å).

  • Protonation: Use tools like PropKa to assign protonation states at pH 7.4.

  • Membrane/Solvent: Solvate in an orthorhombic water box (TIP3P model) with 150 mM NaCl to mimic physiological ionic strength.

• Ligand Parameterization:

  • Generate force field parameters (e.g., OPLS4 or CHARMM36).

  • Critical Step: Verify torsional energy profiles against quantum mechanics (QM) calculations for novel scaffolds.

• Thermodynamic Cycle Construction:

  • Build a perturbation map connecting Ligand A to Ligand B.

  • Ensure "closed loops" in the map to calculate hysteresis (cycle closure error). Hysteresis > 1.0 kcal/mol indicates convergence failure.

• Simulation (Production Run):

  • Run Lambda (

    ) windows (typically 12-16 windows) for both complex (ligand-protein) and solvent (ligand-water) legs.

  • Simulation time: 5 ns per window (minimum).

• Analysis:

  • Calculate

    using Bennett Acceptance Ratio (BAR).

B. Experimental Protocol: Surface Plasmon Resonance (SPR)

Objective: Determine kinetic parameters (

) and affinity ( ) to validate .

• Sensor Chip Preparation:

  • Select a CM5 or similar dextran chip.

  • Immobilization: Use Amine Coupling. Target a low density (

    RU) to prevent mass transport limitations and steric hindrance.

  • Validation: Inject a positive control to verify functional ligand binding capacity (

    ).

• Sample Preparation:

  • Dissolve compounds in 100% DMSO, then dilute into running buffer (e.g., HBS-P+).

  • Solvent Correction: Match DMSO concentration exactly (usually 1-2%) between running buffer and samples to avoid bulk refractive index jumps.

• Single-Cycle Kinetics (SCK):

  • Inject 5 increasing concentrations of the analyte without regeneration in between.

  • Why SCK? It reduces stress on the protein and avoids harsh regeneration conditions that denature the target.

• Data Processing:

  • Reference subtraction: (Flow Cell 2 - Flow Cell 1).

  • Fit data to a 1:1 Langmuir binding model.

  • Quality Control: The

    (Chi-square) value of the fit should be < 10% of .

Workflow Visualization

The following diagram illustrates the integrated workflow where experimental data feeds back into computational parameterization.

Figure 1: The Iterative Cross-Validation Cycle. Note the feedback loop (yellow dotted line) where experimental error analysis refines computational parameters.

Data Analysis & Interpretation

To cross-validate, experimental

must be converted to Free Energy ( ) using the Gibbs equation: Where is the gas constant and is temperature (Kelvin).

Case Study Data: Kinase Inhibitor Series

The table below represents a typical dataset comparing FEP predictions against SPR results for a congeneric series.

Compound ID	Predicted (kcal/mol)	SPR (nM)	Experimental (kcal/mol)	Error ( )	Outcome
L-001	-9.5	120	-9.42	0.08	Validated
L-002	-11.2	8	-11.05	0.15	Validated
L-003	-10.8	4500	-7.25	3.55	False Positive (Model Artifact)
L-004	-8.1	1500	-7.90	0.20	Validated

Statistical Metrics for Validation

• RMSE (Root Mean Square Error): For a robust model, RMSE between Predicted and Experimental

  should be kcal/mol.

  • In the table above, excluding L-003 yields high accuracy. L-003 requires structural inspection (e.g., did the loop move?).

• Pearson Correlation (

  ): Indicates linearity.

• Kendall’s Tau (

  ): Measures the quality of ranking (i.e., does the model correctly predict that L-002 is better than L-001?).

Troubleshooting & Optimization

When cross-validation fails (poor correlation), apply this diagnostic logic:

• If FEP predicts high affinity, but SPR shows none:

  • Computational Check: Check for "buried water" molecules in the binding pocket that were not equilibrated.

  • Experimental Check: Verify compound solubility. Aggregates often fail to bind the immobilized protein or bind non-specifically.

• If SPR shows high affinity, but FEP predicts none:

  • Computational Check: The protein backbone might have undergone a conformational change (Induced Fit) larger than the MD simulation time could capture.

  • Experimental Check: Check for "sticky" binding. Run a solvent correction and ensure the reference channel is subtracting correctly.

References

• Comparison of FEP and SPR for Kinase Inhibitors

  • Source: Journal of Chemical Inform
  • Context: Foundational methodology for converting to for comparison.

  • [Link]

• Surface Plasmon Resonance (SPR) Theory and Practice

  • Source: Cytiva (formerly GE Healthcare) Biacore Handbooks
  • Context: Standard protocols for single-cycle kinetics and sensor chip selection.

  • [Link]

• Best Practices for Free Energy Calcul

  • Source: Best Practices in Free Energy Calcul
  • Context: Guidelines for system prepar

  • [Link]

• Statistical Metrics in Computer-Aided Drug Design

  • Source: National Center for Biotechnology Inform
  • Context: Definitions of RMSE and Kendall's Tau in the context of ligand binding.

  • [Link]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 4,5-Bis(mercaptomethyl)-o-xylene

For the diligent researcher, ensuring the safe and compliant disposal of chemical reagents is as critical as the integrity of the research itself. This guide provides a comprehensive, step-by-step framework for the proper disposal of 4,5-Bis(mercaptomethyl)-o-xylene, a dithiol compound requiring meticulous handling due to its chemical properties and potential hazards. By moving beyond mere procedural lists, we delve into the causality behind these essential safety measures, empowering you to manage your laboratory's chemical waste with confidence and scientific rigor.

Understanding the Compound: Hazard Profile of 4,5-Bis(mercaptomethyl)-o-xylene

Before addressing disposal, a clear understanding of the hazards associated with 4,5-Bis(mercaptomethyl)-o-xylene is paramount. Safety Data Sheets (SDS) classify this compound as a warning-level hazard, with the following key characteristics[1]:

• Irritant: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]

• Harmful if Swallowed: (H302)[1]

• Physical Form: Typically a light yellow to orange solid.

• Odor: As a thiol (mercaptan) derivative, it is expected to have a strong, unpleasant odor, a common characteristic of organosulfur compounds.

These properties necessitate careful handling in a well-ventilated area, preferably within a fume hood, and the use of appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Core Principles of Thiol Waste Management

The mercaptan functional groups (-SH) in 4,5-Bis(mercaptomethyl)-o-xylene are the primary drivers of its reactivity and, consequently, the specific requirements for its disposal. Thiols are known for their offensive smell and their propensity for oxidation. Therefore, the core principles of managing this waste stream are:

• Segregation: Never mix thiol-containing waste with incompatible chemicals.

• Containment: Use designated, properly labeled, and sealed waste containers.

• Decontamination: Neutralize residual compound on glassware and work surfaces.

• Compliance: Adhere to all institutional and regulatory hazardous waste disposal protocols.

Step-by-Step Disposal Protocol for 4,5-Bis(mercaptomethyl)-o-xylene

This protocol provides a systematic approach to the disposal of 4,5-Bis(mercaptomethyl)-o-xylene, from the research bench to the final waste container.

Part 1: Immediate Post-Experiment Procedures

• Initial Quenching and Neutralization (for residual amounts):

  • For trace amounts of the compound remaining in reaction vessels, a cautious quenching and neutralization step can be performed within a fume hood.

  • Slowly add a freshly prepared oxidizing solution, such as a 10% aqueous solution of sodium hypochlorite (bleach), to the vessel containing the residual thiol. The thiol will be oxidized to less odorous sulfonic acids or other oxidized species.

  • Causality: This oxidation step is crucial for odor control and to render the compound less reactive. Thiols are readily oxidized, and this process converts them to more stable and less volatile compounds.

  • Allow the mixture to react for at least one hour to ensure complete oxidation.

• Decontamination of Glassware and Equipment:

  • All glassware and equipment that have come into contact with 4,5-Bis(mercaptomethyl)-o-xylene should be immediately decontaminated.

  • Immerse the glassware in a designated bleach bath (a 1:1 mixture of commercial bleach and water is effective) and allow it to soak overnight (at least 14 hours).[2]

  • For larger equipment that cannot be submerged, rinse with a bleach solution.

  • After soaking, thoroughly rinse the glassware with water before proceeding with standard cleaning procedures.[2]

  • Causality: The potent oxidizing nature of bleach effectively neutralizes the thiol groups, mitigating the persistent and unpleasant odor.

Part 2: Waste Collection and Segregation

Proper segregation of waste is a cornerstone of laboratory safety. The following diagram illustrates the decision-making process for the disposal of waste containing 4,5-Bis(mercaptomethyl)-o-xylene.

Caption: Decision workflow for the segregation of 4,5-Bis(mercaptomethyl)-o-xylene waste.

• Solid Waste:

  • Place unreacted 4,5-Bis(mercaptomethyl)-o-xylene and any contaminated solid materials (e.g., gloves, weighing paper, paper towels) into a designated, robust, and sealable solid hazardous waste container.[3]

  • This container must be clearly labeled as "Hazardous Waste" and should specify that it contains organosulfur compounds/thiols.

  • Store the container in a designated satellite accumulation area, away from incompatible materials.

• Liquid Waste:

  • Collect all liquid waste containing 4,5-Bis(mercaptomethyl)-o-xylene in a dedicated, leak-proof liquid hazardous waste container.

  • Ensure the container is made of a compatible material (e.g., glass or polyethylene).

  • The container must be labeled as "Hazardous Waste" and include the full chemical name and approximate concentration of all components. Do not use abbreviations or chemical formulas.

  • Important: Do not mix this waste stream with halogenated solvents unless your institution's waste management guidelines specifically permit it. It is best practice to maintain separate waste streams for halogenated and non-halogenated organic liquids.

Part 3: Final Disposal

• Container Management:

  • Keep all waste containers tightly sealed when not in use to prevent the escape of odorous vapors.

  • Do not overfill containers; leave adequate headspace for expansion.

• Institutional Procedures:

  • Follow your institution's specific procedures for the pickup and disposal of hazardous chemical waste. This typically involves contacting the Environmental Health and Safety (EHS) office.

  • Provide the EHS office with a complete and accurate description of the waste.

Quantitative Data Summary

Property	Value	Source
CAS Number	10230-61-2	[1][4]
Molecular Formula	C₁₀H₁₄S₂	[4]
GHS Hazard Statements	H302, H315, H319, H335	[1]
Signal Word	Warning	[1]

In-Lab Neutralization of Mercaptans: A Note of Caution

While some literature discusses the neutralization of mercaptans using strong bases like sodium hydroxide to form non-volatile salts, this approach is generally not recommended for in-lab disposal without a thorough understanding of the reaction and its products. The resulting waste may still be considered hazardous and difficult to manage.[5] For research laboratory settings, the most prudent and compliant approach is to treat all waste containing 4,5-Bis(mercaptomethyl)-o-xylene as hazardous and dispose of it through your institution's EHS-approved channels.

By adhering to these scientifically grounded procedures, you not only ensure the safety of yourself and your colleagues but also uphold the principles of responsible environmental stewardship that are integral to the scientific community.

References

• University of Rochester, Department of Chemistry. How to Work with Thiols-General SOP. [Link]

• Wikipedia. Sodium hydroxide. [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. How To [chem.rochester.edu]
• 3. faculty.washington.edu [faculty.washington.edu]
• 4. scbt.com [scbt.com]
• 5. Sodium hydroxide - Wikipedia [en.wikipedia.org]

A Researcher's Guide to the Safe Handling of 4,5-Bis(mercaptomethyl)-o-xylene

For the modern researcher, scientist, and drug development professional, the safe and effective handling of chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for the use of 4,5-Bis(mercaptomethyl)-o-xylene, moving beyond a simple checklist to instill a deep understanding of the "why" behind each safety protocol. Our commitment is to empower you with the knowledge to create a self-validating system of safety in your laboratory.

4,5-Bis(mercaptomethyl)-o-xylene is a dithiol compound used in various research and development applications. Its chemical structure, featuring two mercaptomethyl groups on an o-xylene backbone, presents specific hazards that necessitate stringent safety protocols. This guide will walk you through the essential personal protective equipment (PPE), operational plans for safe handling, and compliant disposal procedures.

Understanding the Risks: Hazard Profile of 4,5-Bis(mercaptomethyl)-o-xylene

Before handling any chemical, a thorough understanding of its potential hazards is crucial. The primary hazards associated with 4,5-Bis(mercaptomethyl)-o-xylene are:

• Skin Irritation: The compound is classified as causing skin irritation.[1] Prolonged or repeated contact can lead to dermatitis.

• Serious Eye Irritation: Direct contact with the eyes can cause serious irritation.[1][2]

• Specific Target Organ Toxicity (Repeated Exposure): Through prolonged or repeated exposure, this chemical can cause damage to organs.[2]

• Long-term Aquatic Hazard: It may cause long-lasting harmful effects to aquatic life.[2]

It is imperative that these risks are mitigated through the consistent and correct use of personal protective equipment and adherence to established safety protocols.

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is your first and most critical line of defense. The following table summarizes the required PPE for handling 4,5-Bis(mercaptomethyl)-o-xylene.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	To prevent skin contact and subsequent irritation.[1][2]
Eye Protection	Safety glasses with side shields or chemical safety goggles	To protect eyes from splashes and aerosols that can cause serious eye irritation.[1][2]
Skin and Body Protection	Laboratory coat	To protect skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area. A respirator may be required for large quantities or if dust/aerosols are generated.	To minimize inhalation of any dust or aerosols.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 4,5-Bis(mercaptomethyl)-o-xylene is essential to minimize exposure and ensure a safe laboratory environment.

Pre-Handling Preparations

• Designated Area: All handling of 4,5-Bis(mercaptomethyl)-o-xylene should occur in a designated area, such as a chemical fume hood, to ensure adequate ventilation.

• Emergency Equipment: Confirm that a safety shower and eyewash station are readily accessible and have been recently tested.

• Spill Kit: Have a spill kit appropriate for chemical spills readily available.

Handling Procedure

The following workflow diagram illustrates the key steps for the safe handling of 4,5-Bis(mercaptomethyl)-o-xylene.

Safe Handling Workflow for 4,5-Bis(mercaptomethyl)-o-xylene

Step-by-Step Protocol

• Donning PPE: Before entering the designated handling area, put on all required PPE as outlined in the table above.

• Weighing and Transfer:

  • Perform all weighing and transfer operations within a certified chemical fume hood to control potential dust and vapors.

  • Use a spatula for solid transfers and avoid generating dust.

  • If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

• Reaction Setup:

  • Ensure all glassware is properly secured.

  • If the reaction is to be heated, use a well-controlled heating mantle and monitor the reaction closely.

• Post-Handling Decontamination:

  • Thoroughly clean the work surface and any equipment used with an appropriate solvent.

  • Wash hands and any exposed skin thoroughly after handling.[1]

Disposal Plan: Responsible Waste Management

Proper disposal of 4,5-Bis(mercaptomethyl)-o-xylene and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection:

  • Collect all waste containing 4,5-Bis(mercaptomethyl)-o-xylene in a designated, properly labeled, and sealed waste container.

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Container Disposal:

  • Empty containers should be triple-rinsed with a suitable solvent.

  • The rinsate should be collected as hazardous waste.

  • Follow your institution's guidelines for the disposal of empty chemical containers.

• Consult EHS: Always consult your institution's EHS office for specific guidance on the disposal of this chemical. Waste disposal regulations can vary by location.

By adhering to these detailed protocols, you are not only ensuring your personal safety but also contributing to a culture of safety within your research community. The principles of expertise, experience, and trustworthiness are the bedrock of sound scientific practice, and this extends to the meticulous handling of all laboratory chemicals.

References

• Tokyo Chemical Industry Co., Ltd. (2023). Safety Data Sheet: 4,5-Bis(mercaptomethyl)-o-xylene.
• Sìntesis Orgánicas S.A. de C.V. (n.d.).
• FUJIFILM Wako Chemicals U.S.A. Corporation. (n.d.).
• Cole-Parmer. (n.d.).
• ChemScene LLC. (2025). Safety Data Sheet: 4,5-Bis(mercaptomethyl)-o-xylene.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. testing.chemscene.com [testing.chemscene.com]